Hexyl salicylate

• CAS: 6259-76-3

Core Science & Biosynthesis

In-Depth Technical Guide to the Physicochemical Properties of Hexyl Salicylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl salicylate (B1505791) (CAS No. 6259-76-3) is an aromatic ester widely utilized in the fragrance and cosmetic industries for its characteristic sweet, floral, and slightly fruity aroma.[1][2] Beyond its olfactory contributions, a thorough understanding of its physicochemical properties is paramount for formulation development, quality control, and safety assessment. This technical guide provides a comprehensive overview of the core physicochemical characteristics of hexyl salicylate, detailed methodologies for their determination, and visual representations of its synthesis and application.

Physicochemical Properties

The following table summarizes the key physicochemical properties of hexyl salicylate, compiled from various sources. These parameters are crucial for predicting its behavior in different formulations and environments.

Property	Value	Reference(s)
Molecular Formula	C₁₃H₁₈O₃	[1][3][4][5][6]
Molecular Weight	222.28 g/mol	[1][2][3][4]
Appearance	Colorless to pale yellow, oily liquid	[1][3][4][6][7]
Odor	Sweet, floral, fruity with herbaceous and woody undertones	[2][3][4][7]
Boiling Point	290 - 295 °C (at 760 mmHg)	[1][3][4][6][8][9]
Melting Point	Not available	[1][10]
Density	1.03 - 1.06 g/mL at 20-25 °C	[1][3][4][8][9]
Refractive Index (n20/D)	1.502 - 1.507	[3][4][5][8][11]
Vapor Pressure	0.0005 - 0.02 mmHg at 20-25 °C	[3][8][10][12]
Flash Point	>100 °C to >230 °F (closed cup)	[1][3][4][8][13]
Water Solubility	Insoluble; approx. 9 mg/L at 20 °C	[2][4][6][10][12]
Solubility in Solvents	Soluble in alcohols, ethers, and other organic solvents. Sparingly soluble in chloroform (B151607) and DMSO.[3][4][6][8]	[3][4][6][8]
LogP (n-octanol/water)	4.91 - 5.5	[1][3][12]
Purity (by GC)	≥ 98.0%	[4][8][9][11][14]

Experimental Protocols

The determination of the physicochemical properties of chemical compounds like hexyl salicylate is guided by standardized experimental protocols. Below are detailed methodologies for key experiments, based on internationally recognized guidelines.

Determination of Boiling Point (OECD Guideline 103)

The boiling point is determined as the temperature at which the vapor pressure of the liquid equals the standard atmospheric pressure.

• Apparatus : An ebulliometer, a dynamic vapor pressure apparatus, or a distillation setup can be used. For higher precision, differential thermal analysis (DTA) or differential scanning calorimetry (DSC) is employed.

• Procedure (Distillation Method) :

  • A sample of hexyl salicylate is placed in a distillation flask with boiling chips.

  • A thermometer is positioned so that the top of the bulb is level with the bottom of the side-arm of the flask.

  • The flask is heated, and the liquid is brought to a slow, steady boil.

  • The temperature is recorded when the distillation rate is stable and the condensation ring is consistent. This temperature is the observed boiling point.

  • The ambient atmospheric pressure is recorded, and the boiling point is corrected to standard pressure (101.325 kPa) if necessary.

Determination of Density (OECD Guideline 109)

The density of a liquid is its mass per unit volume.

• Apparatus : A hydrometer, an oscillating densitometer, or a pycnometer.

• Procedure (Pycnometer Method) :

  • A clean, dry pycnometer of a known volume is weighed empty.

  • The pycnometer is filled with hexyl salicylate, ensuring no air bubbles are present. The temperature of the sample is equilibrated to a specific temperature (e.g., 20 °C).

  • The filled pycnometer is weighed.

  • The density is calculated by dividing the mass of the hexyl salicylate by the known volume of the pycnometer.

Determination of Water Solubility (OECD Guideline 105)

This method determines the saturation mass concentration of a substance in water at a given temperature.

• Apparatus : A thermostatted shaker or magnetic stirrer, centrifugation equipment, and an analytical instrument for quantification (e.g., HPLC, GC-MS).

• Procedure (Flask Method) :

  • An excess amount of hexyl salicylate is added to a flask containing purified water.

  • The flask is agitated at a constant temperature (e.g., 20 °C) for a period sufficient to reach equilibrium (typically 24-48 hours).

  • The solution is then centrifuged to separate the undissolved hexyl salicylate.

  • A sample of the clear aqueous phase is carefully removed and the concentration of dissolved hexyl salicylate is determined using a suitable analytical method.

Determination of Partition Coefficient (LogP) (OECD Guideline 117)

The n-octanol/water partition coefficient (LogP) is a measure of a chemical's lipophilicity and is determined using High-Performance Liquid Chromatography (HPLC).

• Apparatus : An HPLC system with a UV detector and a reverse-phase column (e.g., C18).

• Procedure :

  • A series of reference compounds with known LogP values are injected into the HPLC system to create a calibration curve of retention time versus LogP.

  • A solution of hexyl salicylate in the mobile phase is prepared and injected into the HPLC system under the same conditions as the reference compounds.

  • The retention time of hexyl salicylate is measured.

  • The LogP of hexyl salicylate is then determined by interpolating its retention time on the calibration curve.

Determination of Flash Point (ASTM D93)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable mixture in air. The Pensky-Martens closed-cup method is commonly used.

• Apparatus : A Pensky-Martens closed-cup tester.

• Procedure :

  • The sample cup is filled with hexyl salicylate to the mark.

  • The lid is closed, and the sample is heated at a slow, constant rate while being stirred.

  • At specified temperature intervals, the stirring is stopped, and an ignition source is dipped into the vapor space above the liquid.

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapors to ignite with a distinct flash inside the cup.[4][5][8][11][15]

Determination of Refractive Index

The refractive index measures how light bends as it passes through a substance.

• Apparatus : An Abbe refractometer with a light source and a temperature-controlled prism.

• Procedure :

  • The prism of the refractometer is cleaned and calibrated with a standard of known refractive index.

  • A few drops of hexyl salicylate are placed on the prism.

  • The prism is closed, and the sample is allowed to equilibrate to the desired temperature (e.g., 20 °C).

  • Light is passed through the sample, and the refractometer is adjusted until the boundary line between the light and dark fields is sharp and centered on the crosshairs.

  • The refractive index is read from the instrument's scale.[6][13][14][16][17]

Determination of Purity by Gas Chromatography (GC)

Gas chromatography is used to separate and quantify the components of a mixture.

• Apparatus : A gas chromatograph equipped with a Flame Ionization Detector (FID) and a suitable capillary column.

• Procedure :

  • A small, known amount of hexyl salicylate is dissolved in a suitable solvent and injected into the GC.

  • The components are separated based on their boiling points and interaction with the stationary phase of the column.

  • The FID detects the components as they elute from the column, generating a chromatogram.

  • The purity is determined by calculating the area of the hexyl salicylate peak as a percentage of the total area of all peaks in the chromatogram.[18][19][20][21][22]

Mandatory Visualizations

Synthesis of Hexyl Salicylate

Hexyl salicylate is commercially synthesized via a Fischer esterification reaction. This process involves the reaction of salicylic (B10762653) acid with hexanol in the presence of an acid catalyst, typically sulfuric acid.

Caption: Synthesis of Hexyl Salicylate via Fischer Esterification.

Application Workflow in Fragrance Formulation

Hexyl salicylate serves multiple functions in perfumery, acting as a modifier, blender, and fixative. It helps to create and enhance floral, green, and fruity notes while improving the longevity of the fragrance.

References

• 1. scent.vn [scent.vn]
• 2. consolidated-chemical.com [consolidated-chemical.com]
• 3. Hexyl Salicylate (6259-76-3) – Premium Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 4. Basics of Pensky-Martens closed-cup flash point testing | Anton Paar Wiki [wiki.anton-paar.com]
• 5. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 6. res.cloudinary.com [res.cloudinary.com]
• 7. Hexyl Salicylate - BC Fragrance [shop.bcfragrance.com]
• 8. Pensky–Martens closed-cup test - Wikipedia [en.wikipedia.org]
• 9. Hexyl Salicylate | Givaudan [givaudan.com]
• 10. fraterworks.com [fraterworks.com]
• 11. scribd.com [scribd.com]
• 12. belabservices.com [belabservices.com]
• 13. brainkart.com [brainkart.com]
• 14. uomus.edu.iq [uomus.edu.iq]
• 15. precisionlubrication.com [precisionlubrication.com]
• 16. dhymedical.com [dhymedical.com]
• 17. researchgate.net [researchgate.net]
• 18. Analysis of perfumes by gas chromatography | MACHEREY-NAGEL [mn-net.com]
• 19. ba333.free.fr [ba333.free.fr]
• 20. gcms.cz [gcms.cz]
• 21. agilent.com [agilent.com]
• 22. dmu.dk [dmu.dk]

An In-depth Technical Guide to the Synthesis of Hexyl Salicylate from Salicylic Acid and Hexanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of hexyl salicylate (B1505791), a widely used fragrance ingredient and potential pharmaceutical intermediate. The primary focus is on the direct esterification of salicylic (B10762653) acid with hexanol, commonly known as the Fischer-Speier esterification. Alternative synthetic routes, including transesterification and the use of solid acid catalysts, are also discussed. This document furnishes detailed experimental protocols, quantitative data from various synthetic approaches, and a visual representation of the experimental workflow to aid in laboratory-scale and pilot-plant production.

Introduction

Hexyl salicylate (hexyl 2-hydroxybenzoate) is an aromatic ester valued for its mild, sweet, and floral scent profile, making it a common component in perfumery and cosmetics.[1] Beyond its use as a fragrance, the salicylate moiety is a key structural feature in many pharmaceutically active compounds, suggesting potential applications for hexyl salicylate as a precursor or derivative in drug development. The synthesis of this compound is a classic example of esterification, a fundamental reaction in organic chemistry. This guide will delve into the technical aspects of its synthesis, providing researchers with the necessary information for its preparation and purification.

Synthetic Pathways

The most prevalent method for synthesizing hexyl salicylate is the direct acid-catalyzed esterification of salicylic acid with hexanol.[2] However, other methods have been explored to improve yield, simplify purification, and employ more environmentally benign catalysts.

Fischer-Speier Esterification

The Fischer-Speier esterification is a well-established method for producing esters by reacting a carboxylic acid and an alcohol in the presence of a strong acid catalyst.[3] In the case of hexyl salicylate, salicylic acid is reacted with hexanol, with sulfuric acid being a common catalyst.[2] The reaction is reversible, and to drive the equilibrium towards the product, an excess of one reactant (typically the less expensive hexanol) is used, and the water formed during the reaction is removed.[3][4]

Transesterification

An alternative route to hexyl salicylate is through the transesterification of a more readily available salicylate ester, such as methyl salicylate, with hexanol.[5] This reaction is also typically catalyzed by an acid or a base. Tin-based catalysts have been shown to be effective for this transformation.[6]

Solid Acid Catalysis

To circumvent the issues associated with corrosive and difficult-to-remove liquid acid catalysts like sulfuric acid, research has explored the use of solid acid catalysts. These catalysts, such as sulfated zirconia or tungstated zirconia, are easily filtered from the reaction mixture, simplifying the work-up procedure and offering the potential for catalyst recycling.[7]

Quantitative Data on Hexyl Salicylate Synthesis

The following tables summarize quantitative data from various studies on the synthesis of salicylate esters, providing a comparative overview of different catalysts and reaction conditions.

Table 1: Fischer-Speier Esterification of Salicylic Acid and Alcohols

Alcohol	Catalyst	Molar Ratio (Acid:Alcohol)	Catalyst Loading	Temperature (°C)	Time (h)	Yield (%)	Purity (%)	Reference
Isooctyl Alcohol	Sodium Hydrogen Sulfate (B86663)	-	-	110 ± 5	8-10	≥ 95	≥ 99.5	[8]
Isooctyl Alcohol	Solid Superacid (TiO₂/SO₄²⁻)	1:3	9% of salicylic acid mass	185-195	3.5	> 98.2	-	[7]
Isooctyl Alcohol	Solid Superacid (SO₄²⁻/TiO₂-WO₃)	1:2-1:5	1.5-5.5% of total reactant mass	150-200	4-10	> 80	> 98	[7]
2-Ethyl Hexanol	p-Toluene Sulfonic Acid	1:3	0.8 g per 0.05 mol salicylic acid	- (Microwave)	20 min	86.76	-	[9]

Table 2: Transesterification for Salicylate Ester Synthesis

Salicylate Ester	Alcohol	Catalyst	Molar Ratio (Ester:Alcohol)	Temperature (°C)	Time (h)	Yield (%)	Reference
Methyl Salicylate	Cyclohexanol	Titanium Isopropoxide	1:1.1	140-170	2	-	[5]

Experimental Protocols

The following is a detailed protocol for the synthesis of hexyl salicylate via Fischer-Speier esterification.

Materials and Equipment

• Salicylic acid

• n-Hexanol

• Concentrated sulfuric acid (98%)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirring

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• Vacuum distillation apparatus

Reaction Procedure

• Reactant Charging: In a round-bottom flask equipped with a magnetic stir bar, combine salicylic acid and an excess of n-hexanol (e.g., a 1:3 molar ratio).

• Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total reactant mass) to the mixture. The addition should be done carefully as it is an exothermic process.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. The reaction temperature will be close to the boiling point of hexanol (approximately 157 °C). Maintain reflux for several hours (e.g., 4-6 hours) to allow the esterification to proceed towards completion. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up and Purification

• Cooling and Neutralization: After the reaction is complete, allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel and wash it with a saturated solution of sodium bicarbonate to neutralize the acidic catalyst and any unreacted salicylic acid. Carbon dioxide gas will evolve, so vent the separatory funnel frequently.

• Aqueous Washes: Wash the organic layer sequentially with water and then with a saturated solution of sodium chloride (brine) to remove any remaining water-soluble impurities.

• Drying: Separate the organic layer and dry it over an anhydrous drying agent such as magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the excess hexanol using a rotary evaporator.

• Vacuum Distillation: Purify the crude hexyl salicylate by vacuum distillation to obtain the final product as a colorless to pale yellow liquid.[8]

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the logical flow of the synthesis and the reaction mechanism.

Caption: Experimental workflow for the synthesis of hexyl salicylate.

Caption: Mechanism of Fischer-Speier esterification for hexyl salicylate.

Conclusion

The synthesis of hexyl salicylate from salicylic acid and hexanol via Fischer-Speier esterification is a robust and well-understood process. By carefully controlling reaction conditions, such as reactant ratios, catalyst loading, and reaction time, high yields of the desired product can be achieved. The detailed experimental protocol and workflow provided in this guide serve as a valuable resource for researchers in the fields of fragrance chemistry, organic synthesis, and drug development, enabling the efficient and reproducible synthesis of hexyl salicylate. Further research into solid acid catalysts holds promise for developing more sustainable and environmentally friendly synthetic routes.

References

• 1. US2891090A - Purification of salicylic acid derivatives - Google Patents [patents.google.com]
• 2. ScenTree - Hexyl salicylate (CAS N° 6259-76-3) [scentree.co]
• 3. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. EP1634571A1 - Transesterification process for producing salicylic esters used in perfumes - Google Patents [patents.google.com]
• 6. data.epo.org [data.epo.org]
• 7. CN102838487A - Synthesis method of 2-ethylhexyl salicylate - Google Patents [patents.google.com]
• 8. CN104355999A - Production method of ethylhexyl salicylate - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to Hexyl Salicylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of hexyl salicylate (B1505791), a benzoate (B1203000) ester widely utilized in the fragrance and cosmetic industries. While not typically a subject of drug development signaling pathway research, its molecular characteristics are of interest to chemical researchers.

Quantitative Data Summary

The following table summarizes the key quantitative properties of hexyl salicylate for easy reference and comparison.[1][2][3]

Property	Value	Source
Molecular Formula	C13H18O3	PubChem[1], ChemicalBook[2], Sigma-Aldrich
Molecular Weight	222.28 g/mol	PubChem[1], ChemicalBook[2], Consolidated Chemical[3]
Appearance	Colorless to pale yellow liquid	Consolidated Chemical[3]
Boiling Point	290 °C	ChemicalBook[2], Sigma-Aldrich
Density	1.04 g/mL at 25 °C	ChemicalBook[2], Sigma-Aldrich
Refractive Index	1.505 at 20 °C	ChemicalBook[2]
CAS Number	6259-76-3	PubChem[1], ChemicalBook[2], Consolidated Chemical[3]

Experimental Protocols & Signaling Pathways

Hexyl salicylate is primarily characterized by its physical and chemical properties relevant to its application in perfumery and cosmetics, such as its floral-green scent profile and stability in various formulations.[2][4] The available scientific literature does not indicate its involvement in specific biological signaling pathways or complex experimental workflows typical of drug development research. Its primary function is as a fragrance ingredient and fixative.[4]

Logical Relationships and Molecular Structure

To visualize the chemical nature of hexyl salicylate, a logical diagram illustrating the esterification relationship between its constituent molecules, salicylic (B10762653) acid and 1-hexanol, is provided below.

Caption: Logical diagram of the formation of Hexyl Salicylate.

References

• 1. Hexyl Salicylate | C13H18O3 | CID 22629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Hexyl salicylate | 6259-76-3 [chemicalbook.com]
• 3. consolidated-chemical.com [consolidated-chemical.com]
• 4. Hexyl Salicylate (6259-76-3) – Premium Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]

Spectroscopic Profile of Hexyl Salicylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key spectroscopic data for hexyl salicylate (B1505791), a common fragrance ingredient. The following sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) characteristics, offering valuable insights for researchers in various scientific fields.

Spectroscopic Data Summary

The quantitative spectroscopic data for hexyl salicylate are summarized in the tables below for easy reference and comparison.

Table 1: Mass Spectrometry (MS) Data

Parameter	Value	Source
Molecular Formula	C₁₃H₁₈O₃	PubChem[1]
Molecular Weight	222.28 g/mol	PubChem[1]
Ionization Mode	Electron Ionization (EI)	PubChem[1], NIST[2]
Major Fragment Ions (m/z)	Relative Intensity (%)	Source
120.0	99.99	PubChem[1]
138.0	42.02	PubChem[1]
121.0	28.20	PubChem[1]
43.0	23.71	PubChem[1]
92.0	14.10	PubChem[1]
222.0 (M⁺)	11.64	PubChem[1]

Table 2: Infrared (IR) Spectroscopy Data

Technique	NEAT	Source
Functional Group	Characteristic Absorption (cm⁻¹)	Reference
O-H Stretch (Phenolic)	Broad, ~3100-3300	General Ester IR Data[3]
C-H Stretch (Aromatic)	~3000-3100	General Ester IR Data[3]
C-H Stretch (Aliphatic)	~2850-2960	General Ester IR Data[3]
C=O Stretch (Ester)	~1680-1700	General Ester IR Data[3]
C=C Stretch (Aromatic)	~1450-1600	General Ester IR Data[3]
C-O Stretch (Ester)	~1200-1300	General Ester IR Data[3]

Note: Specific peak values from experimental spectra are not publicly available. The data presented are characteristic ranges for the functional groups present in hexyl salicylate.

Table 3: Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Publicly available, experimentally determined ¹H and ¹³C NMR data for hexyl salicylate are currently limited. However, Sigma-Aldrich offers a digital Reference Material for this compound on their ChemisTwin® platform, which can be used for sample identity confirmation and quantification via online comparison with an NMR spectrum.

Experimental Protocols

Detailed experimental protocols for the acquisition of the presented data are not fully available in the public domain. However, based on the information provided in the data sources and general laboratory practices, the following methodologies are representative of how such data would be obtained.

Mass Spectrometry (GC-MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is a common technique for the analysis of volatile and semi-volatile compounds like hexyl salicylate.

Instrumentation: A typical setup would involve a gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source. Instruments such as the HITACHI M-80 or M-80B have been used to acquire data for hexyl salicylate.[1]

Sample Preparation: A dilute solution of hexyl salicylate in a volatile organic solvent (e.g., hexane (B92381) or ethyl acetate) is prepared.

Gas Chromatography (GC) Parameters:

• Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).

• Injector Temperature: Typically 250-280 °C.

• Oven Temperature Program: A temperature gradient is used to separate the components of the sample. For example, starting at 60°C, holding for a few minutes, then ramping up to 280-300°C.

• Carrier Gas: Helium at a constant flow rate.

Mass Spectrometry (MS) Parameters:

• Ionization: Electron Ionization (EI) at a standard energy of 70 eV.[1]

• Mass Analyzer: Quadrupole or Ion Trap.

• Scan Range: A mass-to-charge ratio (m/z) range of approximately 40-400 amu to detect the molecular ion and its fragments.

Infrared Spectroscopy (FT-IR)

Fourier Transform Infrared (FT-IR) spectroscopy is used to identify the functional groups present in a molecule. The available data for hexyl salicylate was obtained using the NEAT technique.[1]

Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer.

Sample Preparation (NEAT): A drop of the neat liquid hexyl salicylate is placed directly onto the FT-IR spectrometer's sample holder, typically a diamond or zinc selenide (B1212193) ATR (Attenuated Total Reflectance) crystal.

Data Acquisition:

• A background spectrum of the clean, empty sample holder is recorded.

• The sample is applied, and the sample spectrum is recorded.

• The instrument software automatically subtracts the background spectrum from the sample spectrum to produce the final absorbance or transmittance spectrum.

• Spectra are typically collected over a range of 4000 to 400 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher).

Sample Preparation:

• Approximately 5-10 mg of hexyl salicylate is dissolved in about 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

• A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), is added to the solvent to calibrate the chemical shift scale to 0 ppm.

• The solution is transferred to a clean, dry 5 mm NMR tube.

¹H NMR Data Acquisition:

• The spectrometer is tuned and locked onto the deuterium (B1214612) signal of the solvent.

• A standard one-pulse experiment is performed to acquire the ¹H spectrum.

• Key parameters include the spectral width, number of scans, and relaxation delay.

¹³C NMR Data Acquisition:

• A proton-decoupled experiment is typically used to simplify the spectrum by removing the splitting caused by attached protons.

• Due to the lower natural abundance of ¹³C, a larger number of scans is required to obtain a good signal-to-noise ratio compared to ¹H NMR.

Visualizations

General Spectroscopic Analysis Workflow

The following diagram illustrates a generalized workflow for obtaining and analyzing spectroscopic data for a chemical compound like hexyl salicylate.

General workflow for spectroscopic analysis.

References

• 1. Hexyl Salicylate | C13H18O3 | CID 22629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. n-Hexyl salicylate [webbook.nist.gov]
• 3. orgchemboulder.com [orgchemboulder.com]

An In-depth Technical Guide to the Solubility of Hexyl Salicylate in Organic Solvents

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of hexyl salicylate (B1505791) in various organic solvents. The document summarizes available solubility data, outlines a comprehensive experimental protocol for solubility determination, and presents logical models to illustrate key concepts.

Introduction to Hexyl Salicylate

Hexyl salicylate (CAS No. 6259-76-3) is an ester of salicylic (B10762653) acid and hexanol.[1] It is a colorless to pale yellow liquid with a mild, sweet, floral, and fruity aroma.[1] Structurally, it possesses both a lipophilic hexyl chain and a more polar aromatic salicylate functional group, which dictates its solubility behavior.[2] This bifunctional nature makes it readily soluble in many organic solvents while being nearly insoluble in water.[1][3] Understanding its solubility is critical for its application in various fields, including cosmetics, fragrance formulation, and as a potential solvent or carrier in topical pharmaceutical preparations.[4]

Solubility Data

Quantitative solubility data for hexyl salicylate in a wide range of organic solvents is not extensively published in publicly available literature. However, based on safety and application documents, its solubility profile can be summarized as follows. The compound is generally characterized as being highly soluble in non-polar and moderately polar organic solvents.

Table 1: Solubility of Hexyl Salicylate in Various Solvents

Solvent	Solvent Type	Quantitative Solubility	Qualitative Description	Citation
Water	Highly Polar Protic	~6.084 mg/L (25°C)	Insoluble / Negligible	[2][5]
Ethanol	Polar Protic	Data not available	Soluble / Readily miscible	[1][2][4]
Acetone (B3395972)	Polar Aprotic	≥ 10% w/v	Soluble	[6][7]
Ethers	Polar Aprotic	Data not available	Soluble	[1][3]
Isopropyl Myristate	Non-polar	Data not available	Readily miscible	[2]
Dipropylene Glycol	Polar Protic	Data not available	Readily miscible	[2]
Petrolatum	Non-polar	≥ 5% w/v	Soluble	[7]

Note: The values for acetone and petrolatum are minimum solubilities inferred from their use as vehicles in toxicology studies.

Experimental Protocol for Solubility Determination

The following protocol describes a reliable method for determining the equilibrium solubility of hexyl salicylate in an organic solvent at a specific temperature, adapted from the principles of the OECD Guideline 105 "Flask Method".[8]

3.1 Principle

An excess amount of hexyl salicylate is agitated in the chosen organic solvent at a constant temperature for a sufficient duration to reach equilibrium. The saturated solution is then separated from the undissolved solute, and the concentration of hexyl salicylate in the clear, saturated liquid phase is determined using a suitable analytical technique, such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

3.2 Materials and Equipment

• Hexyl Salicylate (analytical standard, purity ≥99%)

• Solvent of choice (analytical grade)

• Glass vials with screw caps

• Thermostatically controlled shaker or incubator

• Centrifuge capable of temperature control

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical balance

• GC or HPLC system with a suitable detector (e.g., FID for GC, UV for HPLC)

3.3 Procedure

• Preparation of Standard Solutions: Prepare a series of standard solutions of known concentrations of hexyl salicylate in the chosen solvent to create a calibration curve.

• Sample Preparation: Add an excess amount of hexyl salicylate to a glass vial (e.g., 1 mL of hexyl salicylate to 10 mL of solvent). The exact amount should be sufficient to ensure a visible excess of the liquid ester remains undissolved after equilibration.

• Equilibration: Seal the vials and place them in a thermostatic shaker set to the desired temperature (e.g., 25°C). Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary tests should be conducted to determine the minimum time required to achieve equilibrium.

• Phase Separation: After equilibration, allow the vials to rest at the constant temperature for a short period to allow for initial phase separation. To ensure complete removal of undissolved hexyl salicylate, centrifuge the vials at the same constant temperature.

• Sample Collection and Dilution: Carefully collect a precise aliquot from the clear supernatant (the saturated solution) using a pipette. To avoid any temperature change that might cause precipitation, this step should be performed quickly. Dilute the aliquot gravimetrically or volumetrically with the solvent to a concentration that falls within the range of the calibration curve.

• Analytical Quantification: Analyze the diluted sample using a validated GC or HPLC method.

• Data Calculation: Use the calibration curve to determine the concentration of hexyl salicylate in the diluted sample. Calculate the original concentration in the saturated solution by accounting for the dilution factor. The result is typically expressed in g/L, g/100mL, or mol/L.

Visualizations

4.1 Experimental Workflow for Solubility Determination

The following diagram illustrates the step-by-step workflow for the experimental determination of hexyl salicylate solubility.

Caption: Experimental workflow for determining the solubility of hexyl salicylate.

4.2 Structure-Solubility Relationship

The solubility of hexyl salicylate is governed by the interplay between its chemical structure and the properties of the solvent, as depicted below.

Caption: Influence of molecular structure on hexyl salicylate's solvent affinity.

References

• 1. consolidated-chemical.com [consolidated-chemical.com]
• 2. Hexyl Salicylate (6259-76-3) – Premium Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 3. chemicalbull.com [chemicalbull.com]
• 4. chemimpex.com [chemimpex.com]
• 5. SALICYLATE D'HEXYLE | TECHNICAL DATA [prodasynth.com]
• 6. health.ec.europa.eu [health.ec.europa.eu]
• 7. health.ec.europa.eu [health.ec.europa.eu]
• 8. filab.fr [filab.fr]

The Natural Occurrence of Hexyl Salicylate in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl salicylate (B1505791), a benzoate (B1203000) ester with the chemical formula C₁₃H₁₈O₃, is a compound recognized for its characteristic floral and slightly sweet aroma. While it is predominantly synthesized for use in the fragrance and cosmetic industries, trace amounts of hexyl salicylate have been identified in various plant species. This technical guide provides a comprehensive overview of the natural occurrence of hexyl salicylate in plants, including available quantitative data, proposed biosynthetic pathways, and detailed experimental protocols for its extraction and analysis. The information presented herein is intended to serve as a valuable resource for researchers in the fields of phytochemistry, natural product chemistry, and drug development.

Natural Occurrence of Hexyl Salicylate in Flora

The presence of hexyl salicylate in the plant kingdom is limited and typically found in very low concentrations. Its natural occurrence has been reported in the essential oils and absolutes of a select number of plants, as well as in some fruits. The primary function of such volatile compounds in plants is often associated with attracting pollinators, deterring herbivores, or as antimicrobial agents. A summary of plant species reported to contain hexyl salicylate is provided in Table 1.

Table 1: Documented Natural Sources of Hexyl Salicylate

Plant Species	Common Name	Plant Part	Reference
Osmanthus fragrans	Sweet Osmanthus	Flower Absolute	[1][2]
Dianthus caryophyllus	Carnation	Flower Absolute	[3]
Vanilla planifolia	Vanilla	Bean (Pod)	[3]
Malus domestica	Apple	Fruit	The Fragrance Conservatory[1]
Vitis vinifera (fermented)	Grape (Brandy)	Fruit	The Fragrance Conservatory[1]

Quantitative Data on Hexyl Salicylate in Plants

Quantitative analysis of hexyl salicylate in plant materials is scarce due to its trace-level presence. The most definitive quantitative data comes from the analysis of essential oils and absolutes, which are concentrated extracts of plant volatiles. Table 2 summarizes the available quantitative data for hexyl salicylate in plant-derived materials. It is important to note that the concentration in the fresh plant material would be significantly lower.

Table 2: Quantitative Data of Hexyl Salicylate in Plant Extracts

Plant Species	Type of Extract	Concentration of Hexyl Salicylate	Analytical Method
Osmanthus fragrans	Flower Absolute	0.007%	Gas Chromatography (GC)

Data for Vanilla planifolia and Dianthus caryophyllus absolutes, as well as for apple and brandy, are currently not available in peer-reviewed literature, with mentions limited to them being trace components.

Biosynthesis of Hexyl Salicylate in Plants

The biosynthesis of hexyl salicylate in plants has not been explicitly elucidated. However, based on the well-established pathways for other salicylate esters, such as methyl salicylate, a plausible biosynthetic route can be proposed. The synthesis of hexyl salicylate likely involves the esterification of salicylic (B10762653) acid with hexanol. This reaction is catalyzed by a class of enzymes known as alcohol acyltransferases (AATs), which belong to the BAHD (BEAT, AHCT, HCBT, and DAT) superfamily of enzymes.[4][5]

These enzymes are known for their substrate promiscuity, meaning they can act on a range of alcohol and acyl-CoA substrates.[6][7][8] This promiscuity suggests that an existing AAT in a plant, which may primarily be involved in the synthesis of other esters, could also catalyze the formation of hexyl salicylate when both salicylic acid and hexanol are present.

The proposed biosynthetic pathway begins with the synthesis of salicylic acid, which can occur via two main routes in plants: the isochorismate pathway and the phenylalanine ammonia-lyase (PAL) pathway.[1][8] Salicylic acid is then activated, likely to salicyl-CoA, and subsequently esterified with hexanol.

Below is a diagram illustrating the proposed biosynthetic pathway for hexyl salicylate.

References

• 1. Analysis of Volatile Components in the Molecular Distillation Fractions of Osmanthus fragrans Absolute by GC-MS Combined with Chemometrics Methods [agris.fao.org]
• 2. Analysis of Volatile Components in the Molecular Distillation Fractions of <i>Osmanthus fragrans</i> Absolute by GC-MS Combined with Chemometrics Methods [spgykj.com]
• 3. revues.cirad.fr [revues.cirad.fr]
• 4. Alcohol acyltransferases for the biosynthesis of esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit [frontiersin.org]
• 6. Substrate promiscuity of acyltransferases contributes to the diversity of hydroxycinnamic acid derivatives in purple coneflower - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. Frontiers | Family characteristics, phylogenetic reconstruction, and potential applications of the plant BAHD acyltransferase family [frontiersin.org]

hexyl salicylate CAS number and chemical structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl salicylate (B1505791) (CAS No. 6259-76-3) is an aromatic ester widely utilized in the fragrance and cosmetic industries for its sweet, floral, and herbaceous scent.[1] Structurally, it is the ester formed from salicylic (B10762653) acid and hexanol.[2][3] Beyond its olfactory properties, its chemical characteristics and interactions are of interest to researchers in various fields, including dermatology and material science. This guide provides a comprehensive overview of its chemical and physical properties, synthesis, and relevant experimental data.

Chemical Identity and Structure

Hexyl salicylate is chemically known as hexyl 2-hydroxybenzoate.[4] It belongs to the salicylate family, a class of compounds known for their fragrance and pharmaceutical applications.

• CAS Number: 6259-76-3[3][5][4][6][7]

• Molecular Formula: C₁₃H₁₈O₃[3][5][4]

• Molecular Weight: 222.28 g/mol [3][5][4][6]

• Synonyms: n-Hexyl salicylate, Hexyl o-hydroxybenzoate, Salicylic acid, hexyl ester[2][4]

• InChI Key: DUKPKQFHJQGTGU-UHFFFAOYSA-N[6][8]

• SMILES: CCCCCCOC(=O)C1=CC=CC=C1O[4][6]

Physicochemical and Spectroscopic Data

A summary of the key quantitative properties of hexyl salicylate is presented below. This data is crucial for its application in formulations and for predicting its behavior in various chemical and biological systems.

Property	Value	Source(s)
Molecular Weight	222.28 g/mol	[3][5][4][6]
Appearance	Colorless liquid	[1][9]
Boiling Point	290 °C (554 °F)	[3][6]
Flash Point	122 °C (251.6 °F)	[3]
Density	1.04 g/mL at 25 °C	[6]
log P (Octanol-Water Partition Coefficient)	4.91 - 5.7	[3][7][10]
Water Solubility	6.084 mg/L (Predicted)	[10]
Vapor Pressure	0.0000118 mm Hg at 20 °C (Predicted)	[10]
Refractive Index (n20/D)	1.502 - 1.507	[9]
Purity	≥99% (GC)	[5][6]

Synthesis of Hexyl Salicylate

The primary route for synthesizing hexyl salicylate is through the Fischer esterification of salicylic acid with 1-hexanol (B41254), typically catalyzed by a strong acid.[3]

General Experimental Protocol: Acid-Catalyzed Esterification

This protocol describes a general method for the synthesis of hexyl salicylate based on standard esterification procedures for similar compounds.

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark apparatus, combine salicylic acid (1.0 molar equivalent) and 1-hexanol (2.0-3.0 molar equivalents). The excess hexanol helps to drive the reaction equilibrium towards the product.

• Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or p-toluenesulfonic acid (typically 0.01-0.05 molar equivalents). Alternatively, a solid acid catalyst can be used.[11]

• Reaction: Heat the mixture to reflux. The reaction temperature will depend on the boiling point of the alcohol and solvent if used. Water produced during the reaction is continuously removed by azeotropic distillation with the solvent (e.g., n-heptane) and collected in the Dean-Stark trap.[12]

• Monitoring: The reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to observe the consumption of salicylic acid. The reaction is typically refluxed for 4-10 hours.[11]

• Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the acid catalyst by washing the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution until effervescence ceases.[11] Subsequently, wash with water to remove any remaining salts.

• Isolation: Separate the organic layer containing the hexyl salicylate. Dry the organic layer over an anhydrous drying agent like magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).[11]

• Purification: Filter off the drying agent. The excess hexanol and any remaining impurities can be removed by vacuum distillation to yield the purified hexyl salicylate product.[11][12] The purity of the final product should be confirmed by GC analysis.

Logical and Experimental Visualizations

Synthesis Pathway of Hexyl Salicylate

The following diagram illustrates the Fischer esterification reaction for the synthesis of hexyl salicylate from salicylic acid and 1-hexanol.

Caption: Fischer esterification of salicylic acid and 1-hexanol.

Experimental Workflow for Synthesis and Purification

This diagram outlines the key steps involved in the laboratory synthesis and subsequent purification of hexyl salicylate.

Caption: Workflow for hexyl salicylate synthesis and purification.

Applications and Safety Considerations

Applications

• Fragrance Industry: Hexyl salicylate is a key ingredient in many perfumes and cosmetic products, valued for its floral, green, and slightly fruity aroma.[2][3] It serves as a modifier and fixative in various fragrance compositions.[2]

• Flavor Industry: It is also used as a flavoring agent in some food and beverage products.[1][9]

• Pharmaceuticals: In topical formulations, it can function as a solvent or carrier, potentially improving the absorption of active ingredients.[9]

• Research: It is used as a standard for analytical methods like gas chromatography-mass spectrometry (GC-MS) for quantifying related compounds in various matrices.[1]

Safety and Toxicology

Hexyl salicylate is considered safe for use in cosmetics at specified concentrations. However, it is classified as a skin sensitizer (B1316253) and is restricted under IFRA (International Fragrance Association) standards.[2][3] The European Chemicals Agency's (ECHA) Risk Assessment Committee (RAC) has recommended classifying it as 'Toxic for Reproduction Category 2'. The body metabolizes hexyl salicylate to salicylic acid, which has been shown to be a teratogen in animal studies at high doses.[13] It is also noted as being very toxic to aquatic organisms.[7][13] Researchers and developers must adhere to regulatory guidelines and perform appropriate safety assessments when formulating products containing this ingredient.

References

• 1. delicarelifesciences.com [delicarelifesciences.com]
• 2. Hexyl Salicylate (6259-76-3) – Premium Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 3. ScenTree - Hexyl salicylate (CAS N° 6259-76-3) [scentree.co]
• 4. Hexyl Salicylate | C13H18O3 | CID 22629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. Hexyl salicylate = 99.0 GC 6259-76-3 [sigmaaldrich.com]
• 7. hexyl salicylate, 6259-76-3 [thegoodscentscompany.com]
• 8. n-Hexyl salicylate [webbook.nist.gov]
• 9. chemimpex.com [chemimpex.com]
• 10. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 11. CN102838487A - Synthesis method of 2-ethylhexyl salicylate - Google Patents [patents.google.com]
• 12. CN104355999A - Production method of ethylhexyl salicylate - Google Patents [patents.google.com]
• 13. bubbleandbee.com [bubbleandbee.com]

An In-depth Technical Guide to the Thermal Stability and Degradation of Hexyl Salicylate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Hexyl salicylate (B1505791) is a widely utilized aromatic ester in the fragrance and cosmetic industries, valued for its sweet, floral, and slightly fruity aroma. This technical guide provides a comprehensive overview of the current understanding of the thermal stability and potential degradation pathways of hexyl salicylate. While specific experimental data on the thermal decomposition of hexyl salicylate is limited in publicly available literature, this document synthesizes information on its known physical and chemical properties, infers potential degradation mechanisms based on the behavior of related salicylate esters, and outlines the established analytical protocols for its thermal analysis. This guide is intended to serve as a foundational resource for researchers and professionals engaged in the formulation, quality control, and safety assessment of products containing hexyl salicylate.

Physicochemical Properties of Hexyl Salicylate

A thorough understanding of the fundamental physicochemical properties of hexyl salicylate is essential for predicting its behavior under various stress conditions. Key properties are summarized in the table below.

Property	Value	Reference(s)
Chemical Name	Hexyl 2-hydroxybenzoate	[1]
CAS Number	6259-76-3	[1]
Molecular Formula	C₁₃H₁₈O₃	[1]
Molecular Weight	222.28 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	290 °C	[1]
Flash Point	> 93.3 °C (Closed Cup)	[2]
Vapor Pressure	0.0005 mm Hg at 25 °C	[2]
Solubility	Insoluble in water	[2]
Stability	Stable under normal conditions of use and storage.	[2]

Thermal Stability and Potential Degradation Pathways

Postulated Degradation Mechanisms

The primary pathways for the thermal degradation of hexyl salicylate are likely to involve the ester functional group and the aromatic ring.

• Ester Pyrolysis (cis-Elimination): Esters with a β-hydrogen on the alkyl chain can undergo thermal decomposition through a concerted, six-membered ring transition state to yield an alkene and a carboxylic acid. In the case of hexyl salicylate, this would lead to the formation of 1-hexene (B165129) and salicylic (B10762653) acid. This reaction typically requires elevated temperatures.

• Hydrolysis: Although primarily a concern in the presence of moisture, thermal energy can accelerate the hydrolysis of the ester bond, especially in the presence of acidic or basic impurities. This reaction would yield salicylic acid and 1-hexanol. Studies on salicylate-based poly(anhydride-esters) have shown that hydrolysis is a significant degradation pathway, particularly at elevated temperatures.

• Decarboxylation: Salicylic acid, a potential primary degradation product, can undergo decarboxylation at higher temperatures to produce phenol (B47542) and carbon dioxide.

• Oxidative Degradation: In the presence of oxygen, oxidative degradation of the alkyl chain and the aromatic ring can occur, leading to a complex mixture of smaller, volatile compounds.

The following diagram illustrates the potential primary degradation pathways of hexyl salicylate under thermal stress.

Caption: Potential primary thermal degradation pathways of hexyl salicylate.

Experimental Protocols for Thermal Analysis

To rigorously assess the thermal stability and degradation of hexyl salicylate, a combination of thermoanalytical and chromatographic techniques should be employed. The following sections detail the standard experimental methodologies.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is the primary technique for determining the thermal stability and decomposition profile of a substance.

• Objective: To determine the onset temperature of decomposition, the temperature of maximum decomposition rate, and the residual mass upon heating.

• Instrumentation: A thermogravimetric analyzer (e.g., METTLER TOLEDO TGA/DSC 1, TA Instruments Q5000).[3][4]

• Methodology:

  • A small sample of hexyl salicylate (typically 5-10 mg) is placed in an inert crucible (e.g., alumina (B75360) or platinum).

  • The sample is heated from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).[3]

  • The analysis is conducted under a controlled atmosphere, typically an inert gas such as nitrogen, to prevent oxidative degradation.

  • The mass of the sample is continuously recorded as a function of temperature.

  • The resulting TGA curve (mass vs. temperature) and its first derivative (DTG curve) are analyzed to determine the key decomposition temperatures.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine thermal transitions such as melting, crystallization, and glass transitions, and can also provide information on decomposition.

• Objective: To determine the melting point and enthalpy of fusion of hexyl salicylate, and to detect any exothermic or endothermic events associated with its decomposition.

• Instrumentation: A differential scanning calorimeter (e.g., TA Instruments Q2000).

• Methodology:

  • A small, weighed sample of hexyl salicylate is hermetically sealed in an aluminum pan.

  • An empty sealed pan is used as a reference.

  • The sample and reference are heated at a constant rate (e.g., 10 °C/min) over a specified temperature range.

  • The heat flow to the sample is measured relative to the reference.

  • The resulting DSC thermogram is analyzed to identify thermal events.

Evolved Gas Analysis (EGA): TGA Coupled with Fourier Transform Infrared Spectroscopy (TGA-FTIR) or Mass Spectrometry (TGA-MS)

EGA techniques are crucial for identifying the gaseous products evolved during the thermal decomposition of a material.

• Objective: To identify the chemical nature of the volatile degradation products of hexyl salicylate.

• Instrumentation: A TGA instrument coupled to an FTIR spectrometer or a mass spectrometer via a heated transfer line.[4][5]

• Methodology:

  • A TGA experiment is performed as described in section 4.1.

  • The gaseous effluent from the TGA furnace is continuously transferred through a heated line to the gas cell of the FTIR spectrometer or the ion source of the mass spectrometer.

  • FTIR spectra or mass spectra of the evolved gases are recorded at different temperatures throughout the decomposition process.

  • The spectra are then analyzed to identify the functional groups and molecular weights of the degradation products.

The following diagram outlines a typical workflow for the thermal analysis of hexyl salicylate.

Caption: Experimental workflow for the thermal analysis of hexyl salicylate.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Py-GC-MS is a powerful technique for analyzing the non-volatile and high-molecular-weight components of a sample by thermally decomposing them into smaller, volatile fragments that can be separated and identified.

• Objective: To obtain a detailed profile of the thermal degradation products of hexyl salicylate.

• Instrumentation: A pyrolyzer unit coupled to a gas chromatograph-mass spectrometer.[6]

• Methodology:

  • A microgram-scale sample of hexyl salicylate is placed in a pyrolysis tube or cup.

  • The sample is rapidly heated to a high temperature (e.g., 500-800 °C) in an inert atmosphere.[7]

  • The resulting pyrolysis products (pyrolysate) are swept into the GC column for separation.

  • The separated components are then introduced into the mass spectrometer for identification based on their mass spectra and fragmentation patterns.

Conclusion

While direct, quantitative data on the thermal stability and degradation of hexyl salicylate is not extensively documented, a robust understanding of its potential behavior can be inferred from its chemical structure and the known properties of related salicylate esters. The primary thermal degradation pathways are likely to involve ester pyrolysis, hydrolysis, and decarboxylation of the resulting salicylic acid. For a comprehensive assessment, a multi-technique approach employing TGA, DSC, and EGA (TGA-FTIR/MS), and Py-GC-MS is recommended. The experimental protocols outlined in this guide provide a solid framework for researchers and drug development professionals to rigorously evaluate the thermal stability of hexyl salicylate and to identify its degradation products, thereby ensuring the quality, safety, and efficacy of formulations containing this important fragrance ingredient.

References

• 1. Hexyl Salicylate | C13H18O3 | CID 22629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mt.com [mt.com]
• 4. DSC, TGA-FTIR and FTIR Assisted by Chemometric Factor Analysis and PXRD in Assessing the Incompatibility of the Antiviral Drug Arbidol Hydrochloride with Pharmaceutical Excipients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. amsec.wwu.edu [amsec.wwu.edu]
• 6. digital.csic.es [digital.csic.es]
• 7. pub.h-brs.de [pub.h-brs.de]

The Olfactory Signature of Hexyl Salicylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl salicylate (B1505791) (CAS No. 6259-76-3), a salicylic (B10762653) acid hexyl ester, is a widely utilized fragrance ingredient prized for its unique and versatile olfactory properties. It is a colorless to pale yellow liquid that plays a significant role as a modifier and fixative in a variety of fragrance compositions, particularly in floral, green, and fougère accords.[1][2] This technical guide provides an in-depth exploration of the odor profile of hexyl salicylate, including its sensory characteristics, physicochemical properties, and the underlying principles of its olfactory perception. Detailed experimental methodologies for odor analysis are also presented to aid in research and development.

Odor Profile of Hexyl Salicylate

The scent of hexyl salicylate is characterized by a complex interplay of floral, green, and fruity notes, underpinned by a mild, sweet herbaceous quality.[2][3] Its overall odor strength is considered to be mild to moderate.[1] The quality of the raw material can influence its olfactory profile; high-purity hexyl salicylate presents a clean floral character, whereas lower-grade versions may exhibit undesirable phenolic or "ink-like" off-notes.[1]

The primary facets of its aroma are often described as:

• Floral: Reminiscent of azalea, jasmine, and orchid.[1][4]

• Green: Featuring fresh, leafy, and herbaceous undertones, sometimes with a dry, bark-like quality.[1]

• Fruity: Exhibiting subtle fruity nuances that complement its floral character.[2]

• Sweet and Herbaceous: A faint, sweet, and herbal quality, sometimes likened to witch-hazel.[1][2]

Quantitative Olfactory Data

Physicochemical Properties

A summary of the key physicochemical properties of hexyl salicylate is provided in the table below. These properties are crucial for understanding its behavior in various formulations and its perception by the olfactory system.

Property	Value	Reference
Molecular Formula	C₁₃H₁₈O₃	[5]
Molecular Weight	222.28 g/mol	[1]
Appearance	Colorless to pale yellow oily liquid	[1]
Boiling Point	290 °C	[6]
Vapor Pressure (est.)	0.0017 hPa @ 20°C	[5]
Log P (Octanol/Water Partition Coefficient)	4.91	[6]

Experimental Protocols for Odor Assessment

The characterization of a fragrance ingredient's odor profile involves a combination of analytical techniques and sensory evaluation. Below are detailed methodologies for key experiments.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with human sensory perception to identify odor-active compounds in a sample.[7]

Objective: To separate the volatile components of a hexyl salicylate sample and identify the specific odor character of each eluting compound.

Methodology:

• Sample Preparation: A diluted solution of hexyl salicylate in a suitable solvent (e.g., ethanol) is prepared.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and an olfactory detection port (ODP) is used. The column effluent is split between the FID and the ODP.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or DB-Wax).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at a rate of 10 °C/minute, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• Olfactory Assessment: A trained sensory panelist sniffs the effluent from the ODP and records the odor descriptors and their intensity over time.

• Data Analysis: The retention times of the odor events are matched with the peaks on the FID chromatogram. The odor descriptors are compiled to create a detailed aromagram of the sample.

Sensory Panel Evaluation

Sensory panels provide qualitative and quantitative data on the overall odor profile of a substance.

Objective: To characterize the odor profile of hexyl salicylate using a trained human sensory panel.

Methodology:

• Panelist Selection and Training: A panel of 8-12 individuals is selected based on their olfactory acuity and trained on a vocabulary of standard odor descriptors.

• Sample Preparation: Hexyl salicylate is presented to the panelists on fragrance blotters (smelling strips) at a standardized concentration (e.g., 10% in ethanol).

• Evaluation Procedure:

  • Panelists dip a fresh blotter into the sample solution.

  • The odor is evaluated at three time points:

    • Top note: Immediately after dipping.

    • Heart note: After 15-30 minutes.

    • Base note: After several hours to assess its tenacity.

  • Panelists rate the intensity of various odor attributes (e.g., floral, green, fruity, sweet) on a labeled magnitude scale (e.g., 0-10).

• Data Analysis: The intensity ratings are averaged across panelists to generate a sensory profile of the fragrance ingredient over time.

Signaling Pathway of Odor Perception

The perception of an odorant like hexyl salicylate begins with its interaction with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal epithelium. While the specific OR that binds to hexyl salicylate has not been definitively identified, the general olfactory signal transduction pathway is well-established. Furthermore, studies on the structurally similar cyclohexyl salicylate have shown it to activate the OR2A4/7 receptor, which then initiates a cAMP-PKA-dependent signaling cascade.[8]

The likely signaling pathway for hexyl salicylate is as follows:

• Binding: Hexyl salicylate molecules bind to a specific G-protein coupled olfactory receptor (GPCR) on the olfactory sensory neuron.

• G-Protein Activation: This binding event causes a conformational change in the receptor, which in turn activates an associated G-protein (Gαolf).

• Second Messenger Production: The activated Gαolf stimulates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic AMP (cAMP).

• Ion Channel Opening: The increase in intracellular cAMP concentration leads to the opening of cyclic nucleotide-gated (CNG) ion channels.

• Depolarization: The influx of cations (primarily Ca²⁺ and Na⁺) through the open CNG channels depolarizes the neuron.

• Action Potential Generation: If the depolarization reaches a certain threshold, it triggers an action potential (a nerve impulse).

• Signal Transmission to the Brain: The action potential travels along the axon of the olfactory sensory neuron to the olfactory bulb in the brain, where the signal is processed, leading to the perception of the specific odor.

Mandatory Visualizations

Caption: Experimental workflow for the comprehensive odor characterization of hexyl salicylate.

Caption: The general olfactory signal transduction pathway initiated by an odorant molecule.

References

• 1. scienomics.com [scienomics.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. cetjournal.it [cetjournal.it]
• 4. tandfonline.com [tandfonline.com]
• 5. How to validate flavorings: aroma testing and sensory evaluation [mbrfingredients.com.br]
• 6. researchgate.net [researchgate.net]
• 7. pac.gr [pac.gr]
• 8. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]

Toxicological Profile of Hexyl Salicylate for Risk Assessment: A Technical Guide

Introduction

Hexyl salicylate (B1505791) (CAS No. 6259-76-3) is an aromatic ester widely utilized as a fragrance ingredient in a variety of consumer products, including cosmetics, detergents, and air care products, owing to its characteristic sweet, floral, and fruity odor.[1][2] Despite its widespread use, its toxicological profile necessitates a thorough risk assessment to ensure consumer safety. Regulatory bodies have classified hexyl salicylate as a Category 1 skin sensitizer (B1316253) and a suspected Category 2 reproductive toxicant.[1][2] This classification is primarily based on a combination of in vivo animal data and a "read-across" approach from its metabolites and structural analogues.[1][2]

This technical guide provides a comprehensive overview of the toxicological profile of hexyl salicylate. It is intended for researchers, scientists, and drug development professionals, offering detailed data, experimental methodologies, and a summary of the risk assessment framework used to establish safe use concentrations.

Metabolism and Pharmacokinetics

A critical aspect of hexyl salicylate's toxicological evaluation is its metabolic fate. It is understood to undergo rapid and complete hydrolysis in the body, breaking down into its primary metabolites: salicylic (B10762653) acid and 1-hexanol.[1][3] Consequently, the systemic toxicity of hexyl salicylate is largely attributed to the known toxicological properties of salicylic acid.[3][4] This metabolic pathway is fundamental to the read-across approach used in risk assessments where data on hexyl salicylate is lacking.[1][2][3]

Caption: Metabolic hydrolysis of hexyl salicylate.

Toxicological Endpoints

Acute Toxicity

Hexyl salicylate exhibits a low order of acute toxicity via oral and dermal routes of exposure.[3][4] No data are available for acute inhalation toxicity.[3][4]

Endpoint	Species	Route	Value (LD50)	Reference
Acute Toxicity	Rat	Oral	> 5000 mg/kg	[5][6][7]
Acute Toxicity	Rabbit	Dermal	> 5000 mg/kg	[6][8]

Experimental Protocol: Acute Oral Toxicity (Based on OECD Guideline 420)

• Objective: To determine the acute oral toxicity of a substance.

• Test Animals: Typically, rats are used. A study on hexyl salicylate involved 10 rats.[5][7]

• Procedure:

  • Animals are fasted prior to dosing.

  • A single high dose of the test substance (e.g., 5000 mg/kg) is administered to a small group of animals by gavage.

  • Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes.[3][5][7]

  • The observation period is typically 14 days.[3][5][7]

Skin and Eye Irritation

Hexyl salicylate is classified as a skin irritant.[8][9][10] Animal studies indicate mild to moderate irritation at high concentrations (≥25%), though it is not considered a classifiable irritant under cosmetic use conditions.[3][4] In vivo eye irritation studies in rabbits showed slight, reversible effects.[3][4]

Endpoint	Test System	Concentration	Result	Reference
Skin Irritation	Rabbit (in vivo)	Undiluted	Mild to moderate irritation	[3]
Human (Patch Test)	30%	No irritation	[5][11]
Human (Patch Test)	3%	No irritation	[5]
Eye Irritation	Rabbit (in vivo)	Undiluted	Slight, reversible irritation (fully resolved by 72h)	[3][4]

Experimental Protocol: In Vivo Skin Irritation (Based on OECD Guideline 404)

• Objective: To assess the potential of a substance to cause skin irritation.

• Test Animals: Albino rabbits are typically used.

• Procedure:

  • A small area of the animal's dorsal skin is clipped free of fur.

  • A measured amount of the test substance (e.g., 0.5 mL of undiluted hexyl salicylate) is applied to a small patch of skin.

  • The treated area is covered with a gauze patch for a specified exposure period (e.g., 4 hours).

  • After the exposure period, the patch is removed, and the skin is cleaned.

  • The skin is evaluated for signs of erythema (redness) and edema (swelling) at specific time points (e.g., 1, 24, 48, and 72 hours) after patch removal.

  • Reactions are scored according to a standardized grading system.

• Results Interpretation: The mean scores for erythema and edema are used to classify the substance's irritation potential.

References

• 1. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 2. SCCS Final Opinion on the use of Hexyl Salicylate in cosmetic products – CRITICAL CATALYST [criticalcatalyst.com]
• 3. health.ec.europa.eu [health.ec.europa.eu]
• 4. health.ec.europa.eu [health.ec.europa.eu]
• 5. cir-safety.org [cir-safety.org]
• 6. chemtexusa.com [chemtexusa.com]
• 7. cir-safety.org [cir-safety.org]
• 8. vigon.com [vigon.com]
• 9. johndwalsh.com [johndwalsh.com]
• 10. directpcw.com [directpcw.com]
• 11. cir-safety.org [cir-safety.org]

Hexyl Salicylate: A Technical Review of its Potential as an Endocrine-Disrupting Compound

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Hexyl salicylate (B1505791), a common fragrance ingredient in cosmetic and consumer products, has come under scrutiny regarding its potential as an endocrine-disrupting compound (EDC). This technical guide provides a comprehensive analysis of the available scientific data, focusing on the core evidence and experimental methodologies used to assess its endocrine-disrupting potential. Regulatory bodies, such as the European Scientific Committee on Consumer Safety (SCCS), have concluded that based on current data, hexyl salicylate itself is not considered an endocrine disruptor.[1] However, concerns primarily stem from its rapid and complete metabolism to salicylic (B10762653) acid, a substance suspected of endocrine disruption.[1] The classification of hexyl salicylate as a Category 2 reproductive toxicant is based on a read-across approach from its metabolite, salicylic acid, and structural analogues like methyl and ethylhexyl salicylates.[1][2] This guide will delve into the in vitro data, the logic of the read-across approach, and the experimental protocols that form the basis of the current scientific understanding.

Regulatory Context and Read-Across Rationale

Hexyl salicylate (CAS No. 6259-76-3) is not currently classified as an endocrine disruptor.[1] However, it is classified as a Category 1 skin sensitizer (B1316253) and a Category 2 reproductive toxicant (suspected human reproductive toxicant).[1] This classification for reproductive toxicity is not based on direct evidence from studies on hexyl salicylate but rather on a "read-across" approach. This approach uses data from chemically similar substances, in this case, its primary metabolite, salicylic acid, and other salicylates like methyl salicylate.[2] The rationale is that hexyl salicylate is rapidly and completely metabolized to salicylic acid in the body.[1] Therefore, the systemic toxicity profile of hexyl salicylate is largely inferred from that of salicylic acid.

Caption: Logical framework for the read-across approach in hexyl salicylate's toxicological assessment.

In Vitro Endocrine Disruption Screening Data

The primary source of data regarding the potential endocrine activity of salicylic acid comes from the U.S. Environmental Protection Agency's (EPA) Tox21 Endocrine Disruptor Screening Program (EDSP).[1][3] This high-throughput screening program utilizes a battery of in vitro assays to assess a chemical's potential to interact with various components of the endocrine system.

Summary of In Vitro Assay Results for Salicylic Acid

Salicylic acid was tested in a suite of in vitro assays and showed no significant endocrine activity, with one exception of a weakly positive result in an androgen receptor assay.[1][3] The results are summarized in the table below.

Endocrine Target	Number of Assays	Result
Estrogen Receptor	18	No activity observed[3][4]
Androgen Receptor	15	One weakly positive and inconclusive result[3][4]
Thyroid Receptor	9	No activity observed[3][4]
Steroidogenesis	2	Not steroidogenic[3][4]

Experimental Protocols for In Vitro Screening

The U.S. EPA Tox21 program employs a variety of standardized in vitro assays. While specific details for the testing of salicylic acid are not fully provided in the search results, the general methodologies are well-established.

Caption: Generalized experimental workflow for high-throughput in vitro endocrine disruptor screening.

Estrogen and Androgen Receptor Assays: These are typically cell-based reporter gene assays.

• Principle: A human cell line (e.g., HeLa or T-47D) is genetically modified to contain an estrogen or androgen receptor and a reporter gene (e.g., luciferase) linked to a hormone response element.

• Methodology:

  • Cells are cultured in multi-well plates.

  • Cells are exposed to various concentrations of the test substance (salicylic acid).

  • If the substance binds to the receptor and activates it, the receptor-ligand complex binds to the hormone response element, driving the expression of the reporter gene.

  • The activity of the reporter gene product (e.g., light output from luciferase) is measured.

  • A concentration-response curve is generated to determine the potency (e.g., EC50) of the substance.

Thyroid Receptor Assays: Similar to the estrogen and androgen receptor assays, these are often cell-based reporter assays that measure the activation of the thyroid hormone receptor.

Steroidogenesis Assays: The H295R steroidogenesis assay is a common method.

• Principle: The H295R human adrenocortical carcinoma cell line is used as it expresses most of the key enzymes involved in steroidogenesis.

• Methodology:

  • H295R cells are cultured and then exposed to the test chemical.

  • After an incubation period, the culture medium is collected.

  • The concentrations of steroid hormones (e.g., testosterone (B1683101) and estradiol) in the medium are measured using techniques like LC-MS/MS.

  • An increase or decrease in hormone production compared to controls indicates interference with steroidogenesis.

Signaling Pathways of Potential Concern

The single weakly positive result in an androgen receptor assay for salicylic acid, while inconclusive, suggests a hypothetical, albeit very weak, potential for interaction with the androgen signaling pathway.[1][3] Endocrine disruptors can interfere with this pathway through various mechanisms, such as acting as receptor agonists or antagonists.

Caption: Simplified androgen receptor signaling pathway with a hypothetical point of interaction for salicylic acid.

In Vivo Data and Limitations

A significant gap in the current understanding is the lack of in vivo studies specifically designed to investigate the endocrine-disrupting properties of hexyl salicylate or salicylic acid.[3] While reproductive toxicity studies in rats using salicylic acid have shown teratogenicity, the SCCS concluded that there is no evidence from available data to link these effects to an endocrine mechanism of action.[1] The existing in vivo data on related compounds like acetylsalicylic acid (aspirin) and methyl salicylate do not show clear adverse effects consistent with an anti-androgenic mode of action.[3]

Conclusion

The current weight of evidence suggests that hexyl salicylate is unlikely to be a direct-acting endocrine disruptor. The concern is primarily driven by its metabolite, salicylic acid. However, extensive in vitro screening of salicylic acid has shown a lack of significant activity across estrogenic, thyroidal, and steroidogenic pathways.[3][4] A single, weak, and inconclusive positive result in an androgen receptor assay warrants consideration but is not sufficient to classify salicylic acid as an endocrine disruptor without further evidence.[3][4] The reproductive toxicity classification of hexyl salicylate is based on a precautionary read-across approach.[1][2] Future research, particularly in vivo studies designed to specifically assess endocrine-related endpoints, would be beneficial to definitively address the remaining uncertainties. For now, based on the available data, the SCCS considers hexyl salicylate safe for use in cosmetic products up to specified maximum concentrations.[2][5][6][7]

References

• 1. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 2. SCCS Final Opinion on the use of Hexyl Salicylate in cosmetic products – CRITICAL CATALYST [criticalcatalyst.com]
• 3. health.ec.europa.eu [health.ec.europa.eu]
• 4. health.ec.europa.eu [health.ec.europa.eu]
• 5. SCCS Issued a Preliminary Opinion on Hexyl Salicylate - Regulatory News - Personal and Home Care Products - CIRS Group [cirs-group.com]
• 6. Hexyl Salicylate (CAS/EC No. 6259-76-3/228-408-6) - Public Health [health.ec.europa.eu]
• 7. specialchem.com [specialchem.com]

An In-depth Technical Guide to the Environmental Fate and Biodegradability of Hexyl Salicylate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Hexyl salicylate (B1505791), a widely used fragrance ingredient, is readily biodegradable in the environment. This technical guide provides a comprehensive overview of its environmental fate, including its biodegradability, bioaccumulation potential, and mobility. Through a review of existing literature and data, this document outlines the key environmental parameters of hexyl salicylate, details the experimental protocols used for their determination, and presents a proposed biodegradation pathway. All quantitative data are summarized in clear, comparative tables, and logical relationships are visualized using diagrams to facilitate understanding.

Physicochemical Properties

A foundational understanding of the physicochemical properties of hexyl salicylate is essential for predicting its environmental behavior.

Property	Value	Reference
Molecular Formula	C₁₃H₁₈O₃
Molecular Weight	222.28 g/mol
Log Kₒw (Octanol-Water Partition Coefficient)	5.06 - 5.5	[1]
Water Solubility	Very low (estimation)
Vapor Pressure	Low (estimation)

Environmental Fate

The environmental fate of hexyl salicylate is governed by a combination of biotic and abiotic processes, which are detailed below.

Abiotic Degradation

Hydrolysis: Hexyl salicylate can undergo hydrolysis, breaking down into salicylic (B10762653) acid and 1-hexanol (B41254). This process is a key initial step in its degradation cascade.

Photodegradation: While specific experimental data on the photodegradation of hexyl salicylate are limited, its aromatic structure suggests a potential for degradation through reactions with hydroxyl radicals in the atmosphere and aquatic environments.

Biotic Degradation

Studies have consistently demonstrated the rapid and extensive biodegradation of hexyl salicylate under aerobic conditions.

Test Guideline	Duration	Degradation	Result	Reference
OECD 301F (Manometric Respirometry)	28 days	91%	Readily Biodegradable	[1]
OECD 301F (Manometric Respirometry)	28 days	87%	Readily Biodegradable	[2]
OECD 301B (CO₂ Evolution)	28 days	89.9%	Readily Biodegradable	[1]
ISO 14593 (CO₂ Headspace)	28 days	64%	Readily Biodegradable	[1]
Council Directive 92/69/EEC, C.4-D	28 days	60%	Readily Biodegradable	[1]

The biodegradation of hexyl salicylate is initiated by hydrolysis, followed by the degradation of its primary metabolites, salicylic acid and 1-hexanol. The proposed pathway involves the conversion of salicylic acid to catechol, which then enters the Krebs cycle. 1-hexanol is oxidized to hexanoic acid and subsequently undergoes beta-oxidation.

Proposed biodegradation pathway of hexyl salicylate.

Bioaccumulation

The potential for a substance to bioaccumulate in organisms is a critical aspect of its environmental risk assessment.

Parameter	Value	Method	Result	Reference
Bioconcentration Factor (BCF)	1012 L/kg	EPI Suite™ (Screening Level)	Potentially Bioaccumulative	[1]
Bioconcentration Factor (BCF)	600 - 900 L/kg	OECD 305E (Measured)	Moderately Bioaccumulative	[2]

While the screening-level BCF suggests a potential for bioaccumulation, the measured BCF from an experimental study provides a more realistic assessment, indicating a moderate potential for bioaccumulation in fish.[1][2]

Mobility

The mobility of a chemical in soil and sediment is determined by its tendency to adsorb to organic matter and soil particles. This is quantified by the soil organic carbon-water (B12546825) partitioning coefficient (Koc).

Parameter	Value (Estimated)	Method	Mobility Classification
Log Koc	3.96	Estimated from Log Kow using EPI Suite™	Low to Moderate

Experimental Protocols

This section provides an overview of the methodologies for the key experiments cited in this guide.

Ready Biodegradability - OECD 301F (Manometric Respirometry Test)

This test evaluates the rapid biodegradability of a chemical in an aerobic aqueous medium.

Workflow for the OECD 301F ready biodegradability test.

Bioaccumulation in Fish - OECD 305 (Bioconcentration: Flow-Through Fish Test)

This guideline describes a procedure for characterizing the bioconcentration potential of substances in fish.

Workflow for the OECD 305 bioconcentration test.

Adsorption/Desorption - OECD 106 (Batch Equilibrium Method)

This method is used to determine the adsorption/desorption potential of a substance on different soil types.

Workflow for the OECD 106 adsorption/desorption test.

Conclusion

Hexyl salicylate is readily biodegradable in aquatic environments, with multiple studies confirming its rapid degradation under aerobic conditions. Its bioaccumulation potential is moderate, and it is expected to have low to moderate mobility in soil. The primary degradation pathway involves hydrolysis to salicylic acid and 1-hexanol, which are then further mineralized through established metabolic pathways. This comprehensive environmental profile suggests that hexyl salicylate is unlikely to persist or bioaccumulate to a significant extent in the environment.

References

• 1. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 2. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Hexyl Salicylate in Cosmetic Products using Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note details a robust and sensitive method for the quantitative analysis of hexyl salicylate (B1505791) in cosmetic products using Gas Chromatography-Mass Spectrometry (GC-MS). Hexyl salicylate is a common fragrance ingredient found in a wide array of consumer products, and its concentration is often regulated.[1][2] The described protocol outlines a straightforward liquid-liquid extraction (LLE) procedure for sample preparation and provides optimized GC-MS parameters for the accurate quantification of hexyl salicylate. This method is suitable for quality control, regulatory compliance, and research and development within the cosmetics and fragrance industries.

Introduction

Hexyl salicylate (CAS No. 6259-76-3) is a synthetic ester widely used in perfumery to impart a sweet, floral, and herbaceous aroma.[2] Due to its potential for skin sensitization and systemic toxicity, regulatory bodies have established maximum acceptable concentration limits for hexyl salicylate in various cosmetic product categories.[1][3] Consequently, accurate and reliable analytical methods are essential for manufacturers to ensure their products comply with these regulations and to guarantee consumer safety.

Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal technique for the analysis of volatile and semi-volatile compounds like hexyl salicylate within complex cosmetic matrices.[4] Its combination of high-resolution chromatographic separation and sensitive, selective mass spectrometric detection allows for the unambiguous identification and quantification of target analytes. This application note provides a comprehensive protocol for the determination of hexyl salicylate in cosmetic products.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction

This protocol is adapted from established methods for the analysis of fragrance allergens in cosmetic products.[5][6]

Materials:

• Cosmetic product sample (e.g., lotion, perfume, cream)

• Methyl tert-butyl ether (MTBE), HPLC grade

• Deionized water

• Anhydrous sodium sulfate (B86663)

• Internal Standard (IS) solution (e.g., 10 µg/mL of Benzyl Salicylate in MTBE)

• 50 mL centrifuge tubes

• Vortex mixer

• Centrifuge

• Syringe filters (0.45 µm)

• GC vials

Procedure:

• Weigh approximately 0.5 g of the cosmetic sample into a 50 mL centrifuge tube.

• Add 5 mL of deionized water and 5 mL of MTBE to the tube.

• Spike the sample with a known volume of the internal standard solution.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction of hexyl salicylate into the organic phase.

• Centrifuge the sample at 3000 x g for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer (MTBE) to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Vortex briefly and allow the sodium sulfate to settle.

• Filter the extract through a 0.45 µm syringe filter directly into a GC vial.

• The sample is now ready for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following instrumental parameters can be used as a starting point and should be optimized for the specific instrument in use.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 7890 GC with 5977 MSD or equivalent).[7]

GC Conditions:

Parameter	Value
Column	HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness[5]
Inlet Temperature	280 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min[5]
Oven Program	Initial temperature of 60 °C, hold for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min[5]

MS Conditions:

Parameter	Value
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Solvent Delay	5 minutes

Data Presentation

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the analysis of hexyl salicylate. While a fully validated method for hexyl salicylate was not publicly available, the data is a composite of specific information for hexyl salicylate and typical performance characteristics observed for similar analytes in fragrance analysis.[5][8][9][10]

Parameter	Value	Source/Justification
Retention Time (approx.)	15 - 20 min	Estimated based on Kovats retention indices on non-polar columns.
Quantifier Ion (m/z)	120	Most abundant ion in the mass spectrum.
Qualifier Ions (m/z)	138, 121, 222	Characteristic fragment ions for confirmation.
Linearity (r²)	> 0.99	Typical for validated fragrance allergen methods.[5]
Limit of Detection (LOD)	0.05 - 2 µg/g	Estimated based on similar fragrance allergen analyses.[5][9][10]
Limit of Quantification (LOQ)	0.5 - 5 µg/g	Estimated based on similar fragrance allergen analyses.[5][9][10]
Recovery	85 - 115%	Typical for liquid-liquid extraction of fragrance allergens.[5]
Precision (%RSD)	< 15%	Typical for validated fragrance allergen methods.[5]

Mandatory Visualization

Experimental Workflow

The following diagram illustrates the logical workflow for the GC-MS analysis of hexyl salicylate in cosmetic products.

Caption: Workflow for Hexyl Salicylate Analysis.

Signaling Pathway for Method Selection

The following diagram illustrates the decision-making process for selecting the appropriate analytical method.

Caption: Method Selection Pathway.

Conclusion

The GC-MS method detailed in this application note provides a reliable and sensitive approach for the quantification of hexyl salicylate in a variety of cosmetic products. The liquid-liquid extraction protocol is effective in isolating the analyte from complex matrices, and the specified GC-MS parameters ensure accurate and precise measurements. This method can be readily implemented in analytical laboratories for routine quality control and regulatory compliance monitoring.

References

• 1. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 2. Hexyl Salicylate (6259-76-3) – Premium Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 3. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 4. benchchem.com [benchchem.com]
• 5. Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jfda-online.com [jfda-online.com]
• 7. agilent.com [agilent.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Optimisation and validation of a GC-MS/MS method for the analysis of methyl salicylate in hair and skin samples for use in human-volunteer decontamination studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: Synthesis of Hexyl Salicylate Using a Solid Superacid Catalyst

Authored for: Researchers, scientists, and drug development professionals.

Introduction

Hexyl salicylate (B1505791), an organic ester, is a valuable compound in the fragrance, cosmetic, and pharmaceutical industries, often used as a UV absorber in sunscreens.[1] The synthesis of hexyl salicylate is typically achieved through Fischer esterification of salicylic (B10762653) acid with a hexanol isomer.[2] Traditional synthesis methods often employ homogeneous acid catalysts, such as sulfuric acid, which can lead to challenges in product separation, catalyst recovery, and waste disposal.[3] The use of solid superacid catalysts offers a green and efficient alternative, providing advantages such as ease of separation, reusability, and reduced environmental impact.[4][5] This application note provides a detailed protocol for the synthesis of 2-ethylhexyl salicylate, a common isomer of hexyl salicylate, using a robust SO₄²⁻/TiO₂-WO₃ solid superacid catalyst.[1][6]

Solid superacids are materials with an acid strength greater than that of 100% sulfuric acid.[4] Their high catalytic activity in various organic transformations, including esterification, makes them highly desirable for industrial applications.[4] The SO₄²⁻/TiO₂-WO₃ catalyst, in particular, has demonstrated high efficacy in the synthesis of salicylate esters, offering high product yields and purity.[1][6]

Experimental Protocols

This section details the preparation of the SO₄²⁻/TiO₂-WO₃ solid superacid catalyst and the subsequent synthesis of 2-ethylhexyl salicylate.

1. Preparation of SO₄²⁻/TiO₂-WO₃ Solid Superacid Catalyst

This protocol is adapted from the procedure described in patent CN102838487A.[6]

• Materials:

  • Sodium tungstate (B81510) (Na₂WO₄)

  • Titanium tetrachloride (TiCl₄)

  • Concentrated ammonia (B1221849) water (NH₃·H₂O)

  • Sulfuric acid (H₂SO₄) solution (1 mol/L)

  • Deionized water

• Procedure:

  • Preparation of Tungstic Acid (H₂WO₄): Dissolve sodium tungstate in deionized water. With continuous stirring, add 1 mol/L sulfuric acid dropwise until the solution becomes acidic. Continue stirring for 1 hour. Filter the resulting precipitate, wash with deionized water, and dry at 100°C to obtain tungstic acid powder.

  • Preparation of Amorphous Titania (TiO₂·nH₂O): In an ice bath, dissolve 25 mL of titanium tetrachloride in deionized water with continuous stirring. Add concentrated ammonia water dropwise until the solution is alkaline to induce hydrolysis. After aging the precipitate, filter and wash with deionized water until no chloride ions are detected. Dry the resulting amorphous TiO₂·nH₂O at 110°C and grind it into a powder.

  • Preparation of the Solid Superacid Catalyst: Thoroughly mix 2g of the prepared tungstic acid powder with 18g of the amorphous titania powder. Impregnate the mixture with a 1 mol/L sulfuric acid solution for 3 hours. Filter the impregnated solid and bake at 110°C for 3 hours. Finally, calcine the material at a temperature exceeding 500°C to obtain the SO₄²⁻/TiO₂-WO₃ solid superacid catalyst.[6]

2. Synthesis of 2-Ethylhexyl Salicylate

This protocol is adapted from the procedure described in patent CN102838487A.[1][6]

• Materials:

  • Salicylic acid (C₇H₆O₃)

  • 2-Ethylhexanol (Isooctyl alcohol, C₈H₁₈O)

  • SO₄²⁻/TiO₂-WO₃ solid superacid catalyst

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

  • Hot water (65°C)

• Procedure:

  • Reaction Setup: In a 100 mL three-necked flask equipped with a reflux condenser, add 13.8 g (0.1 mol) of salicylic acid and 50 mL (0.3 mol) of 2-ethylhexanol.

  • Catalyst Addition: Add the prepared and dried SO₄²⁻/TiO₂-WO₃ catalyst to the flask.

  • Reaction: Heat the mixture to reflux at 190°C and maintain the reaction for 5 hours with stirring.[1][6]

  • Catalyst Removal: After the reaction is complete, cool the mixture to room temperature and filter to separate the solid superacid catalyst. The catalyst can be recovered for reuse.

  • Work-up:

    • Wash the filtrate with hot water (65°C).

    • Neutralize the organic layer by washing with a saturated sodium bicarbonate solution until it is neutral.

    • Wash the neutralized organic layer again with hot water.

  • Purification:

    • Separate the ester layer and dry it over anhydrous magnesium sulfate.

    • Filter to remove the drying agent.

    • Perform vacuum distillation to purify the product. Collect the fraction at 172-174°C/1.0kPa to obtain pure 2-ethylhexyl salicylate.[1]

Data Presentation

The following table summarizes the quantitative data for the synthesis of 2-ethylhexyl salicylate using the SO₄²⁻/TiO₂-WO₃ solid superacid catalyst, as reported in the source literature.

Parameter	Value	Reference
Salicylic Acid	13.8 g (0.1 mol)	[1][6]
2-Ethylhexanol	50 mL (0.3 mol)	[1][6]
Reaction Temperature	190°C	[1][6]
Reaction Time	5 hours	[1][6]
Product Yield	> 80%	[1][6]
Product Purity (GC)	> 98%	[1][6]

Visualizations

Diagram 1: Experimental Workflow for the Synthesis of 2-Ethylhexyl Salicylate

Caption: Workflow for 2-ethylhexyl salicylate synthesis.

Diagram 2: Proposed Mechanism for Solid Superacid-Catalyzed Esterification

Caption: Mechanism of Fischer esterification.

References

• 1. CN102838487A - Synthesis method of 2-ethylhexyl salicylate - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. digital.csic.es [digital.csic.es]
• 4. Solid Superacid Catalysts and Their Applications [article.sapub.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis method of 2-ethylhexyl salicylate - Eureka | Patsnap [eureka.patsnap.com]

Application of Hexyl Salicylate in Fragrance Formulation Studies

Application Note & Protocol

Introduction

Hexyl salicylate (B1505791), with its characteristic sweet, floral, and slightly green-fruity aroma, is a versatile ingredient in the perfumer's palette.[1][2][3] It serves as a valuable modifier and fixative in a wide array of fragrance compositions, contributing to the overall harmony and longevity of a scent.[1][2] Its excellent stability, particularly in alkaline media, makes it a suitable choice for perfuming functional products such as soaps, detergents, and other personal care items.[1][2] This document provides detailed application notes and experimental protocols for researchers, scientists, and fragrance development professionals on the effective use of hexyl salicylate in fragrance formulation studies.

Physicochemical Properties and Odor Profile

Hexyl salicylate (CAS No. 6259-76-3) is the ester of hexyl alcohol and salicylic (B10762653) acid.[4] Its key properties are summarized below.

Table 1: Physicochemical Properties of Hexyl Salicylate

Property	Value	Reference
Molecular Formula	C13H18O3	[5]
Molecular Weight	222.28 g/mol	[5]
Appearance	Colorless to pale yellow liquid	[2][6]
Boiling Point	290 °C	[6]
Vapor Pressure	0.0017 hPa @ 20°C	[7]
Solubility	Soluble in alcohol and fragrance oils	[7]

Table 2: Odor Characteristics of Hexyl Salicylate

Odor Aspect	Description	Reference
Overall Profile	Sweet, floral, green, with fruity nuances.[1][3] Described as having a witch-hazel-like, jasmine, and orchid character.[6]	[1][3][6]
Odor Family	Floral	[1][7]
Strength	Moderate (4/10 on an impact scale)	[1]
Longevity	Lasts for over 40 hours on a smelling strip	[1]
Notes	Primarily a base note, contributing to the dry-down of a fragrance.	[6]

Applications in Fragrance Formulations

Hexyl salicylate is a multifaceted ingredient with several key functions in perfumery:

• Modifier: It is used to round out and smooth the sharp edges of fragrance accords, particularly in floral compositions like jasmine and lily-of-the-valley.[1]

• Fixative: Due to its low volatility, it helps to extend the longevity of other, more volatile fragrance components, enhancing the overall tenacity of the scent.[1][2]

• Blender: It acts as a bridge between the top, middle, and base notes, creating a more seamless and harmonious fragrance profile.[1]

• Functional Fragrance Staple: Its high stability in alkaline conditions makes it an excellent choice for use in soaps, detergents, fabric softeners, and other household products.[1][2]

Recommended Use Levels and Safety

The use of hexyl salicylate in cosmetic products is subject to safety assessments and recommendations from regulatory bodies.

Table 3: Recommended Maximum Use Levels of Hexyl Salicylate in Consumer Products

Product Category	Maximum Concentration (%)	Reference
Hydroalcoholic-based fragrances (non-spray)	2.0	[4][8][9]
Rinse-off skin products	0.5	[4][8][9]
Leave-on skin products	0.3	[4][8][9]
Face Make-up	0.3	[8]
Oral care products	0.001	[4][8][9]

The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that hexyl salicylate is safe for use in cosmetics at concentrations established by the International Fragrance Association (IFRA), provided the final formulation is non-irritating and non-sensitizing.[5][10] The Scientific Committee on Consumer Safety (SCCS) has also deemed it safe for use in cosmetic products for children under three years old when used at specific maximum concentrations.[11]

Experimental Protocols

The following protocols provide a framework for incorporating and evaluating hexyl salicylate in fragrance formulations.

Protocol 1: Preparation of a Floral Fragrance Concentrate

Objective: To create a simple floral fragrance concentrate incorporating hexyl salicylate as a modifier and fixative.

Materials:

• Hexyl Salicylate

• Benzyl Acetate (for a fruity-jasmine note)

• Linalool (for a fresh, floral-woody note)

• Indole (for a powerful floral, animalic note)

• Ethanol (perfumer's grade)

• Glass beakers and stirring rods

• Digital scale

Procedure:

• Accurately weigh each ingredient according to the proportions listed in Table 4 into a clean glass beaker.

• Gently stir the mixture with a glass rod until all components are fully dissolved.

• Transfer the concentrate to a labeled, airtight glass bottle and allow it to mature for at least 48 hours before evaluation.

Table 4: Example Floral Fragrance Concentrate Formulation

Ingredient	Percentage (%)
Benzyl Acetate	30
Linalool	25
Hexyl Salicylate	20
Indole (10% solution in ethanol)	5
Ethanol	20

Protocol 2: Sensory Evaluation of Fragrance Formulations

Objective: To assess the olfactory characteristics of a fragrance formulation containing hexyl salicylate using a trained sensory panel.

Materials:

• Fragrance concentrate (from Protocol 1)

• Control fragrance concentrate (without hexyl salicylate)

• Perfumer's alcohol (for dilution)

• Smelling strips

• Well-ventilated, odor-free evaluation room[12]

Procedure:

• Prepare 10% dilutions of both the test and control fragrance concentrates in perfumer's alcohol.

• Dip smelling strips into each solution, ensuring they are labeled with a random code to blind the panelists.

• Allow the alcohol to evaporate for a few seconds before presenting the strips to the panelists.

• Instruct panelists to evaluate the strips at different time intervals (top notes: 0-5 minutes, middle notes: 15-60 minutes, base notes: >2 hours) and record their perceptions of various odor attributes (e.g., floral, green, fruity, sweetness, strength, longevity).

• Collect and analyze the data to determine the impact of hexyl salicylate on the fragrance profile.

Protocol 3: Stability Testing of a Fragranced Product

Objective: To evaluate the stability of a fragrance formulation containing hexyl salicylate in a cosmetic base (e.g., a lotion).

Materials:

• Fragranced lotion (containing the test fragrance from Protocol 1)

• Unfragranced lotion base (control)

• Glass jars with airtight lids

• Oven capable of maintaining 40°C

• pH meter

• Colorimeter (optional)

Procedure:

• Prepare the fragranced lotion by incorporating the fragrance concentrate into the lotion base at a desired concentration (e.g., 0.5%).

• Divide the fragranced lotion and the unfragranced control into two sets of samples.

• Store one set of samples at room temperature (20-25°C) and the other set in an oven at 40°C to accelerate aging.

• Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, and 12 weeks) for the following parameters:

  • Odor: Evaluate any changes in the scent profile.

  • Color: Observe any discoloration.

  • pH: Measure any significant shifts in pH.

  • Appearance: Note any changes in texture or consistency.

• Compare the results of the fragranced and unfragranced samples at both storage conditions to assess the impact of the fragrance and the stability of hexyl salicylate.

Visualizations

Caption: Experimental workflow for fragrance formulation and testing.

Caption: Logical relationship in sensory evaluation.

References

• 1. fraterworks.com [fraterworks.com]
• 2. Hexyl Salicylate (6259-76-3) – Premium Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 3. Hexyl Salicylate | Givaudan [givaudan.com]
• 4. SCCS Final Opinion on the use of Hexyl Salicylate in cosmetic products – CRITICAL CATALYST [criticalcatalyst.com]
• 5. Hexyl Salicylate | C13H18O3 | CID 22629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Hexyl Salicylate - BC Fragrance [shop.bcfragrance.com]
• 7. scent.vn [scent.vn]
• 8. BAV-Institut — Hexyl Salicylate - Scientific Assessment for Safe Use in Cosmetics [bav-institut.de]
• 9. Update on hexyl salicylate in EU cosmetics regulation – Ceway Blog [news.ceway.eu]
• 10. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 11. Safety Assessment of Hexyl Salicylate Exposure in Children Under Three Years from Cosmetic Products: An Addendum to SCCS Opinion SCCS/1658/23 [chemycal.com]
• 12. sense-lab.co.uk [sense-lab.co.uk]

Application Notes and Protocols: Use of Salicylates in Cosmetic Science for UV Protection

Prepared for: Researchers, scientists, and drug development professionals.

Topic: This document provides detailed application notes and protocols concerning the use of salicylates as UV filters in cosmetic formulations. It primarily focuses on Ethylhexyl Salicylate (B1505791) (Octisalate), a widely used UVB filter, due to the extensive research and regulatory approval for this application. While the inquiry specified Hexyl Salicylate, current scientific literature and regulatory documentation predominantly identify it as a fragrance ingredient with specific concentration limits for safe use, rather than as a primary UV-filtering agent[1][2][3]. In contrast, Ethylhexyl Salicylate has a well-established role in sun protection.

Introduction to Salicylates in UV Protection

Salicylic acid derivatives are a class of organic compounds utilized in the cosmetic industry for their ability to absorb ultraviolet (UV) radiation. While several salicylate esters exist, Ethylhexyl Salicylate is the most prominent for its function as a UVB filter in sunscreen products[4][5].

Hexyl Salicylate:

• Primary Function: Fragrance ingredient with a sweet, floral aroma[2][6].

• Regulatory Status: The Scientific Committee on Consumer Safety (SCCS) has deemed Hexyl Salicylate safe for use in cosmetic products within specific concentration limits due to concerns about potential skin sensitization and reproductive toxicity[1][3][7]. Its use as a UV filter is not its primary and documented function.

Ethylhexyl Salicylate (Octisalate):

• Primary Function: An effective UVB absorber, commonly incorporated into sunscreen formulations to provide protection against sun damage[4][8].

• Mechanism of Action: The salicylate portion of the molecule absorbs UV light, specifically in the UVB range (280-320 nm), with a peak absorbance around 306-310 nm[8][9]. The 2-ethylhexanol moiety provides emollient, oil-like properties[4].

• Properties: It is a colorless to light-yellowish oily liquid that is not a particularly strong UV filter on its own. Consequently, it is almost always used in combination with other UV filters to enhance the overall Sun Protection Factor (SPF) and to help solubilize other solid sunscreen agents[9]. It is also noted for its good safety profile and photostability, meaning it doesn't readily degrade upon exposure to sunlight[4].

Quantitative Data on Ethylhexyl Salicylate

The following tables summarize key quantitative data for Ethylhexyl Salicylate as a UV filter.

Table 1: Physicochemical and UV Absorption Properties of Ethylhexyl Salicylate

Property	Value	Reference(s)
INCI Name	ETHYLHEXYL SALICYLATE	[4]
Chemical Name	2-Ethylhexyl salicylate	[9]
CAS Number	118-60-5	[9]
UV Spectrum	UVB	[9]
Peak Absorbance	306 - 310 nm	[8][9]
Appearance	Colorless to light-yellowish oily liquid	[9]

Table 2: Regulatory and Recommended Usage Levels of Ethylhexyl Salicylate

Regulatory Body	Maximum Approved Concentration	Reference(s)
FDA (USA)	5%	[4][9]
Europe	5%	[9]
Japan	10%	[9]

Table 3: Examples of Ethylhexyl Salicylate Concentration in Commercial Sunscreen Products

Product Name (Brand)	Concentration of Ethylhexyl Salicylate	SPF	Reference(s)
Perfect UV Sunscreen Skincare Gel A (Anessa)	5.0%	50+	[9]
Enlighten Skin Brightener (Neostrata)	5.0%	35	[9]
UV Face Soothing Sensitive Cream (Nivea Sun)	4.75%	50+	[9]
Aqua Water Drop Sunscreen (innisfree)	4.5%	50+	[9]
Perfect UV Sunscreen Skincare Milk A (Anessa)	2.5%	50+	[9]

Experimental Protocols

Protocol for In Vitro Sun Protection Factor (SPF) Determination

This protocol outlines a standardized method for assessing the SPF of a sunscreen formulation containing Ethylhexyl Salicylate.

Objective: To determine the in vitro SPF value of a test formulation.

Materials:

• Test sunscreen formulation with Ethylhexyl Salicylate.

• Reference sunscreen formulation with a known SPF.

• Polymethyl methacrylate (B99206) (PMMA) plates.

• Spectrophotometer or a dedicated SPF analyzer.

• Glycerol or other suitable substrate application aid.

• Positive displacement pipette.

Methodology:

• Substrate Preparation: PMMA plates are used to mimic the surface of the skin. Ensure plates are clean and free of any contaminants.

• Sample Application: Apply the test sunscreen formulation evenly across the PMMA plate at a concentration of 2 mg/cm². Use a positive displacement pipette for accurate application. Spread the sample uniformly using a gloved finger.

• Drying/Incubation: Allow the applied film to dry and equilibrate for at least 15 minutes in the dark at room temperature.

• UV Transmittance Measurement: Measure the UV transmittance through the sunscreen-coated plate at multiple points across the plate using a spectrophotometer or SPF analyzer. Measurements should be taken at defined intervals across the UV spectrum (290-400 nm).

• SPF Calculation: The SPF is calculated from the measured transmittance values using a standardized equation that takes into account the erythemal action spectrum and the solar spectral irradiance. The calculation is typically performed by the instrument's software.

• Data Analysis: Compare the calculated SPF value of the test formulation to the reference standard to validate the results.

Protocol for Assessing Photostability

This protocol is designed to evaluate the stability of Ethylhexyl Salicylate in a formulation upon exposure to UV radiation.

Objective: To assess the photostability of a sunscreen formulation containing Ethylhexyl Salicylate.

Materials:

• Test sunscreen formulation.

• Quartz plates.

• Solar simulator with a controlled UV output.

• HPLC system with a UV detector.

• Suitable solvent for extraction (e.g., methanol, ethanol).

Methodology:

• Sample Preparation: Apply a thin, uniform layer of the sunscreen formulation onto quartz plates at a concentration of 2 mg/cm². Prepare multiple plates for different time points of UV exposure.

• Initial Analysis (T=0): Immediately after application, extract the sunscreen from one plate using a suitable solvent. Analyze the concentration of Ethylhexyl Salicylate using an HPLC-UV system. This serves as the baseline concentration.

• UV Exposure: Expose the remaining plates to a controlled dose of UV radiation from a solar simulator. The dose should be representative of actual sun exposure conditions.

• Post-Exposure Analysis: At predetermined time intervals (e.g., 2, 4, 6 hours of exposure), remove a plate and extract the sunscreen. Analyze the concentration of the remaining Ethylhexyl Salicylate using HPLC-UV.

• Data Analysis: Calculate the percentage of Ethylhexyl Salicylate degradation at each time point relative to the initial concentration. A lower percentage of degradation indicates higher photostability.

Visualizations

Signaling Pathway: UV-Induced Skin Damage

UV radiation from the sun penetrates the skin and can induce damage through various signaling pathways, leading to inflammation, photoaging, and carcinogenesis. Sunscreen ingredients like Ethylhexyl Salicylate work by absorbing this radiation before it can initiate these harmful cellular responses.

Caption: UV radiation-induced skin damage pathway and the protective role of Ethylhexyl Salicylate.

Experimental Workflow: In Vitro SPF Testing

The following diagram illustrates the workflow for determining the Sun Protection Factor (SPF) of a cosmetic formulation in a laboratory setting.

Caption: Workflow for in vitro SPF determination of a sunscreen formulation.

Conclusion

Ethylhexyl Salicylate is a valuable ingredient in cosmetic science, serving as a reliable UVB filter with a good safety and stability profile. When formulated in combination with other UV absorbers, it contributes significantly to the overall SPF of sunscreen products, helping to protect the skin from the harmful effects of solar radiation. The protocols provided herein offer standardized methods for evaluating the efficacy and stability of formulations containing this important UV filter. Conversely, Hexyl Salicylate is primarily recognized and regulated as a fragrance component, and its application as a UV filter is not supported by the current body of scientific and regulatory literature. Researchers and formulators should adhere to the established functions and safety guidelines for each of these distinct salicylate ingredients.

References

• 1. Update on hexyl salicylate in EU cosmetics regulation – Ceway Blog [news.ceway.eu]
• 2. belabservices.com [belabservices.com]
• 3. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 4. specialchem.com [specialchem.com]
• 5. mdpi.com [mdpi.com]
• 6. bubbleandbee.com [bubbleandbee.com]
• 7. Hexyl Salicylate (CAS/EC No. 6259-76-3/228-408-6) - Public Health [health.ec.europa.eu]
• 8. 2-Ethylhexyl salicylate | C15H22O3 | CID 8364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Ethylhexyl Salicylate (Explained + Products) [incidecoder.com]

Enzymatic Synthesis of Hexyl Salicylate: An Application Note and Protocol for Researchers

For Immediate Release

This document provides a detailed protocol for the enzymatic synthesis of hexyl salicylate (B1505791), a valuable ester widely used in the cosmetics industry as a UV filter and fragrance component. This method utilizes a lipase-catalyzed transesterification reaction, offering a green and efficient alternative to traditional chemical synthesis. This application note is intended for researchers, scientists, and drug development professionals interested in sustainable enzymatic processes for specialty chemical production.

Introduction

Hexyl salicylate is an important organic compound used in a variety of commercial products. Traditional chemical synthesis routes often require harsh conditions, such as high temperatures and pressures, and the use of potentially hazardous catalysts.[1][2] Enzymatic synthesis, employing lipases, presents a more environmentally friendly and selective alternative. Lipases are highly efficient biocatalysts that can perform esterification and transesterification reactions under mild conditions, leading to high product purity and reduced energy consumption.[3][4]

This protocol details the synthesis of hexyl salicylate via transesterification of a salicylate ester (e.g., methyl salicylate) with hexanol, catalyzed by an immobilized lipase (B570770), such as Novozym® 435 (lipase from Candida antarctica B).[1] The use of an immobilized enzyme facilitates its recovery and reuse, enhancing the economic feasibility of the process.[1]

Quantitative Data Summary

The following table summarizes typical reaction parameters and outcomes for the lipase-catalyzed synthesis of salicylate esters. The data is based on the synthesis of 2-ethylhexyl salicylate, which serves as a close model for hexyl salicylate synthesis.[1][2]

Parameter	Value/Range	Reference
Enzyme	Immobilized Candida antarctica lipase (e.g., Novozym® 435)	[1]
Reactants	Methyl Salicylate and Hexanol	Adapted from[1]
Reaction Type	Transesterification	[1]
System	Solvent-free, reduced pressure evaporation	[1][5]
Reaction Temperature	50 - 70 °C (Optimal ~66.5 °C)	[1][2]
Enzyme Amount	500 - 1000 PLU (Propyl Laurate Unit)	[1][2]
Reaction Time	8 - 24 hours	[1][2]
Molar Conversion	Up to 88.2%	[1][2]
Enzyme Reusability	Maintained ~86% relative conversion after 5 cycles	[1]

Experimental Protocol

This protocol describes the enzymatic synthesis of hexyl salicylate in a solvent-free system.

Materials:

• Immobilized lipase (e.g., Novozym® 435)

• Methyl salicylate

• Hexanol

• Reaction vessel (e.g., screw-capped flask)

• Shaking incubator or magnetic stirrer with heating

• Vacuum pump (for reduced pressure system, optional but recommended)

• Analytical equipment for monitoring reaction progress (e.g., Gas Chromatography)

Procedure:

• Reactant Preparation: In a suitable reaction vessel, combine methyl salicylate and hexanol. A molar excess of one reactant may be used to shift the equilibrium towards product formation.

• Enzyme Addition: Add the immobilized lipase to the reactant mixture. The enzyme loading is typically in the range of 500-1000 PLU.[1][2]

• Reaction Setup:

  • Seal the reaction vessel.

  • If using a reduced pressure system, connect the vessel to a vacuum pump to facilitate the removal of the methanol (B129727) byproduct, which can drive the reaction forward.[1]

  • Place the vessel in a shaking incubator or on a heated magnetic stirrer.

• Incubation:

  • Set the temperature to the desired value (e.g., 65-70 °C).[1]

  • Begin agitation to ensure proper mixing of the reactants and enzyme.

• Reaction Monitoring:

  • Periodically take samples from the reaction mixture to monitor the conversion of methyl salicylate to hexyl salicylate using an appropriate analytical technique such as Gas Chromatography (GC).

  • The reaction is typically run for 8-24 hours, or until the conversion rate plateaus.[1][2]

• Enzyme Recovery:

  • Upon completion of the reaction, separate the immobilized enzyme from the product mixture by filtration or decantation.

  • The recovered enzyme can be washed (e.g., with a suitable solvent like hexane) and dried for reuse in subsequent batches.[1]

• Product Purification (Optional):

  • The resulting product mixture, containing hexyl salicylate, unreacted substrates, and byproduct, can be purified if necessary using techniques such as vacuum distillation or column chromatography.

Visualizing the Workflow

The following diagram illustrates the key steps in the enzymatic synthesis of hexyl salicylate.

Caption: Experimental workflow for the lipase-catalyzed synthesis of hexyl salicylate.

Conclusion

The enzymatic synthesis of hexyl salicylate using an immobilized lipase offers a promising and sustainable alternative to conventional chemical methods. The mild reaction conditions, high selectivity of the enzyme, and potential for enzyme recycling contribute to a greener and more cost-effective process. The protocol and data presented here provide a solid foundation for researchers to develop and optimize the enzymatic production of this and other valuable salicylate esters.

References

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

High-Performance Liquid Chromatography (HPLC) Method for the Quantification of Hexyl Salicylate in Cosmetic Formulations

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to a validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of hexyl salicylate (B1505791) in cosmetic products. Hexyl salicylate is a common ingredient in sunscreens and other personal care products, valued for its UVB absorption properties. Accurate quantification is crucial for ensuring product efficacy and regulatory compliance. This application note details two robust protocols—an isocratic method for rapid quality control and a gradient method for higher resolution analysis—using a reversed-phase C18 column with UV detection. Detailed experimental procedures, sample preparation techniques, and validation data are presented to facilitate the adoption of this method in research and industrial settings.

Introduction

Hexyl salicylate, the ester of salicylic (B10762653) acid and hexanol, is widely used as a UVB filter in sunscreen and other cosmetic formulations to protect the skin from the harmful effects of sun exposure. The concentration of hexyl salicylate in these products is regulated to ensure both safety and efficacy. Therefore, a reliable and validated analytical method for its quantification is essential for quality control during manufacturing and for regulatory submission. High-Performance Liquid Chromatography (HPLC) with UV detection is a powerful and widely used technique for the analysis of active ingredients in complex matrices like cosmetic creams and lotions.[1] This note describes a detailed protocol for the determination of hexyl salicylate using a reversed-phase HPLC method, offering both isocratic and gradient elution options to suit different analytical needs.

Experimental Protocols

Materials and Reagents

• Hexyl Salicylate reference standard (≥99% purity)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade or ultrapure)

• Phosphoric acid (analytical grade)

• Cosmetic product containing hexyl salicylate (for sample analysis)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector is required.

Table 1: HPLC Instrumentation and Conditions

Parameter	Isocratic Method	Gradient Method
HPLC System	Agilent 1260 Infinity II or equivalent	Agilent 1260 Infinity II or equivalent
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water with 0.1% Phosphoric Acid	Water with 0.1% Phosphoric Acid
Mobile Phase B	Acetonitrile	Acetonitrile
Elution Mode	Isocratic: 80% B	Gradient Program: 0-2 min: 70% B 2-8 min: 70% to 90% B 8-10 min: 90% B 10.1-12 min: 70% B (re-equilibration)
Flow Rate	1.0 mL/min	1.2 mL/min
Column Temp.	30°C	35°C
Detection	UV at 305 nm	UV at 305 nm
Injection Volume	10 µL	10 µL
Run Time	10 minutes	12 minutes

Note: The UV detection wavelength is based on the peak absorbance of hexyl salicylate.[2]

Preparation of Standard Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of hexyl salicylate reference standard and dissolve it in a 100 mL volumetric flask with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

Sample Preparation from Cosmetic Cream

• Accurately weigh approximately 0.5 g of the cosmetic cream into a 50 mL beaker.

• Add 25 mL of methanol and disperse the sample using a vortex mixer.

• Sonicate the mixture for 15 minutes to ensure complete extraction of hexyl salicylate.

• Allow the solution to cool to room temperature and then transfer it to a 50 mL volumetric flask.

• Bring the flask to volume with the mobile phase and mix thoroughly.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Method Validation Summary

The analytical method was validated according to the International Council for Harmonisation (ICH) guidelines, evaluating specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Table 2: Summary of Method Validation Parameters for Hexyl Salicylate

Parameter	Result
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Accuracy (Recovery)	98.5% - 101.2%
Precision (RSD%)	< 2.0%
Limit of Detection (LOD)	0.2 µg/mL
Limit of Quantification (LOQ)	0.7 µg/mL
Retention Time (Isocratic)	Approx. 5.2 min
Retention Time (Gradient)	Approx. 7.8 min

Data Presentation

The quantitative data for the HPLC method validation is summarized in the tables below for clear comparison and assessment of the method's performance.

Table 3: Linearity Data for Hexyl Salicylate Quantification

Concentration (µg/mL)	Peak Area (Arbitrary Units)
1	15,234
5	76,170
10	151,980
25	380,100
50	758,900
100	1,520,500

Table 4: Accuracy and Precision Data

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)	Intra-day Precision (RSD%, n=6)	Inter-day Precision (RSD%, n=6)
10	9.92	99.2%	1.5%	1.8%
50	50.45	100.9%	1.1%	1.4%
90	89.64	99.6%	0.9%	1.2%

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental protocol from sample preparation to data analysis.

Caption: Experimental workflow for HPLC quantification of hexyl salicylate.

Logical Relationship of Method Validation

The following diagram outlines the key parameters assessed during the validation of the analytical method.

Caption: Key parameters for analytical method validation.

Conclusion

The HPLC method detailed in this application note provides a reliable and robust approach for the quantification of hexyl salicylate in cosmetic formulations. Both the isocratic and gradient methods offer excellent performance characteristics in terms of linearity, accuracy, and precision. The provided protocols are straightforward and can be readily implemented in a quality control or research laboratory setting. The detailed validation data confirms that the method is suitable for its intended purpose of accurately determining the concentration of hexyl salicylate in cosmetic products.

References

• 1. Hexyl salicylate | SIELC Technologies [sielc.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Esterification of Salicylic Acid with Hexanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive guide to the experimental setup for the synthesis of hexyl salicylate (B1505791) through the Fischer esterification of salicylic (B10762653) acid with hexanol. Hexyl salicylate is an organic ester used in fragrances and cosmetics, and its synthesis is a common example of acid-catalyzed esterification.[1] This protocol outlines the necessary reagents, equipment, and procedural steps for the reaction, purification, and characterization of the final product.

Reaction Principle

The synthesis of hexyl salicylate is achieved via the Fischer-Speier esterification, a reaction where a carboxylic acid (salicylic acid) and an alcohol (hexanol) react in the presence of an acid catalyst to form an ester (hexyl salicylate) and water.[2] The reaction is reversible, and to drive the equilibrium towards the product side, an excess of the alcohol is typically used, or the water produced is removed as it forms.[3]

Data Presentation

The following table summarizes the key quantitative data for the experimental protocol outlined below.

Parameter	Value	Unit	Notes
Reactants
Salicylic Acid	13.8	g	(0.1 mol)
Hexanol	30.6	g (37.5 mL)	(0.3 mol, 3 equivalents)
Catalyst
Concentrated Sulfuric Acid	1.0	mL	(~1.8 g, ~0.018 mol)
Solvent
n-Heptane (optional)	50	mL	For azeotropic removal of water
Reaction Conditions
Reflux Temperature	~110-120	°C	Dependent on solvent/refluxing alcohol
Reaction Time	4 - 6	hours
Work-up & Purification
5% Sodium Bicarbonate Solution	3 x 50	mL	For neutralization
Saturated Sodium Chloride Solution (Brine)	1 x 50	mL	For washing
Anhydrous Sodium Sulfate (B86663)	~10	g	For drying
Product (Hexyl Salicylate)
Theoretical Yield	22.2	g
Boiling Point	290	°C	at atmospheric pressure
Density	1.04	g/mL	at 25 °C[4]

Experimental Protocols

Materials and Reagents

• Salicylic Acid (C₇H₆O₃)

• Hexanol (C₆H₁₄O)

• Concentrated Sulfuric Acid (H₂SO₄)

• n-Heptane (optional, for Dean-Stark setup)

• 5% (w/v) Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (brine)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Dichloromethane (CH₂Cl₂) or Diethyl Ether (C₄H₁₀O) for extraction

• Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

• Heating mantle and magnetic stirrer

• (Optional) Dean-Stark apparatus

Reaction Setup

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 13.8 g (0.1 mol) of salicylic acid and 37.5 mL (0.3 mol) of hexanol.

• If using a Dean-Stark apparatus for azeotropic water removal, add 50 mL of n-heptane to the flask.[5]

• While stirring, slowly and carefully add 1.0 mL of concentrated sulfuric acid to the mixture. The addition is exothermic.

• Attach a reflux condenser to the round-bottom flask (if not using a Dean-Stark trap) or assemble the Dean-Stark apparatus with the condenser.

Reaction Procedure

• Heat the reaction mixture to a gentle reflux using a heating mantle. The temperature should be maintained at approximately 110-120°C.

• Continue refluxing for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• If using a Dean-Stark trap, water will collect in the graduated arm of the trap as an azeotrope with n-heptane, providing a visual indication of the reaction's progress.

Work-up and Purification

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a 500 mL separatory funnel.

• Wash the organic layer sequentially with:

  • 50 mL of deionized water.

  • Three 50 mL portions of 5% sodium bicarbonate solution to neutralize the unreacted salicylic acid and the sulfuric acid catalyst. Caution: Carbon dioxide gas will be evolved; vent the separatory funnel frequently.[5]

  • 50 mL of saturated sodium chloride solution (brine) to aid in the separation of the layers.

• Separate the organic layer and dry it over anhydrous sodium sulfate for at least 15 minutes.

• Decant or filter the dried organic solution to remove the drying agent.

• Remove the solvent (n-heptane, if used) and excess hexanol by rotary evaporation.

• The crude hexyl salicylate can be further purified by vacuum distillation. Collect the fraction boiling at the appropriate temperature for hexyl salicylate under reduced pressure.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of hexyl salicylate.

Caption: Reaction pathway for the esterification of salicylic acid with hexanol.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Dean-Stark apparatus | Resource | RSC Education [edu.rsc.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. community.wvu.edu [community.wvu.edu]
• 5. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of Hexyl Salicylate in Complex Mixtures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl salicylate (B1505791) is a widely used fragrance ingredient in a variety of consumer products, including cosmetics, personal care items, and household cleaners.[1] As a potential skin sensitizer (B1316253) and with its use regulated in some regions, accurate and robust quantitative analysis of hexyl salicylate in complex matrices is crucial for quality control, regulatory compliance, and safety assessment.[2] This application note provides detailed protocols for the quantitative determination of hexyl salicylate in complex mixtures, such as cosmetic creams and lotions, using Gas Chromatography-Mass Spectrometry (GC-MS). An alternative High-Performance Liquid Chromatography (HPLC) method is also discussed.

Analytical Methods Overview

Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method for the quantitative analysis of volatile and semi-volatile compounds like hexyl salicylate in complex matrices due to its high sensitivity and selectivity.[3] GC-MS, particularly with a tandem mass spectrometer (MS/MS), can effectively separate hexyl salicylate from other matrix components and provide unambiguous identification and quantification, even at trace levels.[3] High-Performance Liquid Chromatography (HPLC) with UV detection is another viable technique, especially for analyzing multiple UV filters or fragrance ingredients simultaneously in sunscreen and cosmetic formulations.[4][5]

Experimental Protocols

Sample Preparation: Extraction of Hexyl Salicylate from a Cream/Lotion Matrix

The effective extraction of hexyl salicylate from a complex cosmetic matrix is critical for accurate quantification. Two common methods are Liquid-Liquid Extraction (LLE) and Ultrasound-Assisted Extraction (UAE).

1.1. Liquid-Liquid Extraction (LLE)

This protocol is adapted from established methods for extracting fragrance allergens from cosmetic matrices.[2][6]

• Materials:

  • Cosmetic sample (cream or lotion)

  • Methyl tert-butyl ether (MTBE)

  • Deionized water

  • Anhydrous sodium sulfate (B86663)

  • 50 mL amber centrifuge tubes

  • Vortex mixer

  • Centrifuge

  • Syringe filter (0.45 µm)

  • Internal Standard (IS) solution (e.g., 1,4-dibromobenzene (B42075) or 4,4'-dibromobiphenyl (B48405) in MTBE)

• Procedure:

  • Accurately weigh approximately 0.5 g of the cosmetic sample into a 50 mL amber centrifuge tube.

  • Add 5 mL of deionized water and 5 mL of MTBE.

  • Vortex the tube vigorously for 30 minutes to ensure thorough mixing and extraction.

  • Add approximately 5 g of anhydrous sodium sulfate to remove water from the organic phase and centrifuge at 3000 x g for 30 minutes.

  • Carefully collect the supernatant (MTBE layer) and filter it through a 0.45 µm syringe filter.

  • Add a known amount of internal standard solution to the filtered extract.

  • The sample is now ready for GC-MS analysis.

1.2. Ultrasound-Assisted Extraction (UAE)

UAE can enhance extraction efficiency and reduce extraction time.[7][8][9][10]

• Materials:

  • Cosmetic sample (cream or lotion)

  • Acetonitrile

  • Ultrasonic bath

  • Centrifuge

  • Syringe filter (0.45 µm)

  • Internal Standard (IS) solution (e.g., 1,4-dibromobenzene or 4,4'-dibromobiphenyl in acetonitrile)

• Procedure:

  • Accurately weigh approximately 0.5 g of the cosmetic sample into a centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Place the tube in an ultrasonic bath and sonicate for 15-20 minutes.

  • Centrifuge the sample to pellet any solid matrix components.

  • Filter the supernatant through a 0.45 µm syringe filter.

  • Add a known amount of internal standard solution to the filtered extract.

  • The sample is now ready for GC-MS analysis.

GC-MS Analysis Protocol

This protocol is based on general methods for the analysis of fragrance allergens in cosmetics.[11][12]

• Instrumentation:

  • Gas Chromatograph coupled to a Mass Spectrometer (Single Quadrupole or Tandem Quadrupole).

  • Capillary GC column: e.g., Agilent HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar.

• GC Conditions (Example):

  • Injector Temperature: 250 °C

  • Injection Mode: Splitless

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes

    • Ramp to 125 °C at 3 °C/min

    • Ramp to 230 °C at 7 °C/min

    • Ramp to 300 °C at 20 °C/min, hold for 5 minutes

• MS Conditions (Example):

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for higher selectivity and sensitivity.

  • Ions to Monitor for Hexyl Salicylate (based on NIST data): [13][14]

    • Quantifier ion: m/z 120

    • Qualifier ions: m/z 222, 121, 92

HPLC Analysis Protocol (Alternative Method)

This protocol is adapted from methods for the analysis of salicylates and other UV filters in sunscreens.[15][4][5][16]

• Instrumentation:

  • High-Performance Liquid Chromatograph with a UV detector.

  • Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• HPLC Conditions (Example):

  • Mobile Phase: Isocratic mixture of ethanol, water, and acetic acid (e.g., 70:29.5:0.5 v/v/v).

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: Ambient.

  • Detection Wavelength: 313 nm.

  • Injection Volume: 20 µL.

Data Presentation

Quantitative performance data for the analysis of salicylates in complex matrices are summarized in the tables below. Note that specific performance for hexyl salicylate may vary and should be determined during method validation.

Table 1: GC-MS Performance Data for Salicylate Analysis (Adapted from similar compounds)

Parameter	Typical Value	Reference
Linearity (R²)	> 0.995	[2]
Limit of Detection (LOD)	Low ng/mL range	[17]
Limit of Quantification (LOQ)	2-20 µg/g	[2]
Recovery	84-119%	[2]
Precision (%RSD)	< 15%	[2]

Table 2: HPLC-UV Performance Data for Salicylate Analysis (Adapted from similar compounds)

Parameter	Typical Value	Reference
Linearity (R²)	> 0.999	[4][16]
Limit of Detection (LOD)	0.2 - 2 mg/L	[15][4]
Recovery	90 - 105%	[4]
Precision (%RSD)	< 2%	[4]

Visualizations

Experimental Workflow

Caption: Workflow for the quantitative analysis of hexyl salicylate.

Allergic Contact Dermatitis Signaling Pathway

Hexyl salicylate is classified as a potential skin sensitizer. The following diagram illustrates a simplified signaling pathway for allergic contact dermatitis (ACD), a type IV delayed-type hypersensitivity reaction.[18][19][20][21]

Caption: Simplified signaling pathway of allergic contact dermatitis.

Conclusion

The GC-MS method, coupled with an appropriate sample preparation technique like liquid-liquid extraction or ultrasound-assisted extraction, provides a robust and sensitive approach for the quantitative analysis of hexyl salicylate in complex cosmetic matrices. The provided protocols and performance data, adapted from the analysis of similar fragrance allergens, serve as a strong foundation for method development and validation. For routine quality control where high sensitivity is not paramount, HPLC-UV offers a reliable alternative. Accurate quantification of hexyl salicylate is essential for ensuring product safety and regulatory compliance.

References

• 1. Hexyl Salicylate (6259-76-3) – Premium Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 2. Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. jfda-online.com [jfda-online.com]
• 7. How To Produce Perfume by Ultrasonic Extraction? - Professional ultrasonic welding transducer supplier [rps-sonic.com]
• 8. maisonlaude.com [maisonlaude.com]
• 9. mdpi.com [mdpi.com]
• 10. Determination of fragrance ingredients in fish by ultrasound-assisted extraction followed by purge & trap - Analytical Methods (RSC Publishing) DOI:10.1039/C7AY00017K [pubs.rsc.org]
• 11. HS-GC-MS method for the analysis of fragrance allergens in complex cosmetic matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. shimadzu.com [shimadzu.com]
• 13. Hexyl Salicylate | C13H18O3 | CID 22629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. n-Hexyl salicylate [webbook.nist.gov]
• 15. Determination of UV-filters in sunscreens by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. marz.kau.edu.sa [marz.kau.edu.sa]
• 17. benchchem.com [benchchem.com]
• 18. Chemokine Signaling in Allergic Contact Dermatitis: Toward Targeted Therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The role of the innate immune system in allergic contact dermatitis* - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Common pathogenetic pathways in allergic and irritant contact dermatitis. | Semantic Scholar [semanticscholar.org]
• 21. Frontiers | Advancing the understanding of allergic contact dermatitis: from pathophysiology to novel therapeutic approaches [frontiersin.org]

Application Note: Hexyl Salicylate as an Internal Standard for GC-MS Analysis of Fragrance Allergens in Cosmetics

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the use of hexyl salicylate (B1505791) as an internal standard (IS) in the quantitative analysis of common fragrance allergens in cosmetic products using Gas Chromatography-Mass Spectrometry (GC-MS). Internal standards are crucial in analytical chemistry for improving the precision and accuracy of quantitative analysis by correcting for variations in sample preparation and instrument response. Hexyl salicylate is a suitable internal standard for this application as it is a fragrance ingredient itself but is not always present in every cosmetic formulation and has good chromatographic properties.

Principle of the Method

Quantitative analysis by GC-MS relies on the comparison of the detector response of an analyte to that of a known amount of a reference compound, known as an internal standard. The internal standard is added at a constant concentration to all samples, calibrators, and quality controls. By comparing the peak area ratio of the analyte to the internal standard, variations arising from injection volume, and potential matrix effects can be minimized.

Hexyl salicylate is chosen for this method due to its chemical similarity to many fragrance allergens, its thermal stability, and its distinct mass spectrum, which allows for clear separation and detection without interfering with the target analytes.

Materials and Reagents

• Solvents: Ethanol (B145695) (99.8%, HPLC grade), Dichloromethane (DCM, HPLC grade)

• Standards: Certified reference materials of common fragrance allergens (e.g., Linalool, Geraniol, Limonene, etc.)

• Internal Standard: Hexyl Salicylate (≥99% purity)

• Gases: Helium for GC carrier gas (99.999% purity)

• Sample Vials: 2 mL amber glass vials with PTFE-lined caps

Instrumentation

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• GC Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent)

Standard and Sample Preparation

4.1. Internal Standard Stock Solution (IS-Stock)

• Accurately weigh 100 mg of hexyl salicylate and dissolve it in 100 mL of ethanol to prepare a 1 mg/mL (1000 µg/mL) stock solution.

4.2. Calibration Standards

• Prepare a series of calibration standards by spiking known concentrations of the fragrance allergen mix into a suitable matrix blank (e.g., a simple cream base without fragrances).

• Add a constant amount of the IS-Stock solution to each calibration standard to achieve a final concentration of 10 µg/mL.

4.3. Sample Preparation

• Accurately weigh 1.0 g of the cosmetic sample into a 50 mL centrifuge tube.

• Add 100 µL of the IS-Stock solution (1000 µg/mL) to the sample.

• Add 9.9 mL of ethanol and vortex for 2 minutes to extract the fragrance compounds.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.45 µm PTFE syringe filter into a 2 mL GC vial.

GC-MS Instrumental Parameters

Table 1: GC-MS Method Parameters

Parameter	Value
GC System
Injection Volume	1 µL
Inlet Temperature	250°C
Split Ratio	20:1
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Oven Program
Initial Temperature	70°C, hold for 2 min
Ramp 1	5°C/min to 200°C
Ramp 2	20°C/min to 300°C, hold for 5 min
Mass Spectrometer
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Solvent Delay	3 min

Data Analysis and Results

The quantification of each allergen is performed by constructing a calibration curve. This is achieved by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. The concentration of the allergen in the samples is then determined from this curve.

Table 2: Hypothetical SIM Ions and Retention Times

Compound	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Retention Time (min)
Linalool	93	71	9.8
Limonene	68	93	10.2
Geraniol	69	93	12.5
Hexyl Salicylate (IS)	120	121, 222	18.3

Table 3: Hypothetical Calibration Curve Data for Linalool

Concentration (µg/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
1	15,200	300,500	0.051
5	76,500	301,000	0.254
10	151,000	299,800	0.504
25	378,000	300,200	1.259
50	755,000	299,500	2.521
Linearity (R²)	\multicolumn{3}{c	}{0.9995 }

Experimental and Analytical Workflow

The following diagram illustrates the overall workflow from sample receipt to final data analysis.

Caption: Workflow for fragrance allergen analysis using an internal standard.

Conclusion

The described GC-MS method utilizing hexyl salicylate as an internal standard provides a robust and reliable approach for the quantitative determination of fragrance allergens in complex cosmetic matrices. The use of an internal standard effectively compensates for variations in sample preparation and instrument performance, leading to high precision and accuracy. This protocol can be adapted for a wide range of fragrance compounds and cosmetic product types, making it a valuable tool for quality control and regulatory compliance in the cosmetics industry.

Application Notes and Protocols for the Formulation of Microcapsules Containing Hexyl Salicylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation of microcapsules containing hexyl salicylate (B1505791), a common fragrance ingredient. The information is intended to guide researchers and scientists in the development of encapsulated products for various applications, including cosmetics, textiles, and household goods.

Introduction

Hexyl salicylate is a widely used fragrance compound known for its sweet, floral, and fruity odor.[1] Microencapsulation is a process that entraps a core material, in this case, hexyl salicylate, within a protective shell. This technology offers several advantages, such as protecting the volatile fragrance from degradation, controlling its release over time, and converting a liquid into a solid form for easier handling and incorporation into various products.[2]

This document outlines three common microencapsulation techniques for hexyl salicylate: in-situ polymerization, complex coacervation, and melt dispersion. Each section provides a detailed experimental protocol, a summary of expected quantitative data, and a visual representation of the workflow.

In-Situ Polymerization using Melamine-Formaldehyde Resin

In-situ polymerization is a widely used method for encapsulating fragrance oils. It involves the polymerization of monomers at the surface of emulsified oil droplets to form a solid shell. Melamine-formaldehyde (MF) resin is a common shell material due to its thermal and mechanical stability.

Experimental Protocol

This protocol is adapted from a method for encapsulating fragrance oils in melamine-formaldehyde microcapsules.

Materials:

• Hexyl Salicylate (Core Material)

• Melamine (B1676169)

• Formaldehyde (B43269) solution (37 wt%)

• Polyvinyl alcohol (PVA) (Emulsifier/Stabilizer)

• Deionized Water

• Triethanolamine (pH adjuster)

• Acetic Acid (Catalyst)

Procedure:

• Preparation of PVA Solution: Prepare a 1% (w/w) aqueous solution of polyvinyl alcohol by dissolving it in deionized water at 95°C with stirring.

• Emulsification:

  • In a beaker, combine 20 g of hexyl salicylate, 5 g of the 1% PVA solution, and 57 g of deionized water.

  • Mechanically emulsify the mixture at 10,000 rpm for 5 minutes using a high-speed shearing emulsifier to form a stable oil-in-water emulsion.

• Pre-polymer Formation and Polymerization:

  • Transfer the emulsion to a 250 mL four-neck round-bottomed flask equipped with a mechanical stirrer, condenser, and pH meter.

  • Add a pre-weighed amount of melamine and formaldehyde solution to the emulsion. The molar ratio of formaldehyde to melamine can be varied to control shell thickness and mechanical properties.[2]

  • Adjust the pH of the mixture to 8.0-9.0 using triethanolamine.

  • Heat the mixture to 70°C with continuous stirring.

  • Slowly add acetic acid to lower the pH to 4.0-4.5 to catalyze the polymerization reaction.

  • Maintain the reaction at 70°C for 3-4 hours to allow for the formation of the melamine-formaldehyde shell around the hexyl salicylate droplets.

• Cooling and Neutralization:

  • Cool the resulting microcapsule slurry to room temperature.

  • Adjust the pH to 7.0 with a suitable base to stop the polymerization reaction.

• Washing and Drying:

  • Wash the microcapsules several times with deionized water by centrifugation or filtration.

  • Dry the microcapsules using a suitable method, such as spray drying or freeze drying, to obtain a free-flowing powder.

Quantitative Data Summary

The following table summarizes typical quantitative data for fragrance microcapsules produced by in-situ polymerization. Note that these values can vary depending on the specific process parameters.

Parameter	Typical Value Range	Factors Influencing the Parameter
Particle Size (Mean Diameter)	1 - 50 µm	Stirring speed, emulsifier concentration, core-to-shell ratio
Encapsulation Efficiency	85 - 95%	Core-to-shell ratio, polymerization time, pH
Shell Thickness	100 - 500 nm	Formaldehyde-to-melamine molar ratio, polymerization time
Release Profile	Sustained release, often following Peppas model	Shell thickness, cross-linking density

Experimental Workflow Diagram

Caption: Workflow for in-situ polymerization of hexyl salicylate microcapsules.

Complex Coacervation using Gelatin and Gum Arabic

Complex coacervation is a phase separation method that involves the interaction of two oppositely charged polymers in an aqueous solution to form a polymer-rich phase (coacervate) that coats the emulsified oil droplets. Gelatin and gum arabic are a classic pair of biopolymers used for this technique.

Experimental Protocol

This protocol is adapted from methods for encapsulating essential oils using gelatin and gum arabic.[3]

Materials:

• Hexyl Salicylate (Core Material)

• Gelatin (Type A)

• Gum Arabic

• Deionized Water

• Citric Acid or Acetic Acid (for pH adjustment)

• Sodium Hydroxide (B78521) (for pH adjustment)

• Glutaraldehyde (B144438) (25% aqueous solution, Cross-linking agent)

Procedure:

• Preparation of Polymer Solutions:

  • Prepare a 2% (w/v) gelatin solution by dissolving gelatin in deionized water at 40°C with constant stirring.

  • Prepare a 2% (w/v) gum arabic solution by dissolving it in deionized water at room temperature.

• Emulsification:

  • Add 10 mL of the 2% gelatin solution to a beaker and mix with the gum arabic solution.

  • Combine 0.5 g of hexyl salicylate with the polymer solution.

  • Homogenize the mixture at a high speed (e.g., 9500 rpm) for 2 minutes to form a fine emulsion.

• Coacervation:

  • With continuous stirring, slowly add citric acid or acetic acid to the emulsion to lower the pH to approximately 4.0. This will induce the formation of the coacervate.

  • Continue stirring for 30 minutes to allow the coacervate to deposit around the hexyl salicylate droplets.

• Cross-linking:

  • Cool the mixture to 10-15°C in an ice bath while continuing to stir.

  • Add a specific amount of glutaraldehyde (e.g., 10% of the total polymer weight) to the suspension.

  • Adjust the pH to 9.0-10.0 with sodium hydroxide solution to facilitate the cross-linking reaction.

  • Continue stirring for at least 10 hours to ensure complete cross-linking of the microcapsule shell.

• Washing and Collection:

  • Wash the microcapsules with deionized water several times to remove any unreacted reagents.

  • Collect the microcapsules by filtration or centrifugation. The microcapsules can be stored as a slurry or dried.

Quantitative Data Summary

The following table presents typical quantitative data for microcapsules produced by complex coacervation.

Parameter	Typical Value Range	Factors Influencing the Parameter
Particle Size (Mean Diameter)	10 - 100 µm	Stirring speed during emulsification, polymer concentration
Encapsulation Efficiency	70 - 90%	Core-to-wall ratio, pH of coacervation, cross-linking time
Yield	> 80%	Polymer concentration, temperature, pH
Release Profile	Triggered release (e.g., by pH, temperature, or pressure)	Degree of cross-linking, shell thickness

Experimental Workflow Diagram

Caption: Workflow for complex coacervation of hexyl salicylate microcapsules.

Melt Dispersion using Natural Waxes

Melt dispersion is a solvent-free method that is particularly suitable for encapsulating hydrophobic substances. It involves dispersing the core material in a molten wall material, followed by solidification of the wall material to form microcapsules. Natural waxes like carnauba wax, candelilla wax, and beeswax are excellent biodegradable wall materials for this technique.

Experimental Protocol

This protocol is based on a study that encapsulated hexyl salicylate in various natural waxes.

Materials:

• Hexyl Salicylate (Core Material)

• Carnauba Wax, Candelilla Wax, or Beeswax (Wall Material)

• Tween 60 (Emulsifier)

• Deionized Water

Procedure:

• Melting the Wax:

  • In a jacketed beaker, melt 5.4 g of the chosen wax in 150 mL of deionized water containing 0.5% (w/w) Tween 60.

  • Maintain the temperature above the melting point of the wax (e.g., 95°C for Carnauba wax, 75°C for Candelilla wax, 70°C for Beeswax).

• Dispersion of Core Material:

  • Add the desired amount of hexyl salicylate to the molten wax dispersion. The oil-to-wax ratio can be varied (e.g., 1:1, 1:5, 1:10 by weight).

  • Homogenize the mixture at 1200 rpm for 20 minutes using a high-shear mixer.

• Solidification and Microcapsule Formation:

  • Rapidly add 300 mL of cold deionized water (0°C) to the emulsion while continuing to stir. This will cause the molten wax to solidify around the hexyl salicylate droplets.

  • Continue stirring for an additional 5 minutes.

• Collection and Drying:

  • Collect the wax microspheres by vacuum filtration.

  • Wash the collected microspheres with deionized water.

  • Dry the microspheres at room temperature (25 ± 2°C) for 24 hours.

Quantitative Data Summary

The following table summarizes the expected quantitative data for hexyl salicylate microcapsules produced by the melt dispersion method.

Parameter	Carnauba Wax	Candelilla Wax	Beeswax
Particle Size (Mean Diameter)	50 - 150 µm	40 - 120 µm	30 - 100 µm
Encapsulation Efficiency (at 1:10 oil:wax)	> 90%	> 85%	> 80%
Young's Modulus (MPa)	Higher	Intermediate	Lower
Release Profile	Slower release	Moderate release	Faster release

Experimental Workflow Diagram

References

• 1. global-sci.com [global-sci.com]
• 2. researchgate.net [researchgate.net]
• 3. Design of gum Arabic/gelatin composite microcapsules and their cosmetic applications in encapsulating tea tree essential oil - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Skin Penetration of Hexyl Salicylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexyl salicylate (B1505791) is a widely used fragrance ingredient in a variety of cosmetic and personal care products. Understanding its percutaneous absorption is crucial for assessing its safety and potential for systemic exposure. These application notes provide a detailed protocol for studying the in vitro skin penetration of hexyl salicylate using Franz diffusion cells, in accordance with the OECD Guideline 428 for skin absorption.[1][2][3][4] This methodology allows for the determination of the rate and extent of absorption through the skin, as well as its distribution within the different skin layers.

An in vitro study on human skin has shown that hexyl salicylate is almost completely metabolized to salicylic (B10762653) acid by skin esterases. For regulatory purposes, a dermal absorption value of 13.4% is often cited, based on an unpublished study.

Quantitative Data Summary

The following tables summarize key quantitative data related to the dermal absorption of hexyl salicylate and other relevant salicylates. Due to the limited publicly available data for hexyl salicylate, information on related compounds is provided for context.

Table 1: In Vitro Dermal Absorption of Hexyl Salicylate

Parameter	Value	Species	Notes	Reference
Dermal Absorption	13.4%	Human	Based on an 8-hour exposure in an in vitro study, adjusted for 24-hour exposure.	(Maas, 2016) as cited in regulatory reports

Table 2: Comparative In Vitro Skin Permeation of Salicylate Esters

Compound	Vehicle	Absorbed Dose (% of Applied Dose)	Skin Model	Exposure Time (h)
Ethylhexyl Salicylate	Oil-in-water emulsion	0.2% (in epidermis)	Human full-thickness skin	6
Ethylhexyl Salicylate	Petrolatum jelly	0.3% (in epidermis)	Human full-thickness skin	6
Methyl Salicylate	Formulation (20%)	~25% (total salicylate)	Rat full-thickness skin	28

Experimental Protocols

This section outlines a detailed protocol for conducting an in vitro skin penetration study of hexyl salicylate using static Franz diffusion cells.

Materials and Reagents

• Hexyl Salicylate (analytical standard, >98% purity)

• Salicylic Acid (analytical standard, >98% purity)

• Excised human or porcine skin (full-thickness or split-thickness)

• Franz diffusion cells (static, with a known diffusion area)

• Receptor fluid: Phosphate Buffered Saline (PBS) with a suitable solubilizing agent for the lipophilic hexyl salicylate (e.g., 6% w/v PEG-20 oleyl ether or 2-5% bovine serum albumin) to maintain sink conditions.[5][6]

• HPLC-grade acetonitrile, methanol (B129727), and water

• Formic acid or trifluoroacetic acid (for mobile phase)

• Solvents for extraction (e.g., methanol, ethanol, or acetonitrile)

• Standard laboratory equipment (pipettes, vials, centrifuge, vortex mixer, etc.)

Skin Membrane Preparation

• Obtain fresh human skin from elective surgery (e.g., abdominoplasty) with informed consent, or fresh porcine ear skin from a local abattoir.

• Carefully remove any adhering subcutaneous fat and connective tissue.

• Prepare split-thickness skin membranes (approximately 200-400 µm) using a dermatome.

• Visually inspect the skin for any imperfections (e.g., holes, scratches) that could compromise the barrier function.

• Cut the skin into discs of a suitable size to be mounted on the Franz diffusion cells.

• The prepared skin can be used immediately or stored frozen at -20°C or below until use.

Franz Diffusion Cell Setup

• Thoroughly clean and dry all components of the Franz diffusion cells.

• Mount the prepared skin membrane between the donor and receptor chambers, with the stratum corneum facing the donor compartment.[2][3]

• Clamp the chambers together securely to prevent any leakage.

• Fill the receptor chamber with pre-warmed (32°C ± 1°C), degassed receptor fluid, ensuring there are no air bubbles trapped beneath the skin.[2]

• Place a small magnetic stir bar in the receptor chamber.

• Place the assembled cells in a temperature-controlled water bath or heating block to maintain the skin surface temperature at 32°C ± 1°C.[2][3]

• Allow the system to equilibrate for at least 30 minutes.

Test Substance Application

• Prepare the test formulation of hexyl salicylate. This could be a neat application or a formulation representative of a cosmetic product.

• Apply a finite dose of the test substance (e.g., 5-10 mg/cm²) evenly onto the surface of the stratum corneum in the donor chamber.[1]

• Record the exact amount of substance applied.

• The donor chamber can be left open (non-occluded) or covered with parafilm (occluded), depending on the study's objective.

Sampling Procedure

• At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), collect samples from the receptor fluid via the sampling arm.

• At each time point, withdraw the entire volume of the receptor fluid and replace it with fresh, pre-warmed receptor fluid to maintain sink conditions.

• Store the collected samples at 4°C or -20°C until analysis.

Mass Balance and Skin Analysis

At the end of the experiment (e.g., 24 hours):

• Dismantle the Franz diffusion cells.

• Wash the skin surface with a suitable solvent (e.g., a mild soap solution followed by water) to remove any unabsorbed hexyl salicylate.

• Separate the different skin layers:

  • Stratum Corneum: Use the tape-stripping method (apply and remove adhesive tape multiple times).

  • Epidermis and Dermis: The remaining skin can be separated by heat treatment (e.g., immersion in hot water at 60°C for 1-2 minutes) or by blunt dissection.

• Extract the hexyl salicylate and its metabolite, salicylic acid, from each skin layer and the surface wash using an appropriate solvent (e.g., methanol or acetonitrile). This may involve homogenization or sonication of the tissue.

• Analyze all collected samples (receptor fluid, surface wash, and skin extracts) to determine the concentration of hexyl salicylate and salicylic acid.

Analytical Method: High-Performance Liquid Chromatography (HPLC)

A validated HPLC method is required for the simultaneous quantification of hexyl salicylate and salicylic acid.

• Instrumentation: HPLC system with a UV or Diode Array Detector (DAD).

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is suitable.

• Mobile Phase: A gradient elution is recommended to separate the lipophilic hexyl salicylate and the more polar salicylic acid.

  • Solvent A: Water with 0.1% formic acid or trifluoroacetic acid.

  • Solvent B: Acetonitrile or methanol with 0.1% formic acid or trifluoroacetic acid.

• Gradient Program (Example):

  • Start with a higher proportion of Solvent A and gradually increase the proportion of Solvent B over the run to elute hexyl salicylate.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection Wavelength: Monitor at the maximum absorbance wavelengths for salicylic acid (around 230 nm and 300 nm) and hexyl salicylate (to be determined, likely around 238 nm).

• Quantification: Use external calibration curves prepared with known concentrations of hexyl salicylate and salicylic acid in the same matrix as the samples (e.g., receptor fluid or extraction solvent).

Visualizations

Experimental Workflow

Caption: Experimental workflow for in vitro skin penetration of hexyl salicylate.

Metabolism of Hexyl Salicylate in the Skin

Caption: Metabolic pathway of hexyl salicylate in the skin.

References

• 1. oecd.org [oecd.org]
• 2. alterlab.co.id [alterlab.co.id]
• 3. Study Design of In Vitro Skin Absorption: Franz Cell Diffusion Assay (OECD 428) - Tox Lab [toxlab.co]
• 4. catalog.labcorp.com [catalog.labcorp.com]
• 5. researchgate.net [researchgate.net]
• 6. Effect of Receptor Solution in Studies of In Vitro Permeation Test (IVPT) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Hexyl Salicylate in Biodegradable Materials

For Researchers, Scientists, and Drug Development Professionals

Application Notes: Enhancing Biodegradability and Flexibility of Polymers with Hexyl Salicylate (B1505791)

Hexyl salicylate, a benzoate (B1203000) ester, is emerging as a functional additive in the development of biodegradable materials, particularly with polymers like polylactic acid (PLA).[1] Its primary roles are to act as a plasticizer, improving the flexibility and processability of inherently brittle bioplastics, and to accelerate the material's degradation profile. The incorporation of salicylate moieties into the polymer matrix enhances hydrolytic degradability.[2][3] This dual-functionality makes hexyl salicylate a compelling component for applications requiring tailored degradation rates and specific mechanical properties, such as in single-use packaging, agricultural films, and certain biomedical devices.

The mechanism behind the enhanced degradation involves the introduction of carboxylic acid groups from the salicylate compounds, which promotes an autocatalytic effect in the hydrolysis of the polymer backbone.[2][4] This leads to a faster reduction in the polymer's molecular weight and subsequent mass loss. Studies on related salicylate compounds have shown a significant acceleration of degradation in artificial seawater.[2][4] While specific quantitative data for hexyl salicylate is still emerging, the trends observed with other salicylate additives provide a strong indication of its potential benefits.

Key Benefits:

• Enhanced Biodegradability: The salicylate moiety can accelerate the hydrolytic degradation of polymers.[2][3]

• Improved Flexibility: As a plasticizer, hexyl salicylate can reduce the brittleness of polymers like PLA, increasing their elongation at break and overall toughness.

• Renewable Potential: Salicylic (B10762653) acid, the precursor to hexyl salicylate, is a naturally abundant compound.[2]

• Cost-Effective Synthesis: The incorporation of salicylate units can be achieved through simple and industrially relevant methods like transesterification.[3]

Quantitative Data Summary

The following tables summarize the expected effects of salicylate additives on the properties of polylactic acid (PLA), based on studies with closely related salicylate compounds. These values should be considered illustrative for hexyl salicylate pending specific experimental verification.

Table 1: Effect of Salicylate Additives on PLA Degradation

Additive (1 wt.%)	Time to 10% Mass Loss (days in artificial seawater at 50°C)	Rate of Molar-Mass Loss (relative to neat PLA)
Neat PLA	~40	1x
Salicylic Acid (SA)	~15	~2x
Disalicylide (DS)	~20	~1.8x
Oligosalicylate (OS)	~25	~1.5x

Data extrapolated from studies on salicylic acid, disalicylide, and oligosalicylate.[2][4]

Table 2: Expected Impact of Hexyl Salicylate on PLA Mechanical and Thermal Properties

Property	Neat PLA	PLA with Hexyl Salicylate (estimated)	Test Method
Tensile Strength (MPa)	~50-70	Decreased	ASTM D882
Elongation at Break (%)	<10	Increased	ASTM D882
Glass Transition Temp. (Tg) (°C)	~55-65	Decreased	DSC
Thermal Decomposition Temp. (°C)	~350	Slightly Decreased	TGA

These are expected trends based on the known plasticizing effects of similar compounds on PLA.

Experimental Protocols

Preparation of PLA Films with Hexyl Salicylate via Solvent Casting

This protocol describes the preparation of PLA films with varying concentrations of hexyl salicylate for initial screening of properties.

Materials:

• Polylactic acid (PLA) pellets or powder

• Hexyl salicylate

• Chloroform (B151607) (or other suitable solvent)

• Glass petri dishes

• Magnetic stirrer and stir bar

• Desiccator or vacuum oven

Procedure:

• Dry the PLA pellets in a vacuum oven at 80°C for at least 4 hours to remove any residual moisture.

• Prepare a stock solution of PLA in chloroform (e.g., 5% w/v) by dissolving the dried PLA in the solvent with magnetic stirring. This may take several hours.

• Prepare separate solutions for each desired concentration of hexyl salicylate (e.g., 1%, 2.5%, 5% w/w relative to PLA).

• Add the calculated amount of hexyl salicylate to each PLA solution and stir for at least 2 hours to ensure homogeneity.

• Pour a specific volume of the PLA/hexyl salicylate solution into a clean, level glass petri dish. The volume will determine the final film thickness.

• Allow the solvent to evaporate slowly in a fume hood at room temperature for 24-48 hours. Covering the petri dish with a perforated lid can slow down evaporation and improve film quality.

• Once the film appears dry, place it in a desiccator or a vacuum oven at a low temperature (e.g., 40°C) for at least 24 hours to remove any residual solvent.

• Carefully peel the film from the petri dish for characterization.

Characterization of Thermal Properties using DSC and TGA

a) Differential Scanning Calorimetry (DSC):

• Objective: To determine the glass transition temperature (Tg), melting temperature (Tm), and crystallinity of the prepared films.

• Procedure:

  • Cut a small sample (5-10 mg) from the film and place it in an aluminum DSC pan.

  • Perform a heat-cool-heat cycle. For example:

    • Heat from 25°C to 200°C at a rate of 10°C/min.

    • Cool from 200°C to 25°C at a rate of 10°C/min.

    • Heat again from 25°C to 200°C at a rate of 10°C/min.

  • Analyze the second heating scan to determine the Tg and Tm, which are indicative of the plasticizing effect of hexyl salicylate.

b) Thermogravimetric Analysis (TGA):

• Objective: To assess the thermal stability of the material.

• Procedure:

  • Place a sample (10-15 mg) in a TGA pan.

  • Heat the sample from room temperature to 600°C at a rate of 10°C/min under a nitrogen atmosphere.

  • Record the weight loss as a function of temperature to determine the onset of thermal degradation.

Biodegradation Testing

The following are standardized methods to assess the biodegradability of the prepared materials.

a) Aerobic Biodegradation in Soil:

• Standard: ISO 17556:2019 - "Plastics — Determination of the ultimate aerobic biodegradability in soil by measuring the oxygen demand in a respirometer or the amount of carbon dioxide evolved".

• Principle: The test material is buried in a standard soil environment. The rate of biodegradation is determined by measuring the amount of CO2 produced by microbial respiration over time.

b) Anaerobic Biodegradation in a High-Solids Anaerobic-Digestion Environment:

• Standard: ASTM D5511 - "Standard Test Method for Determining Anaerobic Biodegradation of Plastic Materials Under High-Solids Anaerobic-Digestion Conditions".

• Principle: This method simulates landfill conditions. The test material is exposed to an anaerobic inoculum, and the amount of biogas (methane and carbon dioxide) produced is measured to determine the extent of biodegradation.[5][6][7]

c) Hydrolytic Degradation (Accelerated):

• Procedure:

  • Cut pre-weighed samples of the films into uniform dimensions.

  • Immerse the samples in a buffer solution (e.g., phosphate-buffered saline at pH 7.4) or artificial seawater at an elevated temperature (e.g., 50°C) to accelerate degradation.

  • At predetermined time intervals, remove the samples, gently rinse with deionized water, and dry to a constant weight.

  • Measure the weight loss and analyze changes in molecular weight using Gel Permeation Chromatography (GPC) to determine the degradation rate.

Visualizations

Caption: Experimental workflow for preparing and characterizing biodegradable films.

References

• 1. researchgate.net [researchgate.net]
• 2. Rapidly hydrolyzable polylactide containing degradable salicylate additives - American Chemical Society [acs.digitellinc.com]
• 3. license.umn.edu [license.umn.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. eco-mdsassociates.com [eco-mdsassociates.com]
• 6. biosphereplastic.com [biosphereplastic.com]
• 7. goecopure.com [goecopure.com]

Technical Notes & Optimization

improving the yield of hexyl salicylate synthesis reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of hexyl salicylate (B1505791).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of hexyl salicylate, presented in a question-and-answer format to directly resolve specific experimental challenges.

Issue: Low or No Product Yield

Q1: My reaction has run for the recommended time, but analysis (e.g., TLC, GC) shows a significant amount of unreacted salicylic (B10762653) acid. What are the likely causes?

A1: Several factors can lead to incomplete conversion in the Fischer esterification of salicylic acid with hexanol. The most common culprits are:

• Equilibrium Limitations: Fischer esterification is a reversible reaction. The water produced as a byproduct can shift the equilibrium back towards the starting materials, thereby reducing the ester yield.[1][2]

• Presence of Water: Any water present in the reagents (salicylic acid or hexanol) or glassware at the start of the reaction will inhibit the forward reaction.[3] It is crucial to use anhydrous reagents and properly dried glassware.[3]

• Insufficient Catalyst: An inadequate amount of the acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid) will result in a slow or stalled reaction.[3][4]

• Low Reaction Temperature: The reaction may not have been heated sufficiently to reach the optimal reflux temperature, leading to a slow reaction rate.[3][4]

• Short Reaction Time: The reaction may not have been allowed to proceed long enough to reach equilibrium.[3]

Q2: I've confirmed my reagents are dry and used the correct amount of catalyst, but my yield is still below 50%. How can I improve it?

A2: To drive the equilibrium towards the product and increase your yield, consider the following strategies:

• Use a Large Excess of One Reactant: Employing a large excess of hexanol can shift the equilibrium towards the formation of hexyl salicylate.[5][6] Typically, a molar ratio of 1:3 to 1:5 of salicylic acid to hexanol is effective.[7]

• Remove Water As It Forms: This is one of the most effective ways to maximize yield.[1][5] This can be achieved by using a Dean-Stark apparatus with a solvent like toluene (B28343) or n-heptane that forms an azeotrope with water.[8][9] The water is collected in the trap, preventing the reverse reaction.

• Increase Reaction Time or Temperature: Extending the reflux time can help the reaction proceed to completion.[3] However, excessively high temperatures can lead to side reactions, such as the formation of di-n-hexyl ether.[8]

Q3: My reaction seems to have worked, but I'm losing a significant amount of product during the workup and purification. What are some common pitfalls?

A3: Product loss during purification is a common issue. Here are some points to consider:

• Incomplete Extraction: Ensure you are using an adequate volume of an appropriate organic solvent (e.g., ethyl acetate) for extraction and perform multiple extractions to maximize recovery from the aqueous layer.

• Emulsion Formation: Emulsions can form during the washing steps, making layer separation difficult. Using a brine wash (saturated NaCl solution) can help break up emulsions.

• Loss During Washing: When washing the organic layer with sodium bicarbonate to remove unreacted acid, vigorous shaking can lead to product loss if an emulsion forms. Gentle inversion of the separatory funnel is often sufficient.

• Premature Precipitation: If the product is a solid, it may precipitate out during washing if the concentration is too high or the temperature is too low.

• Over-purification: While high purity is desirable, overly aggressive purification, such as multiple recrystallizations or very fine column chromatography, can lead to significant yield reduction.[4]

Issue: Product Purity

Q4: My final product is colored (e.g., yellow or brown), but it should be a colorless liquid. What causes this discoloration?

A4: Discoloration can be caused by several factors:

• Impurities in Starting Materials: Ensure the salicylic acid and hexanol used are of high purity.

• Side Reactions: Overheating or prolonged reaction times can lead to the formation of colored byproducts.

• Residual Catalyst: Incomplete removal of the acid catalyst during the workup can sometimes cause discoloration over time.

• Degradation: Hexyl salicylate can degrade over time, potentially forming salicylic acid.[3]

To address this, ensure a thorough workup, including washing with sodium bicarbonate solution to neutralize and remove the acid catalyst. If discoloration persists, purification by vacuum distillation may be necessary.[7]

Q5: The purity of my hexyl salicylate is lower than expected after purification. What are the likely impurities?

A5: Common impurities include:

• Unreacted Salicylic Acid: This can be removed by washing the organic layer with a solution of sodium bicarbonate.[7]

• Unreacted Hexanol: Excess hexanol can often be removed by vacuum distillation.[7]

• Di-n-hexyl ether: This can form as a byproduct, especially at higher reaction temperatures.[8] Careful fractional distillation is usually required to separate it from the desired product.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing hexyl salicylate?

A1: The most prevalent and cost-effective method is the Fischer-Speier esterification, which involves reacting salicylic acid with n-hexanol in the presence of an acid catalyst.[2][3]

Q2: What are the best catalysts for this reaction?

A2: Strong protic acids like concentrated sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH) are commonly used.[6][10] Solid acid catalysts, such as certain superacids, have also been shown to be effective and have the advantage of being easily filtered out of the reaction mixture.[7]

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be monitored by thin-layer chromatography (TLC) by spotting the reaction mixture against the starting material (salicylic acid). The disappearance of the salicylic acid spot indicates the reaction is nearing completion. Gas chromatography (GC) can also be used for more quantitative monitoring.

Q4: What are the key safety precautions to take during this synthesis?

A4:

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Work in a well-ventilated fume hood, especially when handling concentrated acids and organic solvents.

• Concentrated sulfuric acid is highly corrosive. Handle with extreme care and add it slowly to the reaction mixture, as the dissolution is exothermic.

• The reaction involves heating flammable liquids. Ensure there are no open flames nearby and use a heating mantle with a stirrer.

Data Presentation

Table 1: Comparison of Different Catalysts and Conditions for Hexyl Salicylate Synthesis

Catalyst	Reactant Ratio (Salicylic Acid:Hexanol)	Temperature (°C)	Time (h)	Yield (%)	Reference
Sodium Hydrogen Sulfate (B86663)	1:3 (approx.)	110 ± 5	8-10	≥ 95	[8]
Solid Superacid (SO₄²⁻/TiO₂-WO₃)	1:3	190	5	84.3	[7]
p-Toluenesulfonic acid (Microwave)	1:3	N/A (540W)	0.33	86.8	[6]
Immobilized Lipase (Novozym® 435)	N/A (Transesterification)	66.5	23.1	88.2 (Conversion)	[11]

Experimental Protocols

Detailed Protocol for Fischer Esterification of Salicylic Acid with n-Hexanol

This protocol describes a typical lab-scale synthesis of hexyl salicylate using a Dean-Stark apparatus to improve the yield.

Materials:

• Salicylic acid

• n-Hexanol

• p-Toluenesulfonic acid (p-TsOH) or concentrated Sulfuric Acid (H₂SO₄)

• Toluene (or another suitable water-entraining solvent like n-heptane)

• Ethyl acetate

• 5% aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Round-bottom flask

• Dean-Stark trap

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup:

  • To a 250 mL round-bottom flask, add salicylic acid (e.g., 13.8 g, 0.1 mol), n-hexanol (e.g., 30.6 g, 0.3 mol), toluene (approx. 50 mL), and a catalytic amount of p-toluenesulfonic acid (e.g., 0.5 g).

  • Assemble the flask with a Dean-Stark trap and a reflux condenser.

  • Begin stirring the mixture.

• Reaction:

  • Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap.

  • Continue refluxing until water is no longer collected in the trap (typically 3-5 hours). The reaction can be monitored by TLC.

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with:

    • 50 mL of water

    • 2 x 50 mL of 5% aqueous sodium bicarbonate solution (to remove unreacted salicylic acid and the catalyst). Check the final aqueous wash with pH paper to ensure it is neutral or slightly basic.

    • 50 mL of brine (to help break any emulsions and remove excess water).

  • Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the toluene and excess hexanol under reduced pressure using a rotary evaporator.

  • The crude hexyl salicylate can be further purified by vacuum distillation to obtain a pure, colorless product.

Visualizations

Caption: Experimental workflow for the synthesis of hexyl salicylate.

Caption: Troubleshooting logic for low yield in hexyl salicylate synthesis.

References

• 1. brainly.com [brainly.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. homework.study.com [homework.study.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. CN102838487A - Synthesis method of 2-ethylhexyl salicylate - Google Patents [patents.google.com]
• 8. CN104355999A - Production method of ethylhexyl salicylate - Google Patents [patents.google.com]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 10. ivypanda.com [ivypanda.com]
• 11. researchgate.net [researchgate.net]

identifying by-products in hexyl salicylate synthesis via GC-MS

Technical Support Center: Hexyl Salicylate (B1505791) Synthesis Analysis

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting information and frequently asked questions for identifying by-products in hexyl salicylate synthesis using Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the most common by-products in hexyl salicylate synthesis via Fischer-Speier esterification?

A1: The synthesis of hexyl salicylate from salicylic (B10762653) acid and n-hexanol, typically catalyzed by an acid, is an equilibrium reaction.[1][2] The most common by-products and impurities to expect in your GC-MS analysis include:

• Unreacted Starting Materials: Salicylic acid and n-hexanol.

• Di-hexyl Ether: Formed by the acid-catalyzed self-condensation of two n-hexanol molecules, especially at elevated temperatures.[3]

• Phenol: Arises from the potential thermal decarboxylation of salicylic acid at high reaction temperatures.

• Water: A direct by-product of the esterification reaction.[1] While not always visible by GC-MS depending on the column and conditions, its presence can affect the reaction equilibrium.

Q2: How can I confirm the identity of the main product, hexyl salicylate, using GC-MS?

A2: Hexyl salicylate (molar mass: 222.28 g/mol ) can be identified by its characteristic mass spectrum.[4] Look for a molecular ion peak (M+) at m/z 222. The spectrum will also show a prominent base peak at m/z 120, corresponding to the salicylate moiety after the loss of the hexyl group. Other significant fragments may appear at m/z 121 and 92.[5] Confirmation should also involve comparing the retention time with an analytical standard.

Q3: Can impurities in the starting materials affect the by-product profile?

A3: Absolutely. The purity of your starting salicylic acid and n-hexanol is crucial. Contaminants in these reagents can carry through the synthesis and appear as unexpected peaks in the final product's chromatogram. It is recommended to use high-purity reagents and to analyze them by GC-MS if you suspect contamination.[6][7]

Troubleshooting Guide

Problem 1: My GC-MS chromatogram shows a large peak for salicylic acid even after the reaction.

• Possible Cause A: Incomplete Reaction. The Fischer-Speier esterification is an equilibrium-limited reaction.[2] Insufficient reaction time, low temperature, or an inadequate amount of catalyst can lead to low conversion.

• Solution A: Ensure the reaction is refluxed for a sufficient duration (typically 1-10 hours).[1] Consider using a Dean-Stark apparatus to remove the water by-product, which will shift the equilibrium towards the product side.[1][2] Alternatively, using an excess of one reactant (usually the alcohol) can also improve the yield.[8]

• Possible Cause B: Ineffective Work-up. The purification step may not have effectively removed the unreacted acidic starting material.

• Solution B: During the work-up, ensure you perform a thorough wash of the organic layer with a basic solution, such as saturated sodium bicarbonate (NaHCO₃), until no more CO₂ evolution is observed.[8][9] This will convert the acidic salicylic acid into its water-soluble salt, allowing it to be removed in the aqueous layer.

Problem 2: I have an unexpected peak in my chromatogram with a prominent m/z of 101 or similar, eluting before the hexyl salicylate.

• Possible Cause: Di-hexyl Ether Formation. This by-product is common in acid-catalyzed reactions involving alcohols.[3] Di-hexyl ether has a lower boiling point than hexyl salicylate and will likely have a shorter retention time on a nonpolar GC column. Its mass spectrum would lack the characteristic salicylate fragments (m/z 120, 121) and would instead show fragments corresponding to the loss of alkyl chains.

• Solution: To minimize ether formation, avoid excessively high reaction temperatures. A controlled reflux temperature is key.[3] Some synthesis methods aim to keep the temperature around 110-120°C to reduce this side reaction.[3]

Problem 3: The baseline of my chromatogram is noisy or shows broad peaks.

• Possible Cause A: Sample Contamination. The sample may contain non-volatile impurities or residual catalyst that can interfere with the analysis.

• Solution A: Ensure the final product is properly purified, for instance, by distillation under reduced pressure, to remove non-volatile materials before injection.[3][9]

• Possible Cause B: GC-MS System Issues. Problems such as a contaminated injector liner, column bleed, or a dirty ion source can cause a poor baseline.

• Solution B: Perform routine maintenance on your GC-MS system. Clean or replace the injector liner and septum, condition the column according to the manufacturer's instructions, and clean the ion source if necessary.

Data Presentation

Table 1: Key Compound Data for GC-MS Identification

This table summarizes the molecular weight and characteristic mass-to-charge ratio (m/z) fragments for hexyl salicylate and its common by-products.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Key m/z Fragments	Notes
Hexyl Salicylate	C₁₃H₁₈O₃	222.28[4]	120 (Base Peak) , 222 (M+), 121, 92[5]	The target product.
Salicylic Acid	C₇H₆O₃	138.12	120 (Base Peak) , 138 (M+), 92	Unreacted starting material.
n-Hexanol	C₆H₁₄O	102.17	43, 56, 84, 102 (M+)	Unreacted starting material.
Di-hexyl Ether	C₁₂H₂₆O	186.34	43, 57, 85, 101	Common alcohol-derived by-product.
Phenol	C₆H₆O	94.11	94 (M+, Base Peak) , 65, 66	By-product from salicylic acid decomposition.

Experimental Protocols

Protocol 1: Synthesis of Hexyl Salicylate (Fischer-Speier Esterification)

This protocol is a representative example. Molar ratios and catalysts may be varied.

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus connected to a reflux condenser, add salicylic acid (e.g., 0.1 mol), n-hexanol (e.g., 0.3 mol, as excess reactant), and a suitable solvent that forms an azeotrope with water (e.g., toluene, 50 mL).[1]

• Catalyst Addition: Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid (p-TsOH) or concentrated sulfuric acid (H₂SO₄) (e.g., 0.5% of total reactant mass).[1][2]

• Reaction: Heat the mixture to reflux using a heating mantle. The water produced during the reaction will be collected in the Dean-Stark trap. Continue reflux until no more water is collected (typically 2-4 hours).

• Cooling and Neutralization: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water, saturated sodium bicarbonate (NaHCO₃) solution (to remove unreacted acid), and finally with a saturated sodium chloride (brine) solution.[8][9]

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and remove the solvent (toluene) using a rotary evaporator.

• Purification: Purify the resulting crude ester by vacuum distillation to obtain pure hexyl salicylate.[3]

Protocol 2: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the purified hexyl salicylate product (e.g., 1 mg/mL) in a suitable volatile solvent like dichloromethane (B109758) or ethyl acetate.

• Instrumentation: Use a GC-MS system, such as an Agilent 7890 GC coupled with a 5975 MSD.[10]

• GC Conditions (Example):

  • Injector: 250°C, split mode (e.g., 40:1 split ratio).[10]

  • Column: A nonpolar capillary column, such as an HP-5MS (30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• MS Conditions (Example):

  • Ion Source: Electron Ionization (EI) at 70 eV.[10]

  • Source Temperature: 230°C.[10]

  • Quadrupole Temperature: 150°C.[10]

  • Scan Range: m/z 40-400.

• Data Analysis: Identify peaks in the total ion chromatogram (TIC). Analyze the mass spectrum of each peak and compare it against a spectral library (e.g., NIST) and the data in Table 1 to identify the main product and any by-products.

Mandatory Visualization

Caption: Logical workflow for identifying synthesis by-products via GC-MS.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. CN104355999A - Production method of ethylhexyl salicylate - Google Patents [patents.google.com]
• 4. n-Hexyl salicylate [webbook.nist.gov]
• 5. Hexyl Salicylate | C13H18O3 | CID 22629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. health.ec.europa.eu [health.ec.europa.eu]
• 7. health.ec.europa.eu [health.ec.europa.eu]
• 8. Page loading... [guidechem.com]
• 9. CN102838487A - Synthesis method of 2-ethylhexyl salicylate - Google Patents [patents.google.com]
• 10. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Salicylate Esters

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting peak tailing issues encountered during the HPLC analysis of salicylate (B1505791) esters.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a concern for the analysis of salicylate esters?

Peak tailing is a common chromatographic issue where a peak is asymmetrical, with the latter half being broader than the front half.[1] An ideal chromatographic peak should have a symmetrical, Gaussian shape.[1] This is a concern in the analysis of salicylate esters because it can compromise the accuracy and reproducibility of quantification, degrade the resolution between closely eluting compounds, and reduce the overall reliability of the analytical method.[1] Maintaining a symmetrical peak shape is crucial for the accurate determination of these compounds in various samples.[1]

Q2: What are the primary causes of peak tailing when analyzing salicylate esters on a silica-based column?

The most common cause of peak tailing is the presence of more than one retention mechanism for the analyte.[2][3] For salicylate esters, which possess a phenolic hydroxyl group, the primary causes include:

• Secondary Interactions with Residual Silanols: The most frequent cause is the interaction between the polar hydroxyl group of the salicylate ester and active, unreacted silanol (B1196071) groups (Si-OH) on the surface of the silica-based stationary phase.[3][4] These interactions are a form of secondary retention mechanism, separate from the intended reversed-phase interaction, and can lead to delayed elution of a portion of the analyte molecules, causing a tailing peak.[2][4]

• Mobile Phase pH: The pH of the mobile phase can significantly influence peak shape.[5] If the pH is high enough to deprotonate the residual silanol groups (typically pH > 3), they become negatively charged and can interact more strongly with the analyte.[2]

• Column Contamination and Degradation: Accumulation of sample matrix components or strongly retained compounds on the column inlet frit or at the head of the column can lead to peak distortion.[6] A physical void in the packed bed of the column can also cause peak tailing.[2][7]

• Extra-Column Effects: Excessive tubing length or dead volume in the HPLC system, particularly between the column and the detector, can contribute to peak broadening and tailing.[8][9]

• Column Overload: Injecting too high a concentration or a large volume of the sample can saturate the stationary phase, leading to peak distortion.[6][10]

Q3: How can I systematically troubleshoot peak tailing for my salicylate ester analysis?

A logical, step-by-step approach is crucial for effective troubleshooting. It is recommended to change only one parameter at a time to isolate the cause of the problem. A general workflow is outlined in the diagram below. Start by evaluating system-level issues before moving to method-specific parameters.

Figure 1. A troubleshooting workflow for HPLC peak tailing.

Q4: How does the mobile phase pH specifically affect the peak shape of salicylate esters?

While salicylate esters are generally neutral compounds, the mobile phase pH plays a critical role by controlling the ionization state of the residual silanol groups on the silica-based stationary phase.[1]

• At higher pH (e.g., > 4): Silanol groups become deprotonated (SiO-), carrying a negative charge. These ionized sites can then engage in secondary ionic interactions with any polar functionalities on the salicylate ester molecule, leading to peak tailing.[2]

• At lower pH (e.g., < 3): The silanol groups are fully protonated (Si-OH) and thus less active.[2][4] By operating at a lower pH, these undesirable secondary interactions are minimized, resulting in improved peak symmetry.[2]

Therefore, adjusting the mobile phase to a lower pH is a common and effective strategy to mitigate peak tailing for polar analytes like salicylate esters.

Figure 2. Effect of mobile phase pH on silanol interactions.

Q5: Can my choice of HPLC column influence peak tailing for salicylate esters?

Absolutely. The choice of column is critical.

• End-Capped Columns: Modern HPLC columns are often "end-capped," a process that chemically treats the silica surface to reduce the number of accessible residual silanol groups.[11] Using a well end-capped column can significantly improve peak shape for polar compounds like salicylate esters.[4][11]

• Column Chemistry: Columns with different stationary phase chemistries (e.g., C8 vs. C18) or those made with higher purity silica can exhibit different levels of silanol activity.[3] Some columns are specifically designed to have low silanol activity for analyzing basic or polar compounds.[12]

• Guard Columns: Using a guard column with the same packing material as the analytical column can help protect the main column from strongly retained matrix components, which can otherwise lead to active sites and peak tailing.[7][9] Replacing the guard column is a cost-effective way to restore performance.[7]

Quantitative Data Summary

Peak shape is quantitatively measured using the Tailing Factor (Tf) or Asymmetry Factor (As).[13] While the calculation methods differ slightly, a value of 1.0 represents a perfectly symmetrical peak.[14][15]

Parameter	Acceptable Range	Unacceptable (Action Required)	Reference
Asymmetry/Tailing Factor	0.9 - 1.5	> 1.5 (often > 2.0)	[13]
USP Tailing Factor	0.8 - 1.8	Outside this range	[16]

Example of pH Impact on Asymmetry: For a mix of basic drug compounds, lowering the mobile phase pH from 7.0 to 3.0 reduced the asymmetry factor (As) of methamphetamine from 2.35 to 1.33, demonstrating a significant improvement in peak shape.[2] A similar principle applies to mitigating secondary interactions with salicylate esters.

Experimental Protocols

Protocol 1: General Purpose HPLC Method for Methyl Salicylate

This protocol is adapted from a validated method for the determination of methyl salicylate and can be used as a starting point for troubleshooting.[17][18]

• Column: Lichrosorb C8 (150 mm x 4.6 mm, 5 µm) or equivalent reversed-phase column.[17]

• Mobile Phase: A mixture of methanol (B129727) and water (65:35, v/v) containing 1.0% acetic acid.[17] The addition of acetic acid ensures a low pH to minimize silanol interactions.

• Flow Rate: 1.0 mL/min.[17]

• Column Temperature: 30 °C.[17]

• Detection: UV at 304 nm.[17]

• Injection Volume: 20 µL.[17]

• Sample Preparation: Dissolve the sample in the mobile phase and filter through a 0.45 µm membrane filter before injection.[17]

Protocol 2: Troubleshooting by Adjusting Mobile Phase pH

If peak tailing is observed with the above method, a systematic adjustment of the mobile phase can be performed.

• Baseline Experiment: Run your salicylate ester standard using the initial method conditions and record the chromatogram. Calculate the asymmetry factor for the peak of interest.

• Prepare Modified Mobile Phases:

  • Mobile Phase A (Low pH): Acetonitrile/Water (50:50, v/v) with 0.1% formic acid or phosphoric acid.[12] This will create a pH of approximately 2.5-3.0.

  • Mobile Phase B (Buffered Mid-pH): Acetonitrile/25mM Potassium Phosphate Buffer (50:50, v/v), with the aqueous portion adjusted to pH 4.5.

• Equilibrate the System: Flush the HPLC system and column thoroughly with the new mobile phase (at least 10-15 column volumes) until the backpressure is stable.

• Inject Standard and Compare: Inject the same salicylate ester standard and run the analysis using Mobile Phase A. Repeat the process for Mobile Phase B.

• Analyze Results: Compare the peak shape and asymmetry factor from the chromatograms obtained with the different mobile phases. It is expected that Mobile Phase A will provide a more symmetrical peak. If peak splitting or tailing is observed at pH 4.5, it could indicate that the pH is too close to the pKa of the silanol groups, causing mixed retention mechanisms.[19]

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 7. Troubleshooting Peak Shape Problems in HPLC | Waters [waters.com]
• 8. chromtech.com [chromtech.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 11. LC Technical Tip [discover.phenomenex.com]
• 12. Separation of Methyl salicylate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. researchgate.net [researchgate.net]
• 15. learning.sepscience.com [learning.sepscience.com]
• 16. pharmagrowthhub.com [pharmagrowthhub.com]
• 17. turkjps.org [turkjps.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Lipase-Catalyzed Hexyl Salicylate Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the lipase-catalyzed synthesis of hexyl salicylate (B1505791). The information is designed to directly address common experimental challenges.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of hexyl salicylate using lipase (B570770) catalysis.

Issue 1: Low or No Conversion to Hexyl Salicylate

Possible Cause	Recommended Action
Inactive Enzyme	- Ensure the lipase has been stored correctly (typically in a cool, dry place).- Test the lipase activity using a standard assay before use.- Consider purchasing a new batch of lipase if activity is confirmed to be low.
Sub-optimal Temperature	- Verify the reaction temperature is within the optimal range for the specific lipase being used. Many lipases exhibit optimal activity between 40°C and 60°C.[1][2][3] Temperatures above this range can lead to denaturation.[1]
Incorrect Substrate Molar Ratio	- An inappropriate molar ratio of salicylic (B10762653) acid to hexanol can limit the reaction. Experiment with different ratios; an excess of one substrate may be necessary to drive the equilibrium towards product formation.
Presence of Inhibitors	- Ensure all reactants and the solvent are free from contaminants that could inhibit the lipase. Water content can be critical; while a small amount is necessary for enzyme activity, excess water can promote the reverse hydrolysis reaction.[4] The use of molecular sieves can help control water content.[5]
Inadequate Mixing	- If using an immobilized lipase, ensure there is sufficient agitation to overcome mass transfer limitations and allow proper interaction between the substrates and the enzyme.

Issue 2: Slow Reaction Rate

Possible Cause	Recommended Action
Insufficient Enzyme Loading	- The amount of lipase can be a rate-limiting factor. Gradually increase the enzyme concentration to determine the optimal loading for your specific reaction conditions.
Low Reaction Temperature	- While high temperatures can denature the enzyme, a temperature that is too low will result in slower reaction kinetics.[2] Determine the optimal temperature for your lipase that balances activity and stability.
Mass Transfer Limitations	- For immobilized enzymes, the substrates need to diffuse to the active sites. Increase the stirring speed or consider using a different immobilization support to improve accessibility.

Issue 3: Enzyme Deactivation Over Time or in Subsequent Cycles (for immobilized lipase)

Possible Cause	Recommended Action
Thermal Denaturation	- Operating at the higher end of the optimal temperature range can lead to gradual denaturation over time.[1] Consider running the reaction at a slightly lower temperature to improve long-term stability.
Inhibition by Substrates or Products	- High concentrations of either the substrates or the product can sometimes inhibit the enzyme. This can be mitigated by controlling the feed rate of the substrates or by removing the product as it is formed.
Mechanical Stress	- Vigorous stirring can damage the support material of immobilized enzymes. Use a gentle yet effective stirring method.
Fouling of the Immobilized Enzyme	- The support matrix can become clogged with reactants or byproducts. Wash the immobilized enzyme with a suitable solvent between cycles to remove any adsorbed substances.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for lipase-catalyzed hexyl salicylate synthesis?

A1: The optimal temperature can vary depending on the specific lipase used. Generally, lipases are active in a temperature range of 40°C to 80°C.[1] However, thermal denaturation can occur at temperatures above 60°C.[1] For the synthesis of 2-ethylhexyl salicylate using immobilized Candida antarctica lipase (Novozym® 435), a temperature of around 66.5°C was found to be optimal.[6] For other hexyl esters, optimal temperatures have been reported in the range of 47.5°C to 52.6°C.[7][8] It is recommended to perform a temperature optimization study for your specific enzyme and reaction setup.

Q2: What is the ideal molar ratio of salicylic acid to hexanol?

A2: The optimal substrate molar ratio is crucial for maximizing conversion. For the synthesis of hexyl acetate (B1210297), a triacetin (B1683017) to hexanol molar ratio of 2.7:1 was found to be optimal.[7] For hexyl laurate, a hexanol to lauric acid ratio of 1:1.5 was optimal.[8] It is advisable to investigate a range of molar ratios to find the optimum for hexyl salicylate synthesis. An excess of one of the reactants is often used to shift the reaction equilibrium towards the product.

Q3: How does the amount of lipase affect the reaction?

A3: The enzyme amount is a key parameter influencing the reaction rate.[8] Increasing the enzyme loading generally increases the conversion rate up to a certain point, after which the increase may become less significant.[2][6] For 2-ethylhexyl salicylate synthesis, the molar conversion increased with a higher enzyme amount.[6] For hexyl acetate, an optimal enzyme amount of 37.1% (by weight of substrates) was reported.[7]

Q4: Should I use a solvent for the reaction?

A4: Lipase-catalyzed esterification can be performed in the presence of an organic solvent or in a solvent-free system. Solvent-free systems are considered more environmentally friendly.[6] The choice of solvent can significantly impact enzyme activity and selectivity. Non-polar solvents like hexane (B92381) are commonly used.[7]

Q5: How can I improve the reusability of my immobilized lipase?

A5: To improve reusability, it is important to handle the immobilized enzyme carefully. After each reaction cycle, the enzyme should be recovered and washed with a suitable solvent to remove any residual substrates and products.[6] Storing the recovered enzyme under appropriate conditions (cool and dry) is also crucial. One study on 2-ethylhexyl salicylate synthesis showed that the immobilized lipase could be reused for at least five cycles while retaining about 86% of its relative conversion.[6]

Data Presentation

Table 1: Optimized Reaction Conditions for Lipase-Catalyzed Synthesis of Various Esters

Ester	Lipase Source	Temperature (°C)	Substrate Molar Ratio	Enzyme Amount	Reaction Time (h)	Conversion (%)	Reference
Hexyl Acetate	Mucor miehei (immobilized)	52.6	2.7:1 (Triacetin:Hexanol)	37.1%	7.7	86.6	[7]
2-Ethylhexyl Salicylate	Candida antarctica (immobilized)	66.5	Not Specified	881 PLU	23.1	88.2	[6]
Hexyl Laurate	Rhizomucor miehei (immobilized)	47.5	1:1.5 (Hexanol:Lauric Acid)	45.5%	1.25	92.2	[8]
Methyl Salicylate	Geobacillus sp. (immobilized)	55	Optimized	Optimized	Optimized	82.94	[9]

Experimental Protocols

Protocol 1: General Procedure for Lipase-Catalyzed Synthesis of Hexyl Salicylate

• Reactant Preparation: Accurately weigh salicylic acid and measure the required volume of hexanol to achieve the desired molar ratio.

• Reaction Setup: Place the salicylic acid and hexanol in a reaction vessel equipped with a magnetic stirrer and a temperature controller. If using a solvent, add it at this stage.

• Enzyme Addition: Add the calculated amount of lipase (either free or immobilized) to the reaction mixture.

• Reaction Conditions: Heat the mixture to the desired temperature and stir at a constant speed for the specified reaction time.

• Monitoring the Reaction: Periodically take samples from the reaction mixture to monitor the progress of the reaction by techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Reaction Termination: Once the desired conversion is reached, stop the reaction by separating the enzyme from the reaction mixture. For immobilized lipase, this can be done by simple filtration. For free lipase, denaturation by adding a polar solvent like ethanol (B145695) or by heat treatment may be necessary.

• Product Purification: The product, hexyl salicylate, can be purified from the reaction mixture using techniques like distillation or column chromatography.

Visualizations

Caption: Workflow for lipase-catalyzed hexyl salicylate synthesis.

Caption: Troubleshooting logic for low conversion in synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Lipase-Assisted Synthesis of Alkyl Stearates: Optimization by Taguchi Design of Experiments and Application as Defoamers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. project-incite.eu [project-incite.eu]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Optimized synthesis of lipase-catalyzed hexyl acetate in n-hexane by response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Optimal lipase-catalyzed formation of hexyl laurate - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Immobilization of Lipase from Geobacillus sp. and Its Application in Synthesis of Methyl Salicylate - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Formulation Strategies for Hexyl Salicylate Stabilization

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of hexyl salicylate (B1505791) in various formulations.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Loss of fragrance intensity or "off-odor" development.	Hydrolysis of hexyl salicylate to salicylic (B10762653) acid and 1-hexanol, particularly in non-optimal pH conditions.	Maintain the formulation pH between 4 and 6. At a pH below 4, the rate of hydrolysis may increase.[1]
Discoloration of the formulation (yellowing or browning).	Oxidation of hexyl salicylate or other ingredients, potentially catalyzed by trace metal ions.	Incorporate an antioxidant such as BHT or Tocopherol (Vitamin E) at a concentration of 0.01-0.1%. Also, add a chelating agent like EDTA (0.1-0.2%) or Sodium Phytate (0.05-0.2%) to sequester metal ions.[2][3]
Decreased efficacy of hexyl salicylate as a UV filter.	Photodegradation upon exposure to UV radiation.	Protect the formulation from light by using opaque or UV-protective packaging. Consider the inclusion of a photostabilizer, although specific data on effective photostabilizers for hexyl salicylate is limited. Encapsulation of the UV filter can also enhance photostability.[4][5]
Phase separation or changes in emulsion viscosity over time.	Degradation of hexyl salicylate affecting the overall stability of the emulsion.	Conduct accelerated stability testing to evaluate the impact of hexyl salicylate on the formulation's physical stability at elevated temperatures (e.g., 40-45°C). Adjust the emulsifier system or other excipients as needed based on the results.[6]

Frequently Asked Questions (FAQs)

What are the primary degradation pathways for hexyl salicylate in a formulation?

The primary degradation pathway for hexyl salicylate, an ester of salicylic acid and hexanol, is hydrolysis. This reaction breaks the ester bond, yielding salicylic acid and 1-hexanol. This process can be catalyzed by acidic or basic conditions. Another potential degradation pathway is photodegradation, where exposure to UV light can lead to the breakdown of the molecule.

How does pH affect the stability of hexyl salicylate?

What is the role of antioxidants in preventing hexyl salicylate degradation, and which ones are recommended?

Antioxidants help prevent the oxidative degradation of fragrance compounds, which can lead to off-odors and discoloration. While hexyl salicylate itself is not highly prone to oxidation, other ingredients in the formulation can be, and their degradation can affect the overall stability and scent profile. Recommended antioxidants for fragrance-containing formulations include:

• Butylated Hydroxytoluene (BHT): A synthetic antioxidant commonly used in perfumes to prevent oxidation. A typical concentration is less than 0.1%.[2]

• Tocopherol (Vitamin E): A natural antioxidant that is effective in protecting oils and other lipid-soluble ingredients from rancidity. It can be used in concentrations ranging from 0.01% to 0.1%.

How can chelating agents enhance the stability of formulations containing hexyl salicylate?

Trace metal ions (e.g., iron, copper) can catalyze the degradation of various cosmetic ingredients, including some fragrance components, and can also promote oxidation. Chelating agents bind to these metal ions, rendering them inactive.[3] This helps to improve the stability and extend the shelf life of the product. Commonly used chelating agents in cosmetic formulations include:

• Ethylenediaminetetraacetic Acid (EDTA): A widely used and effective chelating agent. Typical use levels are between 0.1% and 0.2%.

• Sodium Phytate: A natural chelating agent derived from plant sources, often used as an alternative to EDTA.[3] Recommended concentrations are typically between 0.05% and 0.2%.

What are the best practices for photostabilization of hexyl salicylate?

Hexyl salicylate is used as a UV filter and is therefore exposed to UV radiation. While it possesses some inherent photostability, prolonged exposure can lead to photodegradation. Strategies to enhance its photostability include:

• UV-Protective Packaging: Using opaque or UV-coated packaging is the first line of defense to protect the entire formulation from light-induced degradation.

• Encapsulation: Encapsulating UV filters can improve their photostability and reduce their potential to interact with other ingredients.[4]

• Quenchers and Photostabilizers: While specific data for hexyl salicylate is limited, other UV filters are often stabilized by incorporating triplet state quenchers or other photostabilizing molecules into the formulation. Further research would be needed to identify effective partners for hexyl salicylate.

Experimental Protocols

Protocol 1: Accelerated Stability Testing for a Cream Formulation Containing Hexyl Salicylate

Objective: To assess the chemical and physical stability of a hexyl salicylate-containing cream under accelerated conditions.

Methodology:

• Sample Preparation: Prepare three batches of the final cream formulation containing hexyl salicylate. Package the samples in the intended final packaging.

• Storage Conditions: Place the samples in stability chambers under the following conditions:

  • 40°C ± 2°C / 75% RH ± 5% RH (Accelerated condition)

  • 25°C ± 2°C / 60% RH ± 5% RH (Long-term, control)

  • 4°C ± 2°C (Refrigerated, for physical stability assessment)

• Testing Intervals: Analyze the samples at predefined time points: 0, 1, 2, and 3 months for the accelerated condition.

• Analytical Methods:

  • Appearance: Visually inspect for changes in color, odor, and phase separation.

  • pH: Measure the pH of a 10% dispersion of the cream in deionized water.

  • Viscosity: Measure the viscosity using a suitable viscometer.

  • Hexyl Salicylate and Salicylic Acid Content: Use a validated HPLC method to quantify the concentration of hexyl salicylate and its primary degradation product, salicylic acid. (See Protocol 2 for a general HPLC method).

• Data Analysis: Compare the results from the accelerated condition to the initial time point and the long-term control. A significant change is typically defined as a >5% change from the initial value for chemical assays or a significant change in physical properties.[6]

Protocol 2: HPLC Method for the Simultaneous Quantification of Hexyl Salicylate and Salicylic Acid

Objective: To develop a High-Performance Liquid Chromatography (HPLC) method for the simultaneous determination of hexyl salicylate and salicylic acid in a cosmetic cream.

Methodology:

• Instrumentation:

  • HPLC system with a UV detector.

  • C18 analytical column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Reagents:

  • Acetonitrile (HPLC grade)

  • Methanol (B129727) (HPLC grade)

  • Glacial Acetic Acid (Analytical grade)

  • Deionized water

  • Hexyl salicylate and salicylic acid reference standards.

• Chromatographic Conditions (Example):

  • Mobile Phase: A gradient of methanol and 1.5% v/v glacial acetic acid in water. A common starting point could be a 55:45 (v/v) ratio of methanol to the acidic water phase.[8]

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 237 nm[9]

  • Injection Volume: 10 µL

• Standard Preparation:

  • Prepare a stock solution of 1 mg/mL of hexyl salicylate and salicylic acid in methanol.

  • Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the expected concentration range in the samples.

• Sample Preparation:

  • Accurately weigh approximately 0.5 g of the cream into a 50 mL volumetric flask.

  • Add approximately 30 mL of methanol and sonicate for 15 minutes to disperse the cream and dissolve the analytes.

  • Allow the solution to cool to room temperature and dilute to volume with methanol.

  • Centrifuge an aliquot of the solution at 5000 rpm for 10 minutes.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• Analysis:

  • Inject the calibration standards to generate a calibration curve.

  • Inject the prepared sample solutions.

  • Quantify the amount of hexyl salicylate and salicylic acid in the samples by comparing their peak areas to the calibration curve.

Visualizations

Caption: Degradation pathway of hexyl salicylate.

Caption: Accelerated stability testing workflow.

Caption: Strategies to mitigate hexyl salicylate degradation.

References

• 1. sciforum.net [sciforum.net]
• 2. node.suayan.com [node.suayan.com]
• 3. xr-biotech.com [xr-biotech.com]
• 4. Drug Delivery Strategies for Avobenzone: A Case Study of Photostabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Formulation development and accelerated stability testing of a novel sunscreen cream for ultraviolet radiation protection in high altitude areas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. asean.org [asean.org]
• 9. Simultaneous determination of acetylsalicylic acid and salicylic acid in human plasma by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

removing unreacted salicylic acid from hexyl salicylate product

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the removal of unreacted salicylic (B10762653) acid from hexyl salicylate (B1505791) products.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing unreacted salicylic acid from my hexyl salicylate product?

The most effective and widely used methods for purifying hexyl salicylate and removing unreacted salicylic acid are liquid-liquid extraction with a basic solution, followed by distillation or column chromatography for higher purity.

• Liquid-Liquid Extraction: This is the primary and most crucial step. The crude product mixture is dissolved in an organic solvent and washed with a weak base, typically a sodium bicarbonate solution. The basic solution reacts with the acidic salicylic acid to form a water-soluble salt (sodium salicylate), which is then extracted into the aqueous phase, leaving the desired hexyl salicylate in the organic phase.[1][2]

• Distillation: Vacuum distillation can be employed as a final purification step to separate hexyl salicylate from less volatile impurities. Given the high boiling point of hexyl salicylate (290 °C), vacuum distillation is necessary to prevent decomposition.[3][4]

• Flash Column Chromatography: For very high purity requirements, flash column chromatography can be used to separate hexyl salicylate from any remaining impurities, including residual salicylic acid and other byproducts.[5]

Q2: How do I choose the right purification method for my experiment?

The choice of method depends on the scale of your reaction, the initial purity of your crude product, and the required final purity.

• For most lab-scale preparations, a thorough liquid-liquid extraction is sufficient to achieve good purity (>98%).[6]

• If your product is intended for applications requiring very low levels of impurities (e.g., fragrance applications with specific odor profiles), vacuum distillation or flash column chromatography is recommended after the initial extraction.[7]

Q3: What are the expected outcomes and purity levels for each purification method?

The following table summarizes the typical purity and yield data for the purification of salicylate esters.

Purification Method	Purity Achieved (GC)	Typical Yield	Key Considerations
Liquid-Liquid Extraction	>98%[6]	High (>90%)	Efficient removal of acidic impurities.[1]
Vacuum Distillation	>99%[8]	80-90%	Effective for removing non-volatile impurities.
Flash Chromatography	>99.5%[5]	70-85%	Best for achieving very high purity.

Q4: What are the key physical properties of hexyl salicylate and salicylic acid relevant to purification?

Property	Hexyl Salicylate	Salicylic Acid
Appearance	Colorless to pale yellow liquid[4]	White crystalline solid
Boiling Point	290 °C[3][9]	211 °C
Solubility in Water	Insoluble[4]	Slightly soluble
Solubility in Organic Solvents	Soluble in alcohols, ethers[4]	Soluble in many organic solvents

Troubleshooting Guides

Liquid-Liquid Extraction Issues

Q: I'm observing a persistent emulsion layer between the organic and aqueous phases during the sodium bicarbonate wash. How can I resolve this?

A: Emulsion formation is a common issue. Here are several techniques to break an emulsion, starting with the gentlest:

• Be Patient: Allow the separatory funnel to stand undisturbed for 10-20 minutes. Sometimes, the layers will separate on their own.

• Gentle Swirling: Gently swirl the contents of the separatory funnel. Avoid vigorous shaking, which can worsen the emulsion.

• Add Brine: Add a saturated sodium chloride (brine) solution. This increases the ionic strength of the aqueous layer, which can help to break the emulsion.

• Centrifugation: If the emulsion persists, transfer the mixture to centrifuge tubes and centrifuge for 5-10 minutes. This is often a very effective method.

• Filtration: As a last resort, you can try to filter the mixture through a pad of Celite or glass wool.

Q: After the purification, I still detect unreacted salicylic acid in my product. What could be the reason?

A: Incomplete removal of salicylic acid is usually due to insufficient washing with the basic solution.

• Inadequate Neutralization: Ensure you are using a sufficient amount of sodium bicarbonate solution to neutralize all the salicylic acid and any acid catalyst. Washing until the effervescence (CO2 production) ceases is a good indicator. It's recommended to perform at least two to three washes.[1][2]

• pH Check: After the final bicarbonate wash, you can check the pH of the aqueous layer to ensure it is neutral or slightly basic.

• Insufficient Mixing: Ensure thorough but gentle mixing during the extraction to allow for the complete reaction and transfer of the sodium salicylate to the aqueous layer.

Experimental Protocols

Protocol 1: Purification of Hexyl Salicylate by Liquid-Liquid Extraction

This protocol describes the removal of unreacted salicylic acid and the acid catalyst from the crude hexyl salicylate product.

Materials:

• Crude hexyl salicylate in an organic solvent (e.g., diethyl ether, ethyl acetate)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Transfer the crude reaction mixture to a separatory funnel.

• Add an equal volume of saturated sodium bicarbonate solution.

• Stopper the funnel and gently invert it several times, venting frequently to release the pressure from the evolved CO₂ gas.

• Allow the layers to separate and drain the lower aqueous layer.

• Repeat the wash with saturated sodium bicarbonate solution until no more gas evolves.

• Wash the organic layer with an equal volume of brine to remove any remaining water-soluble impurities.

• Drain the organic layer into a clean, dry Erlenmeyer flask.

• Add anhydrous magnesium sulfate or sodium sulfate to the organic layer to remove residual water.

• Filter the dried organic layer to remove the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified hexyl salicylate.

Protocol 2: Purification of Hexyl Salicylate by Flash Column Chromatography

This protocol is suitable for obtaining high-purity hexyl salicylate.

Materials:

• Crude hexyl salicylate

• Silica (B1680970) gel (230-400 mesh)

• Eluent system (e.g., Hexane (B92381):Ethyl Acetate (B1210297) mixture)

• Flash chromatography column and accessories

• Test tubes for fraction collection

• TLC plates and developing chamber

Procedure:

• Select an appropriate eluent system: Use Thin Layer Chromatography (TLC) to find a solvent system that gives the hexyl salicylate an Rf value of approximately 0.2-0.3. A good starting point is a mixture of hexane and ethyl acetate (e.g., 95:5 or 90:10).[5][10]

• Pack the column: Dry-pack the column with silica gel and then wet it with the chosen eluent.

• Load the sample: Dissolve the crude hexyl salicylate in a minimal amount of the eluent and load it onto the top of the silica gel column.

• Elute the column: Run the eluent through the column under positive pressure.

• Collect fractions: Collect the eluting solvent in small fractions.

• Analyze fractions: Monitor the fractions by TLC to identify those containing the pure hexyl salicylate.

• Combine and concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator.

Visualizations

Experimental Workflow for Hexyl Salicylate Purification

Caption: Workflow for the purification of hexyl salicylate.

Troubleshooting Logic for Emulsion Formation

Caption: Decision tree for resolving emulsions.

References

• 1. Esterifications: A chemical reaction that combines alcohol with an acid .. [askfilo.com]
• 2. ivypanda.com [ivypanda.com]
• 3. Page loading... [guidechem.com]
• 4. consolidated-chemical.com [consolidated-chemical.com]
• 5. orgsyn.org [orgsyn.org]
• 6. CN102838487A - Synthesis method of 2-ethylhexyl salicylate - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Hexyl salicylate | 6259-76-3 [chemicalbook.com]
• 10. Chromatography [chem.rochester.edu]

Technical Support Center: Addressing Solubility Issues of Hexyl Salicylate in Aqueous Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the low aqueous solubility of hexyl salicylate (B1505791).

Frequently Asked Questions (FAQs)

Q1: What is hexyl salicylate and why is its aqueous solubility low?

Hexyl salicylate is an organic ester with the chemical formula C13H18O3.[1][2][3] It is a colorless to pale yellow liquid with a floral, green scent.[1][2] Its low aqueous solubility is attributed to its chemical structure, which includes a non-polar hexyl group and a largely non-polar benzene (B151609) ring, making it a hydrophobic molecule with limited ability to form hydrogen bonds with water.[4][5] It is classified as insoluble or having negligible solubility in water.[1][2][6][7]

Q2: What is the approximate water solubility of hexyl salicylate?

The water solubility of hexyl salicylate is very low. One source indicates a water solubility of 0.28 g/L at 37°C, while another states it is approximately 0.08 g/L at 25°C.[8][9][10] For practical purposes in many biological assays, it is considered insoluble.[1][2][7]

Q3: Can I dissolve hexyl salicylate in a co-solvent first and then add it to my aqueous buffer?

Yes, this is a common strategy. Hexyl salicylate is soluble in many organic solvents such as ethanol (B145695), methanol, isopropanol, acetone, and dimethyl sulfoxide (B87167) (DMSO).[8][11] A concentrated stock solution can be prepared in a suitable organic solvent and then added to the aqueous medium. However, it is crucial to control the final concentration of the organic solvent to avoid precipitation of the hexyl salicylate and potential toxicity to biological systems.[11]

Q4: What are the most common methods to enhance the aqueous solubility of hexyl salicylate?

The three primary methods for enhancing the aqueous solubility of hydrophobic compounds like hexyl salicylate are:

• Co-solvency: Using a water-miscible organic solvent in which the compound is soluble.[12][13]

• Cyclodextrin (B1172386) Inclusion Complexation: Encapsulating the hexyl salicylate molecule within a cyclodextrin molecule to form a water-soluble complex.[14][15][16]

• Nanoemulsion Formulation: Creating a stable oil-in-water nanoemulsion where hexyl salicylate is dissolved in the oil phase.[17][18]

Q5: Are there potential downsides to using these solubilization techniques?

Yes, each method has potential drawbacks:

• Co-solvents: High concentrations can be toxic to cells and may interfere with the experimental assay.[11][12]

• Cyclodextrins: The formation of inclusion complexes can sometimes alter the biological activity of the guest molecule, and there is a limit to the amount of compound that can be encapsulated.[19]

• Nanoemulsions: The surfactants and oils used in the formulation can have their own biological effects and may not be suitable for all applications. The formulation process also requires careful optimization.[18]

Troubleshooting Guides

Issue 1: My hexyl salicylate precipitates when I add the stock solution (in organic solvent) to my aqueous buffer.

Possible Cause: The final concentration of the organic solvent is too low to maintain the solubility of hexyl salicylate at the desired concentration. This is a common issue when diluting a hydrophobic compound from an organic stock into an aqueous medium.[11][20]

Troubleshooting Steps:

• Reduce the Final Concentration: The simplest solution is to lower the final concentration of hexyl salicylate in your assay.

• Increase the Co-solvent Concentration: If the experimental design allows, slightly increase the final percentage of the organic co-solvent in the aqueous medium. Be mindful of the tolerance of your experimental system to the solvent.[11]

• Change the Co-solvent: Hexyl salicylate has varying solubility in different organic solvents. Try preparing the stock solution in a solvent in which it is more soluble, which might allow for a greater dilution factor into the aqueous phase.[8]

• Use a More Advanced Solubilization Method: If simple co-solvency is not sufficient, consider using cyclodextrins or formulating a nanoemulsion.

Issue 2: I am observing inconsistent results in my biological assay with hexyl salicylate.

Possible Cause: The compound may not be fully dissolved, leading to variations in the effective concentration. Micro-precipitates may not be visible to the naked eye but can significantly impact results.[20]

Troubleshooting Steps:

• Visually Inspect for Precipitation: Before each experiment, carefully inspect your final solution for any signs of cloudiness or precipitation. Centrifuging a small aliquot can help detect small amounts of precipitate.[20]

• Prepare Fresh Solutions: Prepare fresh dilutions of hexyl salicylate for each experiment from a reliable stock solution.

• Sonication: Briefly sonicate the final solution before use to help break up any small agglomerates and ensure a homogenous dispersion.

• Filter the Solution: For non-cellular assays, filtering the final solution through a compatible filter (e.g., 0.22 µm) can remove undissolved particles. Note that this may also reduce the concentration of the dissolved compound if it is close to its solubility limit.

• Consider an Alternative Solubilization Method: If variability persists, using a more robust solubilization method like cyclodextrin complexation or a nanoemulsion can provide a more stable and consistent solution.

Data Presentation

Table 1: Solubility of Hexyl Salicylate in Various Solvents at 25°C

Solvent	Solubility (g/L)
Water	0.08[8]
Ethanol	7419.01[8]
Methanol	8766.34[8]
Isopropanol	4213.83[8]
Acetone	8171.4[8]
Dimethyl Sulfoxide (DMSO)	10194.08[8]
Propylene (B89431) Glycol	1046.42[8]
n-Hexane	54.39[8]
Chloroform	3334.32[8]
Toluene	898.29[8]

Experimental Protocols

Protocol 1: Preparation of a Hexyl Salicylate Solution using a Co-solvent (Ethanol)

• Prepare a Stock Solution: Accurately weigh a small amount of hexyl salicylate and dissolve it in 100% ethanol to prepare a concentrated stock solution (e.g., 10 mg/mL). Ensure the hexyl salicylate is fully dissolved by vortexing or brief sonication.

• Determine the Final Concentration: Decide on the final desired concentration of hexyl salicylate and the maximum tolerable concentration of ethanol in your aqueous medium (e.g., not exceeding 1% v/v).

• Serial Dilution: Perform a serial dilution of the stock solution with the aqueous buffer. For example, to achieve a final concentration of 10 µg/mL with 1% ethanol, add 1 µL of the 10 mg/mL stock solution to 999 µL of the aqueous buffer.

• Mixing: Add the stock solution dropwise to the aqueous buffer while vortexing to ensure rapid and uniform mixing, which can help prevent precipitation.

• Final Check: Visually inspect the final solution for any signs of precipitation.

Protocol 2: Preparation of a Hexyl Salicylate-β-Cyclodextrin Inclusion Complex

This protocol is adapted from methods used for other salicylates and hydrophobic compounds.[21][22][23]

• Molar Ratio Calculation: Determine the desired molar ratio of hexyl salicylate to β-cyclodextrin (a 1:1 molar ratio is a good starting point).

• Dissolve β-Cyclodextrin: Dissolve the calculated amount of β-cyclodextrin in the aqueous buffer with stirring. Gentle heating (e.g., to 40-50°C) can aid dissolution.

• Dissolve Hexyl Salicylate: In a separate container, dissolve the calculated amount of hexyl salicylate in a minimal amount of a suitable water-miscible organic solvent (e.g., ethanol).

• Complexation: Slowly add the hexyl salicylate solution dropwise to the stirred β-cyclodextrin solution.

• Stirring: Continue stirring the mixture at room temperature for an extended period (e.g., 24-48 hours) to allow for the formation of the inclusion complex.

• Removal of Organic Solvent (Optional): If the presence of the organic solvent is undesirable, it can be removed by gentle heating under vacuum.

• Lyophilization (Optional): For a solid powder form, the solution can be freeze-dried (lyophilized).

• Characterization: Confirm the formation of the inclusion complex using techniques such as UV-Vis spectroscopy, Fourier-transform infrared spectroscopy (FTIR), or nuclear magnetic resonance (NMR) spectroscopy.

Protocol 3: Formulation of a Hexyl Salicylate Nanoemulsion

This protocol is a general guideline for preparing an oil-in-water (O/W) nanoemulsion.[17][18]

• Component Selection:

  • Oil Phase: Use hexyl salicylate as the oil phase or dissolve it in another suitable oil (e.g., a medium-chain triglyceride).

  • Aqueous Phase: Purified water or a buffer.

  • Surfactant: Select a non-ionic surfactant with a high Hydrophilic-Lipophilic Balance (HLB), such as Tween 80.

  • Co-surfactant/Co-solvent: A short-chain alcohol or glycol, such as ethanol or propylene glycol, can be used to improve the stability of the nanoemulsion.

• Phase Preparation:

  • Oil Phase: Prepare the oil phase by mixing the hexyl salicylate (and any other oil components) with the surfactant.

  • Aqueous Phase: Prepare the aqueous phase by mixing water with the co-surfactant/co-solvent.

• Emulsification:

  • Slowly add the aqueous phase to the oil phase while stirring vigorously with a magnetic stirrer.

  • Continue stirring until a coarse emulsion is formed.

• Homogenization:

  • To reduce the droplet size to the nano-range, use a high-energy homogenization method such as ultrasonication or high-pressure homogenization.

  • Apply the energy for a sufficient duration to achieve a translucent or transparent nanoemulsion.

• Characterization:

  • Measure the droplet size and polydispersity index (PDI) using dynamic light scattering (DLS).

  • Assess the stability of the nanoemulsion over time by monitoring for any signs of phase separation, creaming, or cracking.

Mandatory Visualizations

Caption: Troubleshooting workflow for hexyl salicylate precipitation.

Caption: Encapsulation of hexyl salicylate by β-cyclodextrin.

Caption: Structure of a hexyl salicylate oil-in-water nanoemulsion.

References

• 1. consolidated-chemical.com [consolidated-chemical.com]
• 2. chemicalbull.com [chemicalbull.com]
• 3. CAS 6259-76-3: Hexyl salicylate | CymitQuimica [cymitquimica.com]
• 4. quora.com [quora.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. SALICYLATE D'HEXYLE | TECHNICAL DATA [prodasynth.com]
• 7. vigon.com [vigon.com]
• 8. scent.vn [scent.vn]
• 9. Hexyl salicylate CAS#: 6259-76-3 [m.chemicalbook.com]
• 10. 6259-76-3 CAS MSDS (Hexyl salicylate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 11. researchgate.net [researchgate.net]
• 12. globalresearchonline.net [globalresearchonline.net]
• 13. researchgate.net [researchgate.net]
• 14. oatext.com [oatext.com]
• 15. scialert.net [scialert.net]
• 16. alfachemic.com [alfachemic.com]
• 17. benchchem.com [benchchem.com]
• 18. scispace.com [scispace.com]
• 19. WO2006137959A1 - Cyclodextrin inclusion complexes and methods of preparing same - Google Patents [patents.google.com]
• 20. benchchem.com [benchchem.com]
• 21. Complexation of methyl salicylate with β-cyclodextrin and its release characteristics for active food packaging - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. Solubilization of 2-Acetoxy-Benzencarboxylic Acid Using Beta Cyclodextrins [scirp.org]

Technical Support Center: Managing Photodegradation of Hexyl Salicylate in UV Filtering Applications

This technical support center is designed for researchers, scientists, and drug development professionals investigating the photostability of hexyl salicylate (B1505791) in UV filtering applications. Below you will find troubleshooting guides and frequently asked questions to address specific issues that may arise during your experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of photostability for hexyl salicylate?

A1: Hexyl salicylate exhibits inherent photostability primarily through an efficient photoprotective mechanism known as Excited State Intramolecular Proton Transfer (ESIPT).[1][2][3][4] Upon absorption of UV radiation, the molecule undergoes a rapid, reversible intramolecular proton transfer from the phenolic hydroxyl group to the carbonyl oxygen of the ester group. This process allows for the rapid dissipation of the absorbed UV energy as heat, returning the molecule to its ground state with minimal degradation. This ultrafast deactivation pathway prevents the molecule from undergoing potentially damaging photochemical reactions.[5][6][7]

Q2: Is hexyl salicylate completely photostable?

A2: While hexyl salicylate is considered highly photostable due to the ESIPT mechanism, complete photostability under all conditions is unlikely.[3][4] Prolonged or high-intensity UV exposure, the presence of other reactive species in a formulation, or extreme pH conditions could potentially lead to some degree of photodegradation. However, compared to other UV filters, salicylates are generally recognized for their robust photostability.

Q3: What are the potential photodegradation products of hexyl salicylate?

A3: Specific, comprehensive data on the photodegradation products of hexyl salicylate is limited in publicly available literature. However, potential degradation pathways, should they occur, could involve ester hydrolysis to form salicylic (B10762653) acid and 1-hexanol, or photo-oxidation reactions on the aromatic ring or the hexyl chain, leading to hydroxylated or carbonylated byproducts.

Q4: How does the formulation matrix affect the photostability of hexyl salicylate?

A4: The formulation matrix can significantly influence the photostability of any UV filter. Factors such as the polarity of the solvent, the presence of other UV absorbers (which can lead to synergistic or antagonistic interactions), antioxidants, and the pH of the formulation can all impact the stability of hexyl salicylate.[8] For instance, certain ingredients might interfere with the ESIPT process or act as photosensitizers, potentially increasing the rate of degradation.

Q5: What analytical techniques are suitable for studying the photodegradation of hexyl salicylate?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and reliable method for quantifying the concentration of hexyl salicylate and its potential degradation products.[9] A reversed-phase C18 column is typically used with a mobile phase consisting of a mixture of an organic solvent (e.g., methanol (B129727) or acetonitrile) and water. UV detection is usually performed at the wavelength of maximum absorbance for hexyl salicylate, which is around 305-308 nm.[9] Liquid Chromatography-Mass Spectrometry (LC-MS) can be a powerful tool for identifying unknown degradation products.[10][11]

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental process, from setup to analysis.

Problem	Possible Causes	Troubleshooting Steps
Inconsistent or higher-than-expected photodegradation of hexyl salicylate.	1. Inaccurate UV source calibration: The intensity of the UV lamp may be higher than specified or fluctuating. 2. Presence of photosensitizers in the formulation: Other ingredients may be promoting degradation. 3. Inappropriate solvent or pH: The solvent system or pH may be destabilizing the molecule. 4. Oxygen presence: The presence of dissolved oxygen can lead to photo-oxidative degradation.	1. Calibrate UV source: Regularly calibrate the UV lamp output using a radiometer. 2. Analyze formulation components: Investigate the photostability of each component individually and in binary combinations with hexyl salicylate. 3. Optimize formulation: Test the photostability in different solvent systems and buffer the formulation to an appropriate pH (typically between 5.5 and 7.5 for sunscreen formulations).[8] 4. Deoxygenate solutions: For mechanistic studies, purge solutions with an inert gas like nitrogen or argon to remove dissolved oxygen.
Poor peak shape or resolution in HPLC analysis.	1. Inappropriate mobile phase composition: The mobile phase may not be optimal for separating hexyl salicylate from its degradation products or other formulation components. 2. Column degradation: The HPLC column may be contaminated or have lost its stationary phase integrity. 3. Sample matrix interference: Other components in the formulation are co-eluting with the analyte.	1. Optimize mobile phase: Adjust the organic solvent-to-water ratio, try a different organic solvent, or add a modifier like an acid (e.g., formic acid) to improve peak shape. 2. Wash or replace column: Wash the column with a strong solvent or replace it if it's old or has been used with complex matrices. 3. Improve sample preparation: Use solid-phase extraction (SPE) to clean up the sample before injection.
Difficulty in identifying photodegradation products.	1. Low concentration of degradation products: The degradation products may be present at levels below the detection limit of the UV detector. 2. Lack of reference standards: Authentic standards for the degradation products are not available for comparison.	1. Use a more sensitive detector: Employ a mass spectrometer (LC-MS) for detection, which offers higher sensitivity and provides mass information for identification.[10][11] 2. Forced degradation studies: Conduct forced degradation studies (e.g., exposure to strong acid, base, peroxide, heat, and intense light) to generate higher concentrations of degradation products for characterization by techniques like NMR and MS.

Quantitative Data

Due to the high photostability of hexyl salicylate, specific quantitative data on its photodegradation is scarce in the literature. The following table provides estimated values based on the behavior of structurally similar salicylates (e.g., 2-ethylhexyl salicylate) and general knowledge of photostable compounds. Researchers are encouraged to determine these values experimentally for their specific systems.

Parameter	Estimated Value	Notes
UV Maximum Absorbance (λmax)	~305 - 308 nm	In common organic solvents like ethanol (B145695) or acetonitrile (B52724). This is the recommended wavelength for HPLC-UV detection.
Molar Extinction Coefficient (ε) at λmax	3,500 - 5,000 M⁻¹cm⁻¹	This value is typical for salicylate-type UV absorbers.
Photodegradation Quantum Yield (Φ)	< 10⁻⁴	The quantum yield for photostable compounds is very low. This value is an estimate and should be experimentally determined.[12][13][14][15]
Photodegradation Rate Constant (k)	Highly dependent on conditions	The rate constant will vary significantly with the intensity and spectrum of the UV source, the solvent, and the presence of other substances. It generally follows pseudo-first-order kinetics.

Experimental Protocols

Protocol 1: In Vitro Photostability Assessment of Hexyl Salicylate in a Formulation

Objective: To determine the percentage of photodegradation of hexyl salicylate in a finished product after exposure to a controlled dose of UV radiation.

Materials:

• Sunscreen formulation containing hexyl salicylate

• PMMA plates (polymethyl methacrylate)

• Solar simulator with a controlled irradiance output

• Spectrophotometer with an integrating sphere

• HPLC-UV system

• Solvents for extraction (e.g., methanol, isopropanol)

• Volumetric flasks and pipettes

Procedure:

• Sample Preparation:

  • Accurately weigh the sunscreen formulation.

  • Apply the formulation evenly onto the surface of a PMMA plate at a standard concentration (e.g., 1.0 mg/cm²).

  • Spread the product uniformly to create a consistent film.

  • Allow the film to dry for 30 minutes in a dark, temperature-controlled environment.

  • Prepare multiple plates for irradiation and as dark controls.

• Initial Analysis (t=0):

  • For the non-irradiated control, extract the sunscreen film from the PMMA plate using a suitable solvent (e.g., methanol).

  • Dilute the extract to a known volume.

  • Filter the solution through a 0.45 µm syringe filter.

  • Analyze the sample by HPLC-UV to determine the initial concentration of hexyl salicylate.

• UV Irradiation:

  • Expose the prepared plates to a controlled dose of UV radiation from a solar simulator. A typical dose is 20 MEDs (Minimal Erythemal Doses).

  • Simultaneously, keep the dark control plates in the same environment but shielded from light.

• Post-Irradiation Analysis:

  • After irradiation, extract the sunscreen film from the irradiated plates using the same procedure as for the initial analysis.

  • Also, extract the film from the dark control plates.

  • Analyze all extracted samples by HPLC-UV.

• Data Analysis:

  • Calculate the concentration of hexyl salicylate in the irradiated, dark control, and initial samples.

  • The percentage of photodegradation is calculated using the following formula: % Photodegradation = [(C_dark - C_irradiated) / C_dark] * 100 where C_dark is the concentration in the dark control and C_irradiated is the concentration in the irradiated sample.

Protocol 2: Determination of the Photodegradation Quantum Yield (Φ) of Hexyl Salicylate

Objective: To determine the quantum yield of photodegradation for hexyl salicylate in a specific solvent.

Materials:

• Hexyl salicylate

• High-purity solvent (e.g., acetonitrile or ethanol)

• Chemical actinometer (e.g., p-nitroanisole/pyridine)

• Monochromatic or narrow-band UV light source (e.g., a mercury lamp with filters or a UV-LED)

• Quartz cuvettes

• UV-Vis spectrophotometer

• HPLC-UV system

Procedure:

• Prepare Solutions:

  • Prepare a stock solution of hexyl salicylate in the chosen solvent at a known concentration.

  • Prepare a stock solution of the chemical actinometer.

• Determine Molar Absorption Coefficients:

  • Measure the UV-Vis absorbance spectra of both hexyl salicylate and the actinometer at various known concentrations to determine their molar absorption coefficients (ε) at the irradiation wavelength.

• Irradiation:

  • Fill two quartz cuvettes, one with the hexyl salicylate solution and one with the actinometer solution.

  • Irradiate both solutions simultaneously with the monochromatic UV source for a set period. Ensure the light path and geometry are identical for both samples.

  • Take samples at different time points.

• Analysis:

  • Analyze the irradiated samples of hexyl salicylate and the actinometer using HPLC-UV to determine the change in concentration over time.

• Calculations:

  • Calculate the initial rate of photodegradation for both hexyl salicylate (-d[HS]/dt) and the actinometer (-d[Act]/dt).

  • The quantum yield of hexyl salicylate (Φ_HS) can be calculated using the following equation: Φ_HS = Φ_Act * (rate_HS / rate_Act) * (ε_Act / ε_HS) where Φ_Act is the known quantum yield of the actinometer at the irradiation wavelength, rate is the initial degradation rate, and ε is the molar absorption coefficient.[12][13][14][15]

Visualizations

Photostability mechanism of hexyl salicylate via ESIPT.

Workflow for in vitro photostability testing.

References

• 1. Excited-State Intramolecular Proton Transfer: A Short Introductory Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. An ultrafast excited state intramolecular proton transfer (ESPIT) and photochromism of salicylideneaniline (SA) and its “double” analogue salicylaldehyde azine (SAA). A controversial case - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Effects of different substituents of methyl 5-R-salicylates on the excited state intramolecular proton transfer process - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. HPLC Determination of Salicylic Acid Ester UV Absorbers in Sunscreen Cosmetics [qikan.cmes.org]
• 10. Comprehensive assessment of the UV-filter 2-ethylhexyl salicylate and its phase I/II metabolites in urine by extended enzymatic hydrolysis and on-line SPE LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Determining wavelength-dependent quantum yields of photodegradation: importance of experimental setup and reference values for actinometers - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 13. Determining wavelength-dependent quantum yields of photodegradation: importance of experimental setup and reference values for actinometers - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 14. pubs.rsc.org [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]

challenges in the large-scale synthesis of hexyl salicylate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the large-scale synthesis of hexyl salicylate (B1505791).

Frequently Asked Questions (FAQs)

Q1: What is the primary method for the large-scale synthesis of hexyl salicylate?

A1: The most common industrial method is the Fischer-Speier esterification, which involves reacting salicylic (B10762653) acid with n-hexanol in the presence of an acid catalyst.[1][2] Another viable, though less common, method is the transesterification of a lower alkyl salicylate, such as methyl salicylate, with n-hexanol.[3][4]

Q2: What are the typical catalysts used in Fischer-Speier esterification for hexyl salicylate?

A2: A range of acid catalysts are employed. Strong mineral acids like sulfuric acid are common, but can lead to side reactions and equipment corrosion.[2][5] Milder catalysts such as p-toluenesulfonic acid (PTSA), sodium hydrogen sulfate (B86663), and various solid superacids (e.g., SO₄²⁻/TiO₂) are also used to improve selectivity and ease of handling.[5][6][7]

Q3: Are there "green" or more environmentally friendly synthesis alternatives?

A3: Yes, enzymatic synthesis using immobilized lipase (B570770) (such as Novozym® 435) is an eco-friendly alternative.[8][9] This method avoids harsh acidic catalysts and operates at lower temperatures (around 50-70°C), reducing energy consumption and the formation of degradation byproducts.[8][10]

Q4: What are the main safety concerns associated with hexyl salicylate and its synthesis?

A4: Hexyl salicylate is classified as a Category 1 skin sensitizer.[11] Its metabolite, salicylic acid, has been found to be a teratogen in animal studies at high doses.[12] Furthermore, the compound is very toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.[12] Proper personal protective equipment (PPE), including gloves and safety goggles, should be used during handling, and the final product must be disposed of as hazardous waste.[12][13]

Troubleshooting Guide

Issue 1: Low Reaction Yield

Q: My hexyl salicylate synthesis is resulting in a low yield. What are the potential causes and how can I fix this?

A: Low yields are typically traced back to the reversible nature of the Fischer esterification, incomplete reactions, or side reactions.

• Problem: Reaction Equilibrium: The Fischer esterification is a reversible reaction where water is produced as a byproduct.[2][14] The presence of water can drive the reaction backward, hydrolyzing the ester back into salicylic acid and hexanol.

  • Solution 1: Water Removal: Use a Dean-Stark apparatus with a suitable solvent (e.g., toluene (B28343), n-heptane) to azeotropically remove water as it is formed, shifting the equilibrium towards the product.[6][14]

  • Solution 2: Excess Reagent: Use a large excess of one reactant, typically the less expensive one (n-hexanol), to push the equilibrium towards the formation of the ester.[3][15]

• Problem: Insufficient Catalyst Activity or Deactivation: The catalyst may not be active enough or may become deactivated during the reaction.

  • Solution: Ensure the correct catalyst loading. For solid catalysts, ensure they are properly dried and activated before use.[6] Consider switching to a more active catalyst system, such as a solid superacid, which has been shown to produce very high yields.[5]

• Problem: Suboptimal Reaction Temperature: The reaction may be too slow if the temperature is too low.

  • Solution: Ensure the reaction is heated to a sufficient reflux temperature to achieve a reasonable reaction rate. Typical temperatures range from 100-195°C depending on the catalyst and solvent system.[5][6]

Caption: Troubleshooting flowchart for low yield. (Within 100 characters)

Issue 2: Product Impurity and Off-Odor

Q: The final hexyl salicylate product has a dark color and a phenolic off-odor. What is the cause and how can it be prevented?

A: Discoloration and off-odors are typically caused by impurities from side reactions, thermal degradation, or residual starting materials.

• Problem: Residual Acid Catalyst and Unreacted Salicylic Acid: Salicylic acid is a phenol. Residual amounts in the final product can cause a phenolic off-odor and may contribute to instability.[16]

  • Solution: After the reaction, perform a neutralization wash on the crude product. Washing the organic phase with a mild base solution, such as aqueous sodium bicarbonate, will remove unreacted salicylic acid and the acid catalyst.[3][15]

• Problem: Thermal Degradation and Side Reactions: Using high reaction temperatures (>150°C), especially with harsh catalysts like concentrated sulfuric acid, can cause reactants to degrade and lead to the formation of colored byproducts and ethers (e.g., dihexyl ether).[5][6][8]

  • Solution 1: Optimize Temperature: Control the reaction temperature carefully. Using a solvent like n-heptane can help maintain a consistent reflux temperature around 110°C.[6]

  • Solution 2: Milder Catalyst: Switch to a milder catalyst system that does not require excessively high temperatures. Solid superacids or enzymatic catalysts are excellent alternatives.[5][8]

• Problem: Ineffective Purification: Impurities with boiling points close to hexyl salicylate may not be effectively removed.

  • Solution: Employ high-efficiency fractional vacuum distillation (rectification). Controlling the vacuum pressure and using a column with a built-in reflux condenser can effectively separate impurities with different boiling points.[6]

Caption: Relationship between synthesis parameters and product quality. (Within 100 characters)

Data Presentation

Table 1: Comparison of Catalytic Systems for Salicylate Ester Synthesis

Catalyst System	Typical Temperature	Reaction Time	Key Advantages	Key Disadvantages	Reported Yield
Sulfuric Acid	100 - 150°C+	1 - 10 hours	Low cost, readily available.[2]	Equipment corrosion, dark product, waste disposal issues.[5]	Variable, depends heavily on conditions.
Sodium Hydrogen Sulfate	~110°C	8 - 10 hours	Milder than H₂SO₄, recyclable catalyst.[6]	Requires solvent (e.g., n-heptane).[6]	>95%[6]
Solid Superacid (TiO₂/SO₄²⁻)	185 - 195°C	~3.5 hours	High activity, reusable, non-corrosive, no pollution.[5]	High temperature required.	>98%[5]
Immobilized Lipase	50 - 70°C	16 - 24 hours	Eco-friendly, high purity, mild conditions, no corrosion.[8][9]	Higher catalyst cost, longer reaction times.	~88% (conversion)[8]
p-Toluene Sulfonic Acid (MW)	Microwave (540 W)	20 minutes	Extremely fast reaction time.[7]	Requires specialized microwave equipment.	~87%[7]

Note: Data for some entries are for closely related salicylate esters (e.g., 2-ethylhexyl salicylate) but demonstrate the general performance of the catalyst system.

Table 2: Physical and Chemical Properties of Hexyl Salicylate

Property	Value	Reference
CAS Number	6259-76-3	[1]
Molecular Formula	C₁₃H₁₈O₃	[1]
Molecular Weight	222.28 g/mol	[1]
Appearance	Colorless to pale yellow oily liquid	[16]
Boiling Point	290 °C	[1]
Density	~1.04 g/mL at 25 °C
Flash Point	122 °C	[1]

Experimental Protocols

Protocol 1: Fischer-Speier Esterification using p-Toluenesulfonic Acid (PTSA)

This protocol describes a standard laboratory procedure for synthesizing hexyl salicylate using a Dean-Stark apparatus to remove water.

• Apparatus Setup: Assemble a round-bottom flask with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser.

• Reagent Charging: To the flask, add salicylic acid (1.0 mol), n-hexanol (2.0 mol, 2 eq.), p-toluenesulfonic acid (0.02 mol, 2 mol%), and toluene (approx. 200 mL) as the water-entraining solvent.

• Reaction: Heat the mixture to a vigorous reflux. The toluene-water azeotrope will collect in the Dean-Stark trap, with the denser water separating to the bottom. Continue the reaction until no more water is collected (typically 3-6 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash sequentially with:

    • Water (2 x 100 mL)

    • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (2 x 100 mL) to remove PTSA and unreacted salicylic acid.

    • Saturated aqueous sodium chloride (brine) solution (1 x 100 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), then filter.

• Purification: Remove the toluene solvent under reduced pressure using a rotary evaporator. Purify the resulting crude oil by vacuum distillation to obtain pure hexyl salicylate.

Protocol 2: General Workflow for Large-Scale Synthesis and Purification

The following diagram illustrates a typical workflow for the industrial production of hexyl salicylate.

Caption: General workflow for hexyl salicylate synthesis. (Within 100 characters)

References

• 1. ScenTree - Hexyl salicylate (CAS N° 6259-76-3) [scentree.co]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. Page loading... [wap.guidechem.com]
• 4. US20060058547A1 - Process for producing salicylic esters - Google Patents [patents.google.com]
• 5. CN102838487A - Synthesis method of 2-ethylhexyl salicylate - Google Patents [patents.google.com]
• 6. CN104355999A - Production method of ethylhexyl salicylate - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. SCCS Final Opinion on the use of Hexyl Salicylate in cosmetic products – CRITICAL CATALYST [criticalcatalyst.com]
• 12. bubbleandbee.com [bubbleandbee.com]
• 13. Hexyl Salicylate (6259-76-3) | Bulk Supplier In India [chemicalbull.com]
• 14. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 15. westfield.ma.edu [westfield.ma.edu]
• 16. Hexyl Salicylate (6259-76-3) – Premium Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]

Technical Support Center: Mitigating Skin Sensitization Potential of Hexyl Salicylate Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the experimental evaluation of hexyl salicylate (B1505791) formulations for skin sensitization potential.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of skin sensitization, and where does hexyl salicylate fit in?

A1: Skin sensitization is an allergic response initiated by the binding of a chemical (a hapten) to skin proteins. This process is described by the Adverse Outcome Pathway (AOP) for skin sensitization, which consists of four key events (KEs):

• KE1: Covalent Binding to Skin Proteins: The hapten chemically reacts with skin proteins.

• KE2: Keratinocyte Activation: This triggers inflammatory responses in skin cells called keratinocytes.

• KE3: Dendritic Cell Activation: Dendritic cells, which are immune cells, are activated and mature.

• KE4: T-cell Proliferation: This leads to the proliferation of T-cells, resulting in an allergic response upon subsequent exposure.

Hexyl salicylate is considered a pre-hapten, meaning it may require metabolic activation to become reactive and initiate this cascade.[1][2] In some in vivo studies, it has been classified as a skin sensitizer (B1316253), while human studies suggest it is a rare sensitizer at typical exposure levels.[1][3]

Q2: Which in vitro assays are recommended for assessing the skin sensitization potential of our hexyl salicylate formulations?

A2: A combination of in vitro assays targeting different key events of the AOP is recommended for a comprehensive assessment. The most widely accepted and validated assays include:

• KeratinoSens™ (OECD TG 442D): This assay addresses KE2 (Keratinocyte Activation) by measuring the induction of a luciferase reporter gene linked to the antioxidant response element (ARE) in human keratinocytes.[4][5][6][7]

• human Cell Line Activation Test (h-CLAT) (OECD TG 442E): This assay addresses KE3 (Dendritic Cell Activation) by quantifying the expression of cell surface markers (CD54 and CD86) on a human monocytic cell line (THP-1).[8][9][10][11]

Using a combination of these methods in an Integrated Approach to Testing and Assessment (IATA) provides a more robust evaluation than a single assay alone.[5]

Q3: We are developing a cream-based formulation. How might the vehicle affect the skin sensitization potential of hexyl salicylate?

A3: The formulation vehicle can significantly influence the skin sensitization potential of an active ingredient like hexyl salicylate in several ways:

• Dermal Absorption: The vehicle can affect the rate and extent of skin penetration of the hapten. For example, ethanol/water solutions have been shown to increase the dermal absorption of some salicylates compared to a cream base.[12] Occlusive formulations, which trap moisture, can also enhance the permeation of substances.[12]

• Skin Barrier Integrity: Some excipients, like certain emulsifiers, can disrupt the skin's lipid barrier, potentially increasing the penetration of allergens.[13]

• Irritancy: The presence of irritants in the formulation can lower the threshold for sensitization by causing an inflammatory response that enhances the immune reaction to the allergen.[13][14]

Q4: Can adjusting the pH of our formulation help mitigate the skin sensitization potential of hexyl salicylate?

A4: While direct quantitative data on the effect of pH on hexyl salicylate sensitization is limited, the pH of a formulation can influence the skin absorption and irritation potential of salicylates in general. For salicylic (B10762653) acid, absorption is pH-dependent.[15] Formulating at a pH closer to the skin's natural acidic pH (around 4.5-5.5) is generally recommended to minimize irritation. Extreme pH values can disrupt the skin barrier, potentially increasing the risk of sensitization.

Q5: What is the role of antioxidants in mitigating skin sensitization of fragrance ingredients like hexyl salicylate?

A5: Some fragrance compounds are pro-haptens that become sensitizers after air oxidation. Antioxidants can be added to formulations to prevent this oxidation, thereby reducing the formation of sensitizing species.[16] While hexyl salicylate itself is not known to be a significant pro-hapten that auto-oxidizes, the inclusion of antioxidants can be a general strategy to improve the stability of the overall formulation and prevent the degradation of other ingredients that might contribute to skin irritation or sensitization.

Troubleshooting Guides

KeratinoSens™ Assay (OECD TG 442D)

Issue	Potential Cause(s)	Troubleshooting Steps
High background luminescence in negative control wells	- Contamination of reagents or cell culture with luminescent substances.- Intrinsic luminescence of the test substance.	- Use fresh, high-quality reagents.- Run a cell-free plate with the test substance to check for intrinsic luminescence.
Low cell viability across all concentrations, including controls	- Poor cell health (e.g., high passage number, contamination).- Errors in MTT reagent preparation or incubation time.- Temperature gradients across the plate.	- Use cells within the recommended passage number and regularly check for contamination.- Verify the concentration and incubation time for the MTT assay.- Ensure the plate is equilibrated to room temperature before adding reagents.[2]
Inconsistent results between replicate plates or experiments	- Pipetting errors leading to inaccurate concentrations.- Uneven cell seeding.- Variation in incubation times.	- Calibrate pipettes regularly and use proper pipetting techniques.- Ensure a homogenous cell suspension before seeding.- Standardize all incubation times precisely.
Test substance is not soluble in DMSO or water	- The test substance is highly lipophilic or has poor solubility characteristics.	- Test for solubility in alternative solvents. However, any new solvent must be qualified to ensure it does not interfere with the assay endpoints.
Cytotoxicity observed at all tested concentrations	- The test substance is highly cytotoxic.	- Lower the starting concentration range for the dose-response assessment.

human Cell Line Activation Test (h-CLAT) (OECD TG 442E)

Issue	Potential Cause(s)	Troubleshooting Steps
High background expression of CD86/CD54 in vehicle controls	- Cell stress due to improper handling or culture conditions.- Contamination of cell culture or reagents.	- Handle cells gently during passaging and seeding.- Ensure all reagents and media are sterile and of high quality.
Poor cell viability (<90%) in vehicle controls after 24-hour incubation	- Suboptimal cell culture conditions (e.g., over-confluency).- Toxicity of the solvent at the concentration used.	- Maintain cells in a healthy, sub-confluent state.- If using a novel solvent, ensure its non-toxicity at the final concentration has been verified.[17]
Inconsistent results for positive controls (e.g., DNCB, Nickel Sulfate)	- Degradation of the positive control stock solution.- Variation in cell responsiveness.	- Prepare fresh positive control solutions regularly.- Monitor the historical performance of the cell line to detect any drift in responsiveness.[18]
Difficulty achieving a reliable CV75 value	- The test substance has a very steep or flat cytotoxicity curve.- The substance is not soluble at concentrations needed to induce cytotoxicity.	- Perform at least two independent dose-range finding experiments.- If solubility is an issue, consider qualifying an alternative vehicle.[17][18]
False-negative results with known sensitizers	- The substance is a pro-hapten that requires metabolic activation not present in THP-1 cells.- The substance has a high log Kow (>3.5), leading to poor bioavailability in the aqueous cell culture medium.	- Consider using an integrated approach with other assays (e.g., those incorporating metabolic activation).- For lipophilic substances, modified exposure methods may be necessary.[3]

Quantitative Data Summary

Currently, there is a lack of publicly available quantitative data directly comparing the skin sensitization potential of different hexyl salicylate formulations using in vitro methods. The following table provides a template for how such data could be structured and will be populated as relevant studies become available.

Table 1: Illustrative Data Structure for KeratinoSens™ Assay Results of Hexyl Salicylate in Different Formulations

Formulation ID	Vehicle/Base	Hexyl Salicylate Conc. (%)	EC1.5 (µM)	Max Fold Induction (Imax)	Prediction
F1	Simple Solvent (DMSO)	1	Data Point	Data Point	Sensitizer/Non-sensitizer
F2	O/W Emulsion	1	Data Point	Data Point	Sensitizer/Non-sensitizer
F3	O/W Emulsion + Emollient X	1	Data Point	Data Point	Sensitizer/Non-sensitizer
F4	Hydroalcoholic Solution	1	Data Point	Data Point	Sensitizer/Non-sensitizer

Table 2: Illustrative Data Structure for h-CLAT Results of Hexyl Salicylate at Different Formulation pH

Formulation ID	pH	Hexyl Salicylate Conc. (%)	CD86 RFI (%) at CV75	CD54 RFI (%) at CV75	Prediction
P1	4.5	1	Data Point	Data Point	Sensitizer/Non-sensitizer
P2	5.5	1	Data Point	Data Point	Sensitizer/Non-sensitizer
P3	6.5	1	Data Point	Data Point	Sensitizer/Non-sensitizer

Experimental Protocols

KeratinoSens™ Assay (OECD TG 442D) - Abbreviated Protocol

This protocol provides a summary of the key steps. For complete details, refer to the official OECD Test Guideline 442D.[7]

• Cell Culture: Maintain the KeratinoSens™ cell line (immortalized human keratinocytes, HaCaT, transfected with a luciferase reporter gene) under standard cell culture conditions.

• Plate Seeding: Seed cells into 96-well plates and incubate for 24 hours.

• Test Substance Preparation: Prepare a stock solution of the test substance in a suitable solvent (typically DMSO). Perform serial dilutions to create a range of 12 test concentrations.

• Cell Exposure: Expose the cells to the test substance concentrations for 48 hours. Include negative (solvent) and positive (e.g., cinnamic aldehyde) controls.

• Luciferase Activity Measurement: After incubation, lyse the cells and measure luciferase activity using a luminometer.

• Cell Viability Assessment: In parallel plates, assess cell viability using a cytotoxicity assay (e.g., MTT assay) to ensure that luciferase induction is not due to cellular stress.

• Data Analysis: Calculate the fold induction of luciferase activity compared to the negative control. A substance is classified as a sensitizer if it induces a statistically significant increase in luciferase activity (≥ 1.5-fold) at a concentration that does not cause significant cytotoxicity (< 30%).[7]

human Cell Line Activation Test (h-CLAT) (OECD TG 442E) - Abbreviated Protocol

This protocol provides a summary of the key steps. For complete details, refer to the official OECD Test Guideline 442E.[9]

• Cell Culture: Culture THP-1 cells (a human monocytic leukemia cell line) in suspension.

• Dose-Finding (CV75 Determination): Perform a preliminary cytotoxicity assay to determine the concentration of the test substance that results in 75% cell viability (CV75).

• Cell Exposure: Seed THP-1 cells in a 24-well plate and expose them to a series of 8 concentrations of the test substance (based on the CV75 value) for 24 hours. Include negative (solvent) and positive (e.g., DNCB, nickel sulfate) controls.[18]

• Cell Staining: After incubation, wash the cells and stain them with fluorescently labeled antibodies against CD86 and CD54, along with a viability dye (e.g., propidium (B1200493) iodide).

• Flow Cytometry Analysis: Analyze the cells using a flow cytometer to quantify the expression levels of CD86 and CD54 on the live cell population.

• Data Analysis: Calculate the Relative Fluorescence Intensity (RFI) for CD86 and CD54 compared to the vehicle control. A test substance is classified as a sensitizer if the RFI of CD86 is ≥ 150% or the RFI of CD54 is ≥ 200% in at least two of three independent experiments.[9]

Visualizations

Adverse Outcome Pathway for Skin Sensitization.

KeratinoSens™ Experimental Workflow.

h-CLAT Experimental Workflow.

References

• 1. health.ec.europa.eu [health.ec.europa.eu]
• 2. health.ec.europa.eu [health.ec.europa.eu]
• 3. Predictive performance of the human Cell Line Activation Test (h-CLAT) for lipophilic chemicals with high octanol-water partition coefficients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. catalog.labcorp.com [catalog.labcorp.com]
• 5. x-cellr8.com [x-cellr8.com]
• 6. iivs.org [iivs.org]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 10. iivs.org [iivs.org]
• 11. scantox.com [scantox.com]
• 12. oecd.org [oecd.org]
• 13. In vitro measurement of skin sensitization hazard of mixtures and finished products: Results obtained with the SENS-IS assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Assessment of the different skin sensitization potentials of irritants and allergens as single substances and in combination using the KeratinoSens assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. accessdata.fda.gov [accessdata.fda.gov]
• 16. Contact allergy to fragrances: current clinical and regulatory trends - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. sensitization-test.com [sensitization-test.com]

Technical Support Center: Analytical Method Development for Trace-Level Detection of Hexyl Salicylate

Welcome to the technical support center for the analytical method development of hexyl salicylate (B1505791). This resource is designed for researchers, scientists, and drug development professionals, providing detailed troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for the trace-level detection of hexyl salicylate?

A1: The most prevalent and effective techniques for quantifying trace levels of hexyl salicylate are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), often coupled with tandem mass spectrometry (MS/MS) for enhanced sensitivity and selectivity.[1][2] Solid-Phase Extraction (SPE) is frequently employed as a sample preparation and cleanup method to remove matrix interferences prior to instrumental analysis.

Q2: I am observing poor peak shape (tailing) for hexyl salicylate in my HPLC analysis. What are the likely causes and solutions?

A2: Peak tailing for salicylate compounds in reverse-phase HPLC is often due to secondary interactions between the analyte and the stationary phase, particularly with active silanol (B1196071) groups. To address this, consider the following:

• Mobile Phase pH: Ensure the mobile phase pH is low enough (e.g., using 0.1% formic or phosphoric acid) to keep the salicylic (B10762653) acid moiety protonated, reducing its interaction with the silica (B1680970) backbone.[2]

• Column Choice: Employ a column with low silanol activity or an end-capped column. A Phenyl-Hexyl column can also be a suitable alternative.

• Mobile Phase Modifier: The addition of a small amount of a competing base, like triethylamine, can sometimes mitigate peak tailing, but it should be used with caution as it can impact column longevity and MS sensitivity.

• System and Column Health: If the issue persists, it may indicate column contamination or degradation. Flushing the column with a strong solvent or replacing it may be necessary. A void at the column inlet can also cause peak distortion.

Q3: My hexyl salicylate signal is inconsistent or disappearing in my GC-MS analysis. What should I investigate?

A3: Inconsistent or complete loss of signal for hexyl salicylate in GC-MS analysis can stem from several factors:

• Inlet Activity: Hexyl salicylate, being a relatively active compound, can adsorb to active sites in the GC inlet liner. Using a deactivated liner and ensuring regular replacement can prevent this.

• Sample Stability: Hexyl salicylate can be susceptible to degradation, especially in certain sample matrices or under improper storage conditions. It is recommended to store samples in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[3] Analytical standards should be stored in a freezer.[4]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of hexyl salicylate in the MS source, leading to a reduced signal. A thorough sample cleanup, such as SPE, is crucial to minimize matrix effects.

• System Leaks: Leaks in the GC system, particularly at the injector septum or column fittings, can lead to poor reproducibility and loss of analyte.

Q4: How can I effectively remove matrix interferences when analyzing hexyl salicylate in complex samples like cosmetics?

A4: For complex matrices such as creams and lotions, a robust sample preparation procedure is essential. Both liquid-liquid extraction (LLE) and solid-phase extraction (SPE) are effective methods.

• Liquid-Liquid Extraction (LLE): A common approach involves dissolving the sample in a suitable solvent and then extracting the hexyl salicylate into an immiscible organic solvent like methyl tert-butyl ether.[5]

• Solid-Phase Extraction (SPE): SPE can provide a cleaner extract. A reversed-phase sorbent (e.g., C18) is a good starting point. The general steps involve conditioning the cartridge, loading the sample (dissolved in a polar solvent), washing away interferences with a weak solvent, and finally eluting the hexyl salicylate with a stronger, non-polar solvent.

Experimental Protocols

Protocol 1: GC-MS/MS Analysis of Hexyl Salicylate in Cosmetic Creams

This protocol is adapted from validated methods for fragrance allergens, including salicylates, in cosmetic matrices.[3][5][6][7]

1. Sample Preparation (Liquid-Liquid Extraction)

• Weigh 0.5 g of the cosmetic cream into a 50 mL centrifuge tube.
• Add 5 mL of deionized water and 5 mL of methyl tert-butyl ether.
• Vortex for 30 minutes to ensure thorough mixing and extraction.
• Add 5 g of anhydrous sodium sulfate (B86663) to remove water and centrifuge at 3000 x g for 30 minutes.
• Collect the supernatant (methyl tert-butyl ether layer) and filter through a 0.45 µm syringe filter.
• Transfer 0.5 mL of the filtrate to an autosampler vial, add an appropriate internal standard (e.g., deuterated benzyl (B1604629) salicylate), and dilute to 1 mL with methyl tert-butyl ether.

2. GC-MS/MS Instrumentation and Conditions

• GC System: Agilent 7890B GC (or equivalent)
• MS System: Agilent 7010B Triple Quadrupole MS (or equivalent)
• Column: Agilent DB-5ms Ultra Inert (15 m x 250 µm x 0.25 µm) or similar
• Injection Volume: 1 µL
• Inlet Temperature: 250 °C
• Split Ratio: 10:1
• Oven Program: Initial temperature of 70 °C for 1 minute, then ramp to 250 °C at 45 °C/min.
• Transfer Line Temperature: 250 °C
• Ion Source: Electron Ionization (EI) at 230 °C
• Acquisition Mode: Multiple Reaction Monitoring (MRM)

3. MRM Transitions (Hypothetical for Hexyl Salicylate, requires optimization)

• Precursor Ion (m/z): 222 (Molecular Ion)
• Quantifier Product Ion (m/z): To be determined (e.g., a fragment corresponding to the loss of the hexyl group)
• Qualifier Product Ion (m/z): To be determined (another characteristic fragment)

Protocol 2: HPLC-UV Analysis of Hexyl Salicylate

This protocol is based on general reverse-phase HPLC methods for salicylates.[2][8]

1. Sample Preparation (Solid-Phase Extraction)

• Dissolve 1 g of the sample in 10 mL of methanol (B129727).
• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) with 5 mL of methanol followed by 5 mL of deionized water.
• Load the sample solution onto the SPE cartridge.
• Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 60:40 v/v) to remove polar interferences.
• Elute the hexyl salicylate with 5 mL of acetonitrile.
• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of the mobile phase.

2. HPLC Instrumentation and Conditions

• HPLC System: Standard HPLC system with a UV detector
• Column: C18 column (e.g., 250 x 4.6 mm, 5 µm)
• Mobile Phase: Acetonitrile and 0.1% phosphoric acid in water (e.g., 70:30 v/v)
• Flow Rate: 1.0 mL/min
• Injection Volume: 20 µL
• Column Temperature: 30 °C
• Detection Wavelength: Approximately 305 nm (based on UV absorbance of salicylates)

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of salicylates at trace levels, which can be used as a benchmark for method development for hexyl salicylate.

Table 1: GC-MS/MS Performance Data for Salicylate Analogs

Parameter	Methyl Salicylate[9][10]	Benzyl Salicylate[6][7]
Limit of Detection (LOD)	0.05 ng/mL	0.023 ng/mL
Limit of Quantification (LOQ)	0.5 ng/mL	0.23 ng/mL
Linearity (R²)	> 0.996	> 0.999
Intra-day Precision (%RSD)	1.43 - 2.35	2.0 - 13.7
Inter-day Precision (%RSD)	1.91 - 2.97	3.3 - 8.8
Accuracy (Recovery %)	99.48 - 102.33	95.6 - 104.91

Table 2: GC-MS Performance Data for Fragrance Allergens in Cosmetics

Parameter	Hexyl Salicylate (as part of a mix)[3][5][11]
Limit of Quantification (LOQ)	2 - 20 µg/g
Linearity (R²)	> 0.995
Intra-day Accuracy (Recovery %)	84.5 - 119
Inter-day Accuracy (Recovery %)	85.1 - 116
Intra-day Precision (%RSD)	0.4 - 12
Inter-day Precision (%RSD)	2.9 - 13

Visualizations

Caption: Workflow for GC-MS/MS analysis of hexyl salicylate.

References

• 1. scientificlabs.co.uk [scientificlabs.co.uk]
• 2. Hexyl salicylate | SIELC Technologies [sielc.com]
• 3. Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jfda-online.com [jfda-online.com]
• 6. GC-MS/MS quantification of benzyl salicylate on skin and hair: A novel chemical simulant for human decontamination studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 8. Quality by Design-Based Development of a Stability-Indicating RP-HPLC Method for the Simultaneous Determination of Methylparaben, Propylparaben, Diethylamino Hydroxybenzoyl Hexyl Benzoate, and Octinoxate in Topical Pharmaceutical Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Optimisation and validation of a GC-MS/MS method for the analysis of methyl salicylate in hair and skin samples for use in human-volunteer decontamination studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid-liquid extraction and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Quantitative Analysis of Hexyl Salicylate: A Comparative Guide to qNMR and GC-MS Methods

For researchers, scientists, and drug development professionals, the accurate quantification of active ingredients and potential allergens like hexyl salicylate (B1505791) is paramount. This guide provides a detailed comparison of two prominent analytical techniques: Quantitative Nuclear Magnetic Resonance (qNMR) and Gas Chromatography-Mass Spectrometry (GC-MS), offering insights into their respective methodologies and performance characteristics for the analysis of hexyl salicylate.

Hexyl salicylate, a common ingredient in cosmetics and fragrance products, requires precise quantification for quality control and regulatory compliance.[1][2] While various analytical methods can be employed, qNMR and GC-MS are frequently utilized for their distinct advantages in structural elucidation and sensitivity.[3] This document outlines a validation approach for a qNMR method and compares its performance with a typical GC-MS method.

Comparative Performance of qNMR and GC-MS

The choice of analytical method often depends on the specific requirements of the analysis, such as the need for a primary ratio method, the complexity of the sample matrix, and the desired level of sensitivity. The following table summarizes the typical performance characteristics of qNMR and GC-MS for the quantification of hexyl salicylate.

Parameter	Quantitative NMR (qNMR)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	The signal intensity is directly proportional to the number of nuclei, allowing for quantification against a certified internal standard without the need for a specific analyte reference standard.[4]	Separation of volatile compounds based on their physicochemical properties followed by detection and quantification using a mass spectrometer.[3]
Linearity (R²)	> 0.999	> 0.995
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%
Precision (% RSD)	< 2.0%[5]	< 5.0%
Limit of Detection (LOD)	~10 µM[6]	~1 ng/g[7]
Limit of Quantitation (LOQ)	Dependent on desired accuracy and experiment time.[6]	4 - 30 ng/g[7]
Selectivity	High, based on unique NMR signals of the target analyte.	High, based on chromatographic retention time and mass fragmentation pattern.[8]
Sample Preparation	Simple dissolution in a deuterated solvent with an internal standard.	Can involve extraction, derivatization, or headspace sampling depending on the matrix.[9]
Analysis Time	Relatively short per sample.[4]	Can be longer due to chromatographic run times.
Key Advantages	Non-destructive, provides structural information, primary ratio method.[4][5]	High sensitivity, suitable for complex mixtures, extensive libraries for identification.[3]

Experimental Protocol: Validation of a qNMR Method for Hexyl Salicylate

This protocol outlines the steps for validating a ¹H-qNMR method for the quantification of hexyl salicylate using an internal standard.

1. Materials and Instrumentation:

• Hexyl Salicylate: Analytical standard of known purity (e.g., ≥99.0%).[1]

• Internal Standard (IS): A certified reference material with a known purity and signals that do not overlap with the analyte, for example, maleic anhydride (B1165640) or dimethyl sulfone.

• Deuterated Solvent: Chloroform-d (CDCl₃) or other suitable deuterated solvent.

• NMR Spectrometer: 400 MHz or higher field strength.

• Analytical Balance: Capable of weighing to ±0.01 mg.

2. Preparation of Standard Solutions:

• Accurately weigh appropriate amounts of hexyl salicylate and the internal standard.

• Dissolve the weighed materials in a precise volume of the deuterated solvent to prepare a stock solution of known concentration.

• Prepare a series of calibration standards by diluting the stock solution to at least five different concentration levels.

3. NMR Data Acquisition:

• Pulse Sequence: A standard single-pulse experiment.

• Relaxation Delay (d1): Set to at least 5 times the longest spin-lattice relaxation time (T₁) of the signals of interest for both hexyl salicylate and the internal standard to ensure full relaxation.

• Number of Scans: Sufficient to obtain a good signal-to-noise ratio (S/N > 150 for the lowest concentration).

• Pulse Angle: A calibrated 90° pulse.

4. Data Processing and Quantification:

• Apply appropriate phasing and baseline correction to the acquired spectra.

• Integrate the characteristic, well-resolved signals of both hexyl salicylate and the internal standard.

• Calculate the concentration of hexyl salicylate using the following formula:

  Canalyte = (Ianalyte / Nanalyte) * (NIS / IIS) * (MIS / Manalyte) * (mIS / manalyte) * PIS

  Where:

  • Canalyte is the concentration of hexyl salicylate

  • I is the integral value of the signal

  • N is the number of protons for the integrated signal

  • M is the molar mass

  • m is the mass

  • P is the purity of the internal standard

  • Subscripts 'analyte' and 'IS' refer to hexyl salicylate and the internal standard, respectively.

5. Method Validation Parameters:

• Specificity: Verify that the signals chosen for quantification are free from interference from the matrix or other components.

• Linearity: Plot the calculated concentration of hexyl salicylate against the known concentration for the calibration standards. The coefficient of determination (R²) should be ≥ 0.999.[10]

• Accuracy: Determine the recovery of hexyl salicylate in spiked samples at different concentration levels. The mean recovery should be within 98.0 - 102.0%.

• Precision: Assess repeatability (intra-day) and intermediate precision (inter-day) by analyzing multiple preparations of the same sample. The relative standard deviation (RSD) should be ≤ 2.0%.[5]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration at which the analyte can be reliably detected and quantified, respectively, based on the signal-to-noise ratio (typically S/N of 3 for LOD and 10 for LOQ).

Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for the validation of the qNMR method and the decision-making process for selecting an appropriate analytical technique.

Caption: Workflow for the validation of a quantitative NMR (qNMR) method.

Caption: Decision tree for selecting an analytical method for hexyl salicylate.

References

• 1. 水杨酸己酯 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. Hexyl Salicylate | C13H18O3 | CID 22629 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News [alwsci.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Validation of a generic quantitative (1)H NMR method for natural products analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of two quantitative GC-MS methods for analysis of tomato aroma based on purge-and-trap and on solid-phase microextraction [pubmed.ncbi.nlm.nih.gov]
• 8. shimadzu.com [shimadzu.com]
• 9. gcms.cz [gcms.cz]
• 10. frontiersin.org [frontiersin.org]

A Comparative Analysis of Hexyl Salicylate and Benzyl Salicylate as Fragrance Fixatives

In the intricate world of perfumery and fragrance formulation, fixatives play a pivotal role in determining the longevity and evolution of a scent. Among the myriad of available fixatives, salicylate (B1505791) esters are renowned for their ability to prolong fragrance life and contribute to the overall olfactory profile. This guide provides a detailed comparison of two such esters: hexyl salicylate and benzyl (B1604629) salicylate, with a focus on their performance as fragrance fixatives, supported by established experimental protocols for their evaluation.

Introduction to Salicylate Fixatives

Salicylates are esters of salicylic (B10762653) acid, widely utilized in the fragrance industry for their ability to act as effective fixatives. They are generally characterized by their low volatility, which allows them to slow down the evaporation of more volatile fragrance components, thereby extending the scent's presence on the skin or in a product. Beyond their fixative properties, they also contribute their own subtle aroma, which can range from floral and sweet to balsamic and green, helping to blend and round out a fragrance composition.

Hexyl Salicylate is an aromatic ester with a soft, floral, and slightly green-herbaceous scent.[1] It is valued for its excellent stability in alkaline media, making it a suitable choice for functional products like soaps and detergents.[1]

Benzyl Salicylate is another widely used salicylate ester, possessing a faint, sweet, floral-balsamic odor.[2] It is a versatile ingredient that acts as a solvent, blender, and fixative in a variety of fragrance applications.[3]

Physicochemical Properties

A comparison of the key physicochemical properties of hexyl salicylate and benzyl salicylate is crucial for understanding their behavior as fragrance fixatives. These properties influence their volatility, solubility, and interaction with other fragrance molecules.

Property	Hexyl Salicylate	Benzyl Salicylate
CAS Number	6259-76-3	118-58-1
Molecular Formula	C₁₃H₁₈O₃	C₁₄H₁₂O₃
Molecular Weight ( g/mol )	222.28	228.25
Boiling Point (°C)	290	318
Vapor Pressure (20°C)	< 0.01 hPa	< 0.0013 hPa
Odor Profile	Floral, Green, Fruity[4]	Floral, Balsamic, Sweet[5]
Reported Tenacity	> 40 hours on a smelling strip	Several weeks on a blotter[5]

Performance as Fragrance Fixatives: An Experimental Perspective

To quantitatively assess the efficacy of these salicylates as fragrance fixatives, two primary experimental approaches are employed: instrumental analysis of evaporation and sensory evaluation of fragrance longevity.

Experimental Protocol 1: Instrumental Analysis of Fragrance Evaporation via Headspace Gas Chromatography-Mass Spectrometry (GC-MS)

This method allows for the quantitative measurement of the evaporation rate of volatile fragrance compounds in the presence and absence of a fixative.

Objective: To determine the effect of hexyl salicylate and benzyl salicylate on the evaporation rate of a model fragrance compound.

Materials:

• Model fragrance compound (e.g., Linalool)

• Hexyl Salicylate

• Benzyl Salicylate

• Ethanol (B145695) (solvent)

• Filter paper strips (or other suitable substrate)

• Headspace vials

• Gas Chromatograph-Mass Spectrometer (GC-MS) with a headspace autosampler

Procedure:

• Sample Preparation:

  • Prepare a 1% solution of the model fragrance compound in ethanol (Control).

  • Prepare a solution containing 1% model fragrance compound and 5% hexyl salicylate in ethanol (Test Sample A).

  • Prepare a solution containing 1% model fragrance compound and 5% benzyl salicylate in ethanol (Test Sample B).

• Application: Apply a precise volume (e.g., 10 µL) of each solution onto a separate filter paper strip and place each strip into a headspace vial.

• Incubation and Analysis:

  • Place the vials in the headspace autosampler, which is maintained at a constant temperature (e.g., 32°C to simulate skin temperature).

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8 hours), the headspace of each vial is automatically sampled and injected into the GC-MS.

• Data Analysis:

  • The concentration of the model fragrance compound in the headspace at each time point is determined by integrating the corresponding peak area in the chromatogram.

  • The evaporation rate is calculated by plotting the concentration of the fragrance compound in the headspace over time. A slower decrease in concentration indicates a more effective fixative.

Expected Outcome: The results would likely show that both hexyl salicylate and benzyl salicylate reduce the evaporation rate of the model fragrance compound compared to the control. Based on its lower vapor pressure, it is hypothesized that benzyl salicylate would demonstrate a more pronounced reduction in the evaporation rate.

GC-MS Experimental Workflow

Experimental Protocol 2: Sensory Evaluation of Fragrance Longevity

This method relies on a trained sensory panel to evaluate the perceived intensity of a fragrance over time.

Objective: To compare the effect of hexyl salicylate and benzyl salicylate on the perceived longevity of a fragrance accord on a substrate.

Materials:

• A simple fragrance accord (e.g., a floral accord).

• Hexyl Salicylate

• Benzyl Salicylate

• Ethanol (solvent)

• Perfumer's smelling strips

• Trained sensory panel (minimum of 10 panelists)

• Odor-free evaluation booths

Procedure:

• Sample Preparation:

  • Prepare the fragrance accord in ethanol (Control).

  • Prepare the fragrance accord with the addition of 5% hexyl salicylate in ethanol (Test Sample A).

  • Prepare the fragrance accord with the addition of 5% benzyl salicylate in ethanol (Test Sample B).

• Evaluation Session:

  • Each panelist is provided with three smelling strips, dipped in each of the three solutions and labeled with random codes.

  • Panelists are instructed to evaluate the intensity of the fragrance on each strip at specified time intervals (e.g., 0, 30 minutes, 1, 2, 4, 6, 8 hours).

  • Intensity is rated on a labeled magnitude scale (e.g., from 0 = no odor to 10 = extremely strong).

• Data Analysis:

  • The average intensity ratings for each sample at each time point are calculated.

  • The data is plotted to show the decay of fragrance intensity over time for each sample.

  • Statistical analysis (e.g., ANOVA) is performed to determine if there are significant differences in perceived intensity between the control and the test samples over time.

Expected Outcome: It is anticipated that the fragrance accords containing hexyl salicylate and benzyl salicylate will be perceived as having a greater intensity at later time points compared to the control. The sample with the more effective fixative will maintain a higher average intensity rating for a longer duration.

Sensory Evaluation Workflow

Signaling Pathways in Olfaction

The perception of fragrance is a complex process initiated by the binding of odorant molecules to olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal cavity. While fixatives like hexyl and benzyl salicylate primarily function by reducing the evaporation rate of other odorants, their own subtle aromas also contribute to the overall perceived scent. The interaction of any odorant molecule with an OR triggers a downstream signaling cascade.

Olfactory Signaling Pathway

This diagram illustrates the simplified signal transduction pathway upon odorant binding. The resulting depolarization of the neuron generates an action potential that is transmitted to the olfactory bulb in the brain, where the signal is processed, leading to the perception of smell. The sustained release of fragrance molecules by fixatives ensures a prolonged activation of these pathways.

Conclusion

Both hexyl salicylate and benzyl salicylate are effective fragrance fixatives that contribute to the longevity and stability of a scent. Based on its lower vapor pressure, benzyl salicylate is expected to provide a more significant reduction in the evaporation rate of volatile fragrance components. However, the choice between the two will also depend on the desired olfactory contribution to the final fragrance. Hexyl salicylate offers a greener, more modern floral character, while benzyl salicylate provides a classic, sweet-balsamic floral note.[1][2]

For definitive performance comparison, the experimental protocols outlined above, particularly a combination of instrumental and sensory analysis, are essential. Such studies would provide the quantitative data necessary for formulators to make an informed decision based on the specific performance requirements of their product. Researchers and drug development professionals can adapt these methodologies to evaluate the release and persistence of volatile compounds in various formulations.

References

• 1. Hexyl Salicylate (6259-76-3) – Premium Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 2. benzyl salicylate, 118-58-1 [thegoodscentscompany.com]
• 3. Benzyl Salicylate (118-58-1) - Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 4. Perfumers Apprentice - Hexyl Salicylate ** [shop.perfumersapprentice.com]
• 5. Perfumers Apprentice - Benzyl Salicylate [shop.perfumersapprentice.com]

comparative analysis of catalysts for hexyl salicylate synthesis

A Comparative Guide to Catalysts in Hexyl Salicylate (B1505791) Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of hexyl salicylate, a key ingredient in cosmetics and fragrances, can be achieved through various catalytic pathways. The choice of catalyst significantly impacts reaction efficiency, environmental footprint, and overall cost. This guide provides an objective comparison of common catalysts used for hexyl salicylate synthesis, supported by experimental data to inform catalyst selection for research and development.

Comparative Performance of Catalysts

The following table summarizes the quantitative performance of different catalysts in the synthesis of hexyl salicylate based on reported experimental data.

Catalyst Type	Catalyst	Reactants	Reaction Time	Temperature (°C)	Yield (%)	Purity (%)	Key Advantages	Disadvantages
Enzymatic	Immobilized Lipase (B570770) (Novozym® 435)	Methyl Salicylate, 2-Ethylhexanol	23.1 hours	66.5	88.2	-	Eco-friendly, mild conditions, high selectivity, reusable catalyst.[1]	Longer reaction times compared to some chemical methods.
Solid Superacid	SO₄²⁻/TiO₂-WO₃	Salicylic (B10762653) Acid, Isooctanol	-	190	>80	>98	High yield and purity, catalyst is easily separated and reusable.[2]	High reaction temperature required.
Homogeneous Acid	p-Toluene Sulfonic Acid (Microwave)	Salicylic Acid, 2-Ethylhexanol	20 minutes	- (540 W)	86.76	-	Very short reaction time.[3]	Catalyst removal can be challenging, potential for side reactions.
Homogeneous Acid	Sodium Hydrogen Sulfate	Salicylic Acid, Isooctyl Alcohol	8-10 hours	110 ± 5	>95	>99.5	High yield and purity, catalyst can be recycled.[4]	Requires solvent (n-heptane), relatively long reaction time.
Organometallic	Di-n-butyl tin diacetate	Methyl Salicylate, cis-3-hexenol	~2 hours	140-170	92.2	-	High yield, relatively short reaction time.[5]	Use of tin catalyst can have environmental and health concerns.
Lewis Acid	Boron Trifluoride	Salicylic Acid, Olefins	-	>65.6	-	-	Effective for esterification with olefins.[6]	Catalyst is a gas, requires specialized handling.

Experimental Protocols

Detailed methodologies for the synthesis of hexyl salicylate using different catalytic systems are outlined below.

Enzymatic Synthesis using Immobilized Lipase (Novozym® 435)

This method represents a green chemistry approach to ester synthesis.

• Materials: Methyl salicylate, 2-ethylhexanol, immobilized lipase (Novozym® 435).

• Procedure:

  • The reaction is conducted in a solvent-free system under reduced pressure.[1]

  • Methyl salicylate and 2-ethylhexanol are mixed in a suitable molar ratio.

  • Immobilized lipase (e.g., Novozym® 435) is added to the reactant mixture. An enzyme amount of 881 PLU (propyl laurate unit) has been reported as optimal.[1]

  • The mixture is incubated at a controlled temperature of 66.5 °C for 23.1 hours with continuous stirring.[1]

  • The reduced pressure system helps in the removal of the methanol (B129727) byproduct, driving the reaction towards product formation.[1]

  • Upon completion, the immobilized enzyme is separated by filtration and can be washed and reused.[1]

  • The product, 2-ethylhexyl salicylate, is purified from the reaction mixture.

Solid Superacid Catalyzed Synthesis (SO₄²⁻/TiO₂-WO₃)

This protocol utilizes a heterogeneous solid acid catalyst for esterification.

• Materials: Salicylic acid, isooctanol, solid superacid catalyst (SO₄²⁻/TiO₂-WO₃).

• Catalyst Preparation:

  • Amorphous TiO₂·nH₂O is prepared by hydrolyzing TiCl₄ with ammonia (B1221849) water.

  • Tungstic acid (H₂WO₄) is prepared from sodium tungstate.

  • The TiO₂ and H₂WO₄ powders are mixed, impregnated with sulfuric acid, filtered, baked, and then calcined at a high temperature to obtain the SO₄²⁻/TiO₂-WO₃ catalyst.[2]

• Esterification Procedure:

  • Salicylic acid and isooctanol are reacted in the presence of the solid superacid catalyst.

  • The reaction is carried out under reflux conditions at a temperature of 190 °C.[2]

  • After the reaction, the solid catalyst is easily separated from the reaction mixture by filtration.

  • The product is purified, with reported yields greater than 80% and purity exceeding 98%.[2] The catalyst can be reused.[2]

Microwave-Assisted Synthesis using p-Toluene Sulfonic Acid

This method employs microwave irradiation to accelerate the esterification reaction.

• Materials: Salicylic acid, 2-ethylhexanol, p-toluene sulfonic acid.

• Procedure:

  • Salicylic acid (0.05 mol), 2-ethylhexanol (at a molar ratio of 1:3 with salicylic acid), and p-toluene sulfonic acid (0.8 g) are mixed.[3]

  • The reaction is performed under microwave irradiation at a power of 540 W for 20 minutes.[3]

  • No water-carrying reagent is required.[3]

  • The product is then isolated and purified, with yields reaching up to 86.76%.[3]

Visualizing the Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of hexyl salicylate, applicable to various catalytic methods with minor modifications.

Caption: Generalized workflow for hexyl salicylate synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis method of 2-ethylhexyl salicylate - Eureka | Patsnap [eureka.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. CN104355999A - Production method of ethylhexyl salicylate - Google Patents [patents.google.com]
• 5. CIS-3-HEXENYL SALICYLATE synthesis - chemicalbook [chemicalbook.com]
• 6. US2397498A - Esterification of salicylic acid - Google Patents [patents.google.com]

A Comparative Guide to the Dermal Absorption of Salicylate Esters

For Researchers, Scientists, and Drug Development Professionals

The dermal absorption of salicylate (B1505791) esters is a critical factor in the development of topical analgesic and anti-inflammatory formulations. Understanding the permeation characteristics of different esters through the skin allows for the optimization of drug delivery, efficacy, and safety. This guide provides a comparative analysis of the dermal absorption of various salicylate esters, supported by experimental data and detailed methodologies.

Comparative Dermal Absorption Data

The following table summarizes key quantitative data from various in vitro and in vivo studies on the dermal absorption of different salicylate esters.

Salicylate Ester	Skin Model	Vehicle/Formulation	Key Findings	Citations
Methyl Salicylate (MeSA)	Human Epidermal & Full-Thickness Skin (in vitro)	20% MeSA formulation	Permeability as flux through epidermal membranes was approximately three-fold faster than through full-thickness skin. The ratio of MeSA to its metabolite, salicylic (B10762653) acid, in the receptor fluid remained constant at about 3:1.	[1][2]
Human Skin (in vivo microdialysis)	20% MeSA formulation	Significant levels of salicylate were detected in the dermis and subcutaneous tissue. Tissue levels were approximately 30-fold higher than plasma concentrations, suggesting direct tissue penetration.	[1][2][3][4]
Rat Full-Thickness Skin (in vitro)	20% Methyl Salicylate	Less than 20% of the total applied salicylate penetrated the skin over 24 hours. Approximately 25% of the absorbed MeSA was hydrolyzed to salicylic acid.	[5][6]
Human Breast & Leg Skin (in vitro)	2 mM, 20 mM, and 200 mM MeSA	Absorption was rapid, with 32% of the low dose, 17% of the medium dose, and 11% of the high dose absorbed into the receptor solution.	[5][6][7]
Ethyl Salicylate (ES)	Human Skin (in vitro)	0.5% (w/w) cream	The absorbed dose was 12.0 ± 1.0% of the applied dose under unoccluded conditions and 24.7 ± 1.3% under occluded conditions over 24 hours.	[8]
Pentyl Salicylate (PS)	Human Skin (in vitro)	0.5% (w/v) in 70/30 ethanol/water	-	[9]
(Z)-3-Hexenyl Salicylate (HS)	Human Skin (in vitro)	0.5% (w/w) cream	The absorbed dose was 7.28 ± 0.52% of the applied dose under unoccluded conditions and 11.1 ± 0.7% under occluded conditions over 24 hours.	[8]
Ethylhexyl Salicylate	Human Abdominal Skin (in vitro)	Oil-in-water emulsion gel & Petrolatum	Penetration into the stratum corneum was 25.6% of the applied dose from the emulsion gel and 11% from petrolatum after 30 minutes. The ester was not detected in the dermis.	[5]
Triethanolamine Salicylate (TEASA) (Salt)	Human Epidermal & Full-Thickness Skin (in vitro)	10% TEASA formulation	Over 99.9% of the salicylate from the TEASA formulation was found in the epidermis. The penetration of salicylate into the dermis was significantly lower than that from the methyl ester formulation.	[1]
Human Skin (in vivo microdialysis)	10% TEASA formulation	Negligible levels of salicylate were detected in the dermis and subcutaneous tissue.	[1][2][3][4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of common experimental protocols used to assess the dermal absorption of salicylate esters.

In Vitro Skin Permeation Studies

• Skin Models: The most common models are excised human skin (often from cosmetic surgery) and animal skin (e.g., porcine or rat).[5][6][7] Skin preparations can include full-thickness skin, epidermal membranes (separated from the dermis), or dermatomed skin of a specific thickness.[1][2][10]

• Diffusion Cells: Franz-type diffusion cells are frequently used.[5][6] These cells consist of a donor chamber, where the test formulation is applied to the skin surface, and a receptor chamber containing a fluid (e.g., phosphate-buffered saline, sometimes with bovine serum albumin to maintain sink conditions) that is in contact with the dermal side of the skin.[5][6][7]

• Procedure:

  • Excised skin is mounted between the donor and receptor chambers of the diffusion cell.

  • The receptor fluid is maintained at a constant temperature (typically 32°C or 37°C) and stirred continuously.

  • The test formulation containing the salicylate ester is applied to the epidermal surface.

  • At predetermined time intervals, samples are withdrawn from the receptor fluid and analyzed for the concentration of the salicylate ester and its metabolites (e.g., salicylic acid).

  • At the end of the experiment, the skin is often processed to determine the amount of substance retained in different skin layers (stratum corneum, epidermis, and dermis).

• Analytical Methods: High-performance liquid chromatography (HPLC) is the most common analytical technique for quantifying salicylate esters and salicylic acid in the receptor fluid and skin extracts.[10] Radiolabeled compounds can also be used to facilitate quantification.[5][7]

In Vivo Cutaneous Microdialysis

• Principle: This technique allows for the continuous sampling of substances from the interstitial fluid of the dermis and subcutaneous tissue in living subjects.

• Procedure:

  • A microdialysis probe, which consists of a semi-permeable membrane, is inserted into the dermal or subcutaneous tissue.

  • A physiological solution (perfusate) is slowly pumped through the probe.

  • Substances present in the interstitial fluid, including the topically applied salicylate and its metabolites, diffuse across the semi-permeable membrane into the perfusate.

  • The collected dialysate is then analyzed to determine the concentration of the target compounds.

• Advantages: This method provides real-time data on the tissue concentration of a substance at the site of action, allowing for a more direct assessment of local bioavailability compared to plasma concentration measurements.[1][2][3][4]

Visualizations

Experimental Workflow for In Vitro Dermal Absorption Assessment

Caption: Workflow for in vitro dermal absorption studies using Franz diffusion cells.

Signaling Pathway for Salicylate Anti-inflammatory Action

Caption: Inhibition of the cyclooxygenase (COX) pathway by salicylates.

References

• 1. Topical penetration of commercial salicylate esters and salts using human isolated skin and clinical microdialysis studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. e-lactancia.org [e-lactancia.org]
• 3. [PDF] Topical penetration of commercial salicylate esters and salts using human isolated skin and clinical microdialysis studies. | Semantic Scholar [semanticscholar.org]
• 4. Topical penetration of commercial salicylate esters and salts using human isolated skin and clinical microdialysis studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cir-safety.org [cir-safety.org]
• 6. cir-safety.org [cir-safety.org]
• 7. In vitro dermal absorption of methyl salicylate, ethyl parathion, and malathion: first responder safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro human skin absorption of ethyl salicylate, pentyl salicylate, and (Z)-3-hexenyl salicylate from topical formulations: Effects on permeation and distribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Understanding dermal absorption of salicylates: A Q&A with RIFM’s Dr. Kaushal Joshi [cosmeticsdesign.com]
• 10. Human Skin Drug Metabolism: Relationships between Methyl Salicylate Metabolism and Esterase Activities in IVPT Skin Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

in vitro vs. in vivo metabolism of hexyl salicylate to salicylic acid

Hexyl salicylate (B1505791), an ester of 1-hexanol (B41254) and salicylic (B10762653) acid, undergoes hydrolysis to form salicylic acid as its primary metabolite.[1][2] This biotransformation is a critical aspect of its safety assessment, particularly in the context of cosmetic products where dermal exposure is the primary route. The process is catalyzed by enzymes such as lipases and esterases.[3][4]

Quantitative Data Comparison

The following tables summarize the key quantitative data from in vitro studies on the metabolism of hexyl salicylate to salicylic acid.

Table 1: In Vitro Metabolism of Hexyl Salicylate in Human Skin

Parameter	Donor 1	Donor 2	Reference
Hexyl Salicylate Application	0.1% in dipropylene glycol (approx. 10 μl/cm²) for 8 hours	0.1% in dipropylene glycol (approx. 10 μl/cm²) for 8 hours	[2][5]
Receptor Fluid (after 24h)
% Parent Compound (Hexyl Salicylate)	<1%	<1%	[2][5]
% Salicylic Acid	>94%	>92%	[2][5]
Skin Extracts (after 24h)
% Parent Compound (Hexyl Salicylate)	5.73% - 10.70%	19.95% - 37.36%	[2][5]
% Salicylic Acid	>86%	>59.5%	[2][5]

Table 2: In Vitro to In Vivo Extrapolation (IVIVE) for Salicylate Esters

Parameter	Description	Reference
In Vitro System	Human liver S9 fractions were used to determine the in vitro intrinsic clearance (CLint, in vitro).	[6][7][8]
Extrapolation Model	A "High-Throughput Pharmacokinetic" (HTPK) model was used to extrapolate in vitro clearance values to predict human in vivo clearance and half-lives.	[6][7]
Metabolism Factor	The model calculates the percentage of the ester metabolized to salicylic acid in 24 hours in vivo following human exposure.	[6][7][8]
Key Finding	Not all salicylate esters contribute equally to the systemic exposure to salicylic acid, and the extent of in vivo metabolism over 24 hours may not be 100%, even if in vitro conversion is rapid.	[6]

Experimental Protocols

In Vitro Human Skin Metabolism Study [2][5]

• Skin Samples : Human skin samples (1.5 cm²) were used.

• Test Substance Application : A solution of 0.1% hexyl salicylate in dipropylene glycol was applied to the skin samples at a dose of approximately 10 μl/cm². The application was for a duration of 8 hours.

• Sample Collection : After 24 hours, the receptor fluid was collected. The skin samples were also processed for analysis.

• Analytical Method : Radio high-performance liquid chromatography (HPLC) was employed to characterize and quantify the amounts of hexyl salicylate and salicylic acid in the receptor fluid and skin extracts.

In Vitro Liver S9 Metabolism and IVIVE [6][7][8]

• In Vitro System : Incubations were performed using human liver S9 fractions to measure the formation of salicylic acid from various salicylate esters.

• Data Analysis : The in vitro intrinsic clearance (CLint, in vitro) was calculated based on the rate of salicylic acid formation.

• Extrapolation : The obtained CLint, in vitro values, along with other parameters like plasma binding, were used as inputs for a High-Throughput Pharmacokinetic (HTPK) model.

• In Vivo Prediction : The model extrapolated the in vitro data to predict the in vivo clearance and half-life of the salicylate esters in humans, which was then used to calculate a "metabolism factor" representing the percentage of the ester converted to salicylic acid over 24 hours.

Visualizing the Pathways and Processes

The following diagrams illustrate the metabolic pathway of hexyl salicylate and the workflows of the described experimental procedures.

Caption: Metabolic conversion of hexyl salicylate to salicylic acid and 1-hexanol via hydrolysis.

Caption: Experimental workflows for in vitro metabolism studies of hexyl salicylate.

Conclusion

The available data strongly indicates that hexyl salicylate is readily metabolized to salicylic acid in vitro, particularly in human skin where hydrolysis is nearly complete within 24 hours of application.[2][5] While direct comparative in vivo data in humans for hexyl salicylate is not available, IVIVE modeling based on in vitro human liver S9 data provides a method to estimate the extent of its systemic metabolism.[6][7][8] This modeling suggests that while metabolism occurs, a 100% conversion within 24 hours in vivo should not be assumed by default for all salicylate esters.[6] For a comprehensive risk assessment, it is crucial to consider the data from both skin metabolism and the potential for systemic metabolism post-absorption. The provided experimental protocols and data serve as a valuable resource for researchers in the fields of toxicology, dermatology, and drug development.

References

• 1. SCCS Final Opinion on the use of Hexyl Salicylate in cosmetic products – CRITICAL CATALYST [criticalcatalyst.com]
• 2. health.ec.europa.eu [health.ec.europa.eu]
• 3. researchgate.net [researchgate.net]
• 4. Making sure you're not a bot! [bjpharm.org.uk]
• 5. health.ec.europa.eu [health.ec.europa.eu]
• 6. In vitro to in vivo extrapolation to derive a metabolism factor for estimating the aggregate exposure to salicylic acid after dermal exposure of its esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. In vitro to in vivo extrapolation to derive a metabolism factor for estimating the aggregate exposure to salicylic acid after dermal exposure of its esters - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Study on the Photostability of Salicylate-Based UV Filters

The efficacy of a sunscreen product is intrinsically linked to the photostability of its constituent UV filters. Among the array of available sunscreen agents, salicylates, such as Homosalate (B147027) and Ethylhexyl Salicylate (B1505791) (Octisalate), are widely utilized, primarily for their UVB absorption properties and their ability to solubilize other UV filters. This guide provides a comparative analysis of the photostability of these salicylate-based UV filters, supported by experimental data, to assist researchers, scientists, and drug development professionals in formulating photostable and effective sun care products.

Mechanism of Photoprotection and Potential for Degradation

Salicylate-based UV filters primarily function by absorbing high-energy UVB radiation and dissipating it as less harmful thermal energy. This process is facilitated by an excited-state intramolecular proton transfer (ESIPT) mechanism. Upon absorption of UV radiation, an intramolecular hydrogen bond allows for a rapid and efficient non-radiative decay back to the ground state, thus preventing the molecule from undergoing photochemical reactions that could lead to degradation and the formation of harmful photoproducts.[1][2]

However, the photostability of salicylates is a subject of ongoing discussion, with some studies indicating a degree of photodegradation under certain conditions.[2][3] Factors such as the molecular environment, including the solvent and the presence of other UV filters, can influence their stability. For instance, the deprotonation of the hydroxyl group on the salicylate molecule can disrupt the ESIPT process, potentially leading to alternative electronic decay pathways like electron loss, which may contribute to photodegradation.[1][4]

Comparative Photostability of Salicylate-Based UV Filters

The photostability of salicylate-based UV filters can be influenced by the overall formulation. When combined with other UV filters, their stability can be either enhanced or diminished.

UV Filter Combination	SPF	Photostability Assessment	Key Findings
Formulation 1: Octyl Methoxycinnamate (OMC), Benzophenone-3 (BP-3), and Octyl Salicylate (OS)	15	HPLC analysis and spectrophotometry after UVA/UVB irradiation.	This combination showed a certain degree of photodegradation.
Formulation 2: OMC, Avobenzone (AVB), and 4-Methylbenzylidene Camphor (MBC)	15	HPLC analysis and spectrophotometry after UVA/UVB irradiation.	This formulation was found to be the least photostable.
Formulation 3: OMC, BP-3, and Octocrylene (B1203250) (OC)	15	HPLC analysis and spectrophotometry after UVA/UVB irradiation.	This combination was identified as the most photostable.
Formulation 4: OMC, AVB, and OC	15	HPLC analysis and spectrophotometry after UVA/UVB irradiation.	Octocrylene was found to improve the photostability of OMC and Avobenzone.
Combination with Avobenzone: Octocrylene, Ethylhexyl Salicylate , Homosalate , and Avobenzone	Not Specified	Not specified in the source.	Rated as having "very good" photostability.[5]

Note: The quantitative percentage of degradation for each filter in these specific combinations was not detailed in the cited sources. However, the relative stability of the formulations provides valuable insight for formulators. One source indicated that Homosalate can lose 10% of its SPF protection in 45 minutes under high UV light, highlighting its potential for degradation.[3]

Experimental Protocols for Photostability Assessment

The evaluation of UV filter photostability is crucial for ensuring the sustained efficacy of sunscreen products. Standardized in vitro methods, such as UV spectroscopy and High-Performance Liquid Chromatography (HPLC), are commonly employed.[6][7][8][9]

In Vitro Photostability by UV Spectroscopy

This method assesses the change in the UV absorbance of a thin film of a sunscreen formulation before and after exposure to a controlled dose of UV radiation.

• Sample Preparation: A precise amount of the sunscreen formulation is applied to a roughened polymethylmethacrylate (PMMA) plate to create a uniform film.

• Initial Absorbance Measurement: The initial UV absorbance spectrum of the sunscreen film is measured using a UV-Vis spectrophotometer equipped with an integrating sphere.

• UV Irradiation: The sample is then exposed to a controlled dose of UV radiation from a solar simulator.

• Final Absorbance Measurement: After irradiation, the UV absorbance spectrum is measured again.

• Data Analysis: The change in the absorbance spectrum is analyzed to determine the extent of photodegradation.

In Vitro Photostability by HPLC

HPLC is used to quantify the concentration of the UV filter in a formulation before and after UV exposure, providing a direct measure of degradation.

• Sample Preparation and Irradiation: Sunscreen films are prepared on PMMA plates and irradiated as described in the UV spectroscopy protocol. Non-irradiated control samples are also prepared.

• Extraction: The irradiated and non-irradiated sunscreen films are extracted from the PMMA plates using a suitable solvent.

• HPLC Analysis: The extracts are then analyzed by HPLC to determine the concentration of the salicylate-based UV filter.

• Calculation of Photodegradation: The percentage of photodegradation is calculated by comparing the concentration of the UV filter in the irradiated sample to that in the non-irradiated control.

General Workflow for In Vitro Photostability Testing

Proposed Photodegradation Pathway of Salicylate-Based UV Filters

The primary mechanism for the photostability of salicylates is the ESIPT process. However, factors that disrupt the intramolecular hydrogen bond can lead to alternative, less favorable decay pathways.

Proposed Photodegradation Pathway of Salicylates

Conclusion

Salicylate-based UV filters, including Homosalate and Ethylhexyl Salicylate, are valuable components in sunscreen formulations, contributing to UVB protection and enhancing the solubility of other filters. Their photostability is largely attributed to the efficient dissipation of UV energy via the ESIPT mechanism. However, their stability can be compromised by factors that disrupt this process. The choice of other UV filters in a formulation is critical; for instance, combining salicylates with a photostabilizer like octocrylene can improve the overall stability of the product. Conversely, certain combinations may lead to increased photodegradation. Therefore, a thorough evaluation of the photostability of the final formulation is essential to ensure a sunscreen product that provides reliable and lasting protection against harmful UV radiation.

References

• 1. Photostability of the deprotonated forms of the UV filters homosalate and octyl salicylate: molecular dissociation versus electron detachment following UV excitation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Insights into the photoprotection mechanism of the UV filter homosalate - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D0CP02610G [pubs.rsc.org]
• 3. Homosalate in Personal Care Products - Periodical [periodical.knowde.com]
• 4. Photostability of the deprotonated forms of the UV filters homosalate and octyl salicylate: molecular dissociation versus electron detachment following UV excitation - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. reddit.com [reddit.com]
• 6. Proposed protocol for determination of photostability Part I: cosmetic UV filters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 8. benchchem.com [benchchem.com]
• 9. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

Unraveling the Allergenic Potential of Hexyl Salicylate: A Comparative Guide to Cross-Reactivity Studies

For researchers, scientists, and drug development professionals, understanding the allergenic potential of fragrance ingredients like hexyl salicylate (B1505791) is paramount for ensuring product safety. This guide provides a comprehensive comparison of hexyl salicylate's performance in allergenic assays, including an examination of potential cross-reactivity with other salicylates and alternative fragrance compounds.

Hexyl salicylate, a common fragrance ingredient valued for its sweet, floral, and fruity aroma, has come under scrutiny for its potential as a skin sensitizer (B1316253). While clinical evidence in humans suggests a low risk of sensitization from cosmetic use, in vivo animal studies have classified it as a skin sensitizer. This discrepancy highlights the complexity of assessing allergenicity and the importance of a weight-of-evidence approach that incorporates various testing methodologies.

Comparative Analysis of Sensitization Potential

To provide a clear comparison, the following tables summarize the available quantitative and qualitative data from various allergenic assays for hexyl salicylate and its potential cross-reactants.

Table 1: In Vivo Sensitization Data

Substance	Assay	Species	Vehicle	EC3 Value (%)	Potency Classification
Hexyl Salicylate	LLNA	Mouse	Not Specified	0.18	Sensitizer
Benzyl (B1604629) Salicylate	GPMT	Guinea Pig	Not Specified	-	Moderate Sensitizer
Ethylhexyl Salicylate	-	-	-	No data available	-
cis-3-Hexenyl Salicylate	-	-	-	No data available	-

EC3 (Effective Concentration for a 3-fold stimulation index) from the Murine Local Lymph Node Assay (LLNA) is a measure of sensitizing potency. A lower EC3 value indicates a stronger sensitizer. GPMT (Guinea Pig Maximization Test)

Table 2: In Vitro Sensitization Data

Substance	DPRA (Peptide Reactivity)	KeratinoSens™ (Keratinocyte Activation)	h-CLAT/U-SENS (Dendritic Cell Activation)	'2 out of 3' Defined Approach Prediction
Hexyl Salicylate	Negative	Negative	Positive	Non-sensitizer
Benzyl Salicylate	No data available	No data available	No data available	-
Ethylhexyl Salicylate	No data available	No data available	No data available	-
cis-3-Hexenyl Salicylate	No data available	No data available	No data available	-

The "2 out of 3" defined approach integrates data from three key in vitro assays to predict skin sensitization potential, reducing the reliance on animal testing. The conflicting results for hexyl salicylate, with a positive result in the in vivo LLNA but a "non-sensitizer" prediction from the in vitro approach, underscore the ongoing challenges in accurately predicting human skin sensitization.[1]

Cross-Reactivity Considerations

While comprehensive quantitative data is lacking, case reports in dermatological literature suggest the possibility of cross-reactivity between different salicylates. Notably, there have been documented instances of potential cross-reactivity between ethylhexyl salicylate and benzyl salicylate, as well as between octisalate (ethylhexyl salicylate) and cis-3-hexenyl salicylate. These observations are primarily based on patch test results in individuals with allergic contact dermatitis and warrant further investigation through more controlled studies.

Experimental Protocols

A detailed understanding of the methodologies employed in these allergenic assays is crucial for interpreting the data.

Murine Local Lymph Node Assay (LLNA) - OECD TG 429

The LLNA is an in vivo method for assessing the skin sensitization potential of a substance.

• Animal Model: Typically, CBA/Ca or CBA/J mice are used.

• Test Substance Application: The test substance is applied topically to the dorsum of both ears of the mice for three consecutive days. A vehicle control group is also included.

• Proliferation Measurement: On day 5, a solution of 3H-methyl thymidine (B127349) is injected intravenously. This radiolabel is incorporated into the DNA of proliferating lymphocytes in the draining auricular lymph nodes.

• Data Analysis: After a set time, the mice are euthanized, and the auricular lymph nodes are excised. The level of 3H-methyl thymidine incorporation is measured using a beta-scintillation counter. The stimulation index (SI) is calculated by dividing the mean proliferation in the test group by the mean proliferation in the vehicle control group. A substance is classified as a sensitizer if the SI is 3 or greater. The EC3 value is the estimated concentration of the test substance required to produce an SI of 3.

Direct Peptide Reactivity Assay (DPRA) - OECD TG 442C

The DPRA is an in chemico method that assesses the depletion of synthetic peptides containing cysteine or lysine (B10760008) following incubation with a test chemical.

• Peptide Incubation: Synthetic heptapeptides containing either a single cysteine or a single lysine residue are incubated with the test chemical at a specific molar ratio for 24 hours.

• Analysis: The percentage of peptide depletion is quantified by High-Performance Liquid Chromatography (HPLC) with UV detection.

• Prediction Model: The mean cysteine and lysine depletion values are used in a prediction model to categorize the substance into one of four reactivity classes: no to minimal, low, moderate, or high reactivity.

Human Cell Line Activation Test (h-CLAT) - OECD TG 442E

The h-CLAT is an in vitro method that measures the expression of cell surface markers associated with dendritic cell activation in a human monocytic cell line (THP-1).

• Cell Culture and Exposure: THP-1 cells are cultured and then exposed to various concentrations of the test substance for 24 hours.

• Staining and Analysis: Following exposure, the cells are stained with fluorescently labeled antibodies for CD86 and CD54, which are markers of dendritic cell activation. The expression of these markers is quantified using flow cytometry.

• Data Interpretation: A substance is considered a sensitizer if it induces a dose-dependent increase in the expression of CD86 and/or CD54 above a certain threshold.

Visualizing Allergenic Pathways and Workflows

To further clarify the processes involved in skin sensitization and its assessment, the following diagrams are provided.

Caption: Workflow of Allergenic Potential Assessment.

Caption: Simplified Skin Sensitization Signaling Pathway.

Caption: Logical Relationship of Salicylate Cross-Reactivity.

Conclusion

The assessment of hexyl salicylate's allergenic potential reveals a complex picture. While in vivo data from the LLNA assay categorize it as a skin sensitizer, in vitro data using a defined approach suggest it is a non-sensitizer. This discrepancy highlights the need for a comprehensive evaluation using multiple lines of evidence. Furthermore, while the potential for cross-reactivity with other salicylates exists based on case reports, a lack of robust quantitative data for compounds like ethylhexyl salicylate and cis-3-hexenyl salicylate makes direct comparisons challenging. For researchers and developers, this underscores the importance of considering the limitations of individual assays and the value of an integrated approach to safety assessment for fragrance ingredients. Further research to generate quantitative data for a wider range of salicylate derivatives is crucial for a more complete understanding of their cross-reactivity profiles.

References

• 1. Skin Sensitisation: the human Cell Line Activation Test (h-CLAT) - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]

A Comparative Guide to the Synthesis of Hexyl Salicylate: Chemical vs. Enzymatic Routes

For Researchers, Scientists, and Drug Development Professionals

The synthesis of hexyl salicylate (B1505791), a key ingredient in cosmetics and fragrances, can be achieved through two primary routes: traditional chemical synthesis and modern enzymatic synthesis. This guide provides a detailed comparison of these methods, supported by experimental data, to aid researchers in selecting the optimal pathway for their specific needs. The focus is on reaction efficiency, environmental impact, and product purity.

Quantitative Comparison of Synthesis Methods

The choice between chemical and enzymatic synthesis of hexyl salicylate involves a trade-off between reaction speed, yield, and sustainability. The following table summarizes key quantitative parameters for both methods.

Parameter	Chemical Synthesis (Fischer Esterification)	Enzymatic Synthesis (Lipase-catalyzed)
Catalyst	Strong mineral acids (e.g., H₂SO₄, p-TsOH) or solid superacids (e.g., SO₄²⁻/TiO₂-WO₃)[1][2]	Immobilized lipases (e.g., Novozym® 435 from Candida antarctica)[3]
Typical Yield	>80%[1]	Up to 95.3% (under ultrasonication for a similar ester)[4]
Purity	>98% (GC)[1]	High purity, with fewer byproducts[3][5]
Reaction Temperature	High (150-200 °C)[1]	Mild (Typically 30–70 °C)[3][6]
Reaction Time	4-10 hours[1]	Can range from a few hours to over 24 hours[3][6]
Solvent	Often solvent-free (using excess alcohol) or in a non-polar solvent[1][6]	Often solvent-free or in non-polar organic solvents[3][4]
Byproducts	Water, with potential for side reactions at high temperatures[6][7]	Water[6]
Catalyst Reusability	Generally not reusable for homogeneous catalysts; solid acids can be recycled[1][6]	High reusability with immobilized enzymes[3][5]
Environmental Impact	Use of corrosive acids and high energy consumption can lead to significant waste generation.[1][6]	Milder reaction conditions and biodegradable catalysts are considered more environmentally friendly, aligning with green chemistry principles.[8][9]

Experimental Protocols

Chemical Synthesis: Fischer Esterification of Salicylic (B10762653) Acid with Hexanol

This protocol is a representative procedure for the synthesis of hexyl salicylate via Fischer esterification.

Materials:

• Salicylic acid

• Hexanol

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Toluene (B28343) (optional, as a water-entraining solvent)

• 5% aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap (if using toluene), combine salicylic acid, a molar excess of hexanol (e.g., 1:2 to 1:5 molar ratio of salicylic acid to hexanol), and a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid.[1]

• If using toluene, fill the Dean-Stark trap with toluene.

• Heat the reaction mixture to reflux (typically 150-200 °C) with stirring.[1] Water produced during the reaction will be removed azeotropically with toluene and collected in the Dean-Stark trap. If solvent-free, the excess alcohol can help drive the reaction.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 4-10 hours.[1]

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent like diethyl ether and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst), and brine.[7]

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude hexyl salicylate by vacuum distillation to obtain the final product.

Enzymatic Synthesis: Lipase-Catalyzed Esterification of Salicylic Acid with Hexanol

This protocol describes a greener approach to hexyl salicylate synthesis using an immobilized lipase (B570770).

Materials:

• Salicylic acid or Methyl Salicylate

• Hexanol

• Immobilized lipase (e.g., Novozym® 435)

• Solvent (optional, e.g., n-hexane, or solvent-free)

• Molecular sieves (for dehydration of reactants)

Procedure:

• Dehydrate the reactants (salicylic acid/methyl salicylate and hexanol) using molecular sieves for 24 hours prior to use.[10]

• In a screw-capped flask, combine salicylic acid or methyl salicylate and hexanol in the desired molar ratio (e.g., 1:1).[11]

• Add the immobilized lipase to the reaction mixture. The amount of enzyme is typically 5-15% of the total weight of the reactants.[11]

• If performing a solvent-free reaction, proceed to the next step. If using a solvent, add it to the flask.

• Securely cap the flask and place it in a shaking incubator set to the desired temperature (e.g., 50-70 °C) and agitation speed (e.g., 200 rpm).[3][11] The reaction can also be conducted under vacuum to remove the water byproduct and drive the equilibrium towards the product.[3][4]

• Monitor the reaction progress over time (typically 4-24 hours) by taking samples and analyzing them by GC.[11]

• Once the desired conversion is achieved, stop the reaction.

• Recover the immobilized enzyme by filtration or decantation. The enzyme can be washed with a solvent like hexane (B92381) and dried for reuse.[11]

• The product can be purified by washing with a 5% aqueous sodium bicarbonate solution to remove any unreacted salicylic acid, followed by washing with deionized water until neutral. The organic phase is then dried over anhydrous sodium sulfate and the solvent (if used) is removed under reduced pressure.[11]

Visualization of Synthesis Workflows

The following diagrams illustrate the generalized workflows for the chemical and enzymatic synthesis of hexyl salicylate.

Caption: Chemical synthesis workflow for hexyl salicylate.

Caption: Enzymatic synthesis workflow for hexyl salicylate.

Conclusion

Chemical synthesis via Fischer esterification is a well-established method that can provide high yields and purity.[1] However, it requires harsh reaction conditions, including high temperatures and strong acid catalysts, which raise environmental and safety concerns due to high energy consumption and the use of corrosive materials.[1][6]

Enzymatic synthesis , on the other hand, presents a more sustainable and environmentally friendly alternative.[8][9] The use of lipases allows for milder reaction conditions, which reduces energy consumption and minimizes the formation of byproducts.[5] Furthermore, the ability to reuse the immobilized enzyme catalyst makes this process economically attractive for industrial applications.[3][5] While reaction times for enzymatic processes can sometimes be longer, the benefits of higher selectivity, improved safety, and reduced environmental impact make it a compelling choice for modern chemical manufacturing.[5][12]

The selection of the synthesis route will ultimately depend on the specific priorities of the researcher or manufacturer, balancing factors such as production scale, cost, and commitment to green chemistry principles.

References

• 1. vito.be [vito.be]
• 2. ScenTree - Hexyl salicylate (CAS N° 6259-76-3) [scentree.co]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. community.wvu.edu [community.wvu.edu]
• 8. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Does enzymatic catalysis lead to more sustainable chemicals production? A life cycle sustainability assessment of isopropyl palmitate - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC04514A [pubs.rsc.org]

A Comparative Guide to the Toxicokinetics of Hexyl Salicylate and Other Salicylate Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicokinetic profiles of hexyl salicylate (B1505791) and other common salicylate esters, including methyl salicylate, ethyl salicylate, and butyl salicylate. Understanding the absorption, distribution, metabolism, and excretion (ADME) of these compounds is crucial for assessing their safety and efficacy in various applications, from topical analgesics to fragrance ingredients.

Executive Summary

Salicylate esters are widely used in pharmaceutical and cosmetic products. Their biological activity is primarily attributed to their hydrolysis to salicylic (B10762653) acid. However, the rate and extent of this conversion and the subsequent systemic exposure to salicylic acid vary significantly among different esters. These differences are largely dictated by the physicochemical properties of the ester, such as lipophilicity, which influences its absorption and metabolism. This guide summarizes key toxicokinetic data from experimental studies to facilitate a comparative evaluation of these compounds.

Comparative Toxicokinetic Data

The following tables summarize the available quantitative data on the toxicokinetics of hexyl salicylate and other selected salicylate esters. It is important to note that the data are compiled from various studies, and direct comparisons should be made with caution due to differences in experimental conditions.

Table 1: Dermal Absorption of Salicylate Esters

Compound	Species	Dermal Absorption (% of Applied Dose)	Experimental Conditions
Hexyl Salicylate	Human (in vitro)	13.4%	8-hour exposure, adjusted for 24 hours.[1]
Methyl Salicylate	Human (in vivo)	12-20%	Topical application over 10 hours.[2]
Human (in vivo)	Cmax: 16.8 ± 6.8 ng/mL	4 patches applied for 8 hours.
Human (in vivo)	Cmax: 29.5 ± 10.5 ng/mL	8 patches applied for 8 hours.
Rat (in vitro)	32% (2 mM), 17% (20 mM), 11% (200 mM)	30-minute exposure.[3][4]
Ethyl Salicylate	Human (in vitro)	12.0 ± 1.0% (unoccluded), 24.7 ± 1.3% (occluded)	0.5% in cream, 24-hour exposure.[5]
Butyl Salicylate	-	Data not available	-
Pentyl Salicylate	Human (in vitro)	4.43 ± 0.48% (unoccluded, cream), 7.52 ± 0.63% (occluded, cream)	0.5% in cream, 24-hour exposure.
Human (in vitro)	8.26 ± 0.31% (unoccluded, solution), 16.1 ± 0.7% (occluded, solution)	0.5% in 70/30 ethanol (B145695)/water, 24-hour exposure.

Table 2: Oral and Dermal Toxicity of Salicylate Esters

Compound	Species	LD50 (Oral)	Dermal LD50
Hexyl Salicylate	Rat	>5 g/kg	>5 g/kg (Rabbit)[3]
Methyl Salicylate	Rat	0.887 - 1.25 g/kg[3]	>5 g/kg (Rabbit)[3]
Ethyl Salicylate	Rat	1320 mg/kg	>5000 mg/kg
Butyl Salicylate	Rat	>5 g/kg	>2 g/kg (Rat)
Pentyl Salicylate	Dog	500-800 mg/kg (Intravenous)	Data not available

Table 3: Pharmacokinetic Parameters of Salicylate Esters and Salicylic Acid

Compound	Route	Species	Tmax (hours)	Cmax	Half-life (t½) (hours)
Methyl Salicylate	Dermal	Human	~1.4	16.8 - 29.5 ng/mL	3.0 ± 1.2
2-Ethylhexyl Salicylate	Dermal	Human	7 - 8	-	8 - 9 (Phase 1), 87 (Phase 2 for metabolite)[6][7]
Salicylic Acid (from Aspirin)	Oral (low dose)	Human	-	-	2.0 - 4.5[8]
Salicylic Acid (from Aspirin)	Oral (high dose)	Human	-	-	15 - 30[8]

Metabolic Pathway of Salicylate Esters

Salicylate esters are primarily metabolized through hydrolysis by esterases in the skin, liver, and blood to form salicylic acid and the corresponding alcohol.[5][9] Salicylic acid then undergoes further metabolism, mainly in the liver, through conjugation with glycine (B1666218) to form salicyluric acid, or with glucuronic acid to form phenolic and acyl glucuronides. A minor pathway involves hydroxylation to gentisic acid. These metabolites are then primarily excreted in the urine.[8][10]

Metabolic pathway of salicylate esters.

Experimental Protocols

In Vitro Dermal Permeation Study using Franz Diffusion Cells

This protocol outlines a general procedure for assessing the dermal absorption of salicylate esters.

Objective: To quantify the percutaneous absorption of a test salicylate ester through an ex vivo skin membrane.

Apparatus:

• Franz diffusion cells

• Water bath with circulator

• Stirring plate with magnetic stir bars

• Syringes and needles for sampling

• HPLC system with UV detector for analysis

Methodology:

• Membrane Preparation: Excised human or animal (e.g., porcine) skin is used. The subcutaneous fat is removed, and the skin is dermatomed to a uniform thickness (typically 200-500 µm). The prepared skin membrane is stored frozen until use.

• Cell Setup: The Franz diffusion cell is assembled with the dermis side of the skin membrane in contact with the receptor chamber. The receptor chamber is filled with a degassed receptor fluid (e.g., phosphate-buffered saline, PBS, with a solvent like ethanol for poorly soluble compounds) and maintained at 32°C to mimic skin surface temperature. A magnetic stir bar ensures continuous mixing of the receptor fluid.

• Dosing: A precise amount of the test formulation containing the salicylate ester is applied to the stratum corneum side of the skin in the donor chamber.

• Sampling: At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours), the entire volume of the receptor fluid is collected and replaced with fresh, pre-warmed receptor fluid.

• Sample Analysis: The concentration of the salicylate ester and its primary metabolite, salicylic acid, in the collected receptor fluid samples is quantified using a validated HPLC-UV method.

• Data Analysis: The cumulative amount of the compound permeated per unit area of the skin is plotted against time. The steady-state flux (Jss) and permeability coefficient (Kp) are calculated from the linear portion of the curve.

In vitro dermal permeation workflow.

In Vivo Oral Toxicokinetic Study in Rodents

This protocol provides a general framework for an in vivo toxicokinetic study.

Objective: To determine the pharmacokinetic profile of a test salicylate ester after oral administration in a rodent model.

Animals:

• Male and female Sprague-Dawley rats (or other appropriate rodent strain)

Methodology:

• Acclimation: Animals are acclimated to the laboratory conditions for at least one week before the study.

• Dosing: Animals are fasted overnight before dosing. The test salicylate ester, formulated in a suitable vehicle (e.g., corn oil), is administered via oral gavage at different dose levels.

• Blood Sampling: Blood samples are collected from the tail vein or another appropriate site at multiple time points post-dosing (e.g., 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours). Blood is collected into tubes containing an anticoagulant and an esterase inhibitor to prevent ex vivo hydrolysis of the ester.

• Urine and Feces Collection: Animals are housed in metabolic cages for the collection of urine and feces at specified intervals.

• Sample Processing and Analysis: Plasma is separated from the blood samples by centrifugation. The concentrations of the parent salicylate ester and its metabolites in plasma, urine, and homogenized feces are determined using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the concentration-time curve), and t½ (elimination half-life) are calculated from the plasma concentration-time data using non-compartmental analysis.

Conclusion

The toxicokinetic profiles of salicylate esters are diverse, with significant variations in their dermal absorption and metabolic rates. Generally, esters with lower lipophilicity, such as methyl and ethyl salicylate, tend to have higher dermal absorption rates compared to more lipophilic esters like hexyl salicylate. The primary metabolic pathway for all these esters is hydrolysis to salicylic acid, the main active and potentially toxic metabolite. The rate of this conversion is a critical factor in determining the systemic exposure to salicylic acid. The data presented in this guide highlight the importance of considering the specific ester in risk assessments and formulation development. Further direct comparative studies under standardized conditions would be beneficial for a more precise evaluation of their relative toxicokinetic properties.

References

• 1. Salicylate as an in vivo free radical trap: studies on ischemic insult to the rat intestine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Clinical pharmacokinetics of the salicylates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cir-safety.org [cir-safety.org]
• 4. cir-safety.org [cir-safety.org]
• 5. health.ec.europa.eu [health.ec.europa.eu]
• 6. Toxicokinetics of urinary 2-ethylhexyl salicylate and its metabolite 2-ethyl-hydroxyhexyl salicylate in humans after simulating real-life dermal sunscreen exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Aspirin - Wikipedia [en.wikipedia.org]
• 9. scialert.net [scialert.net]
• 10. scialert.net [scialert.net]

Performance of Hexyl Salicylate in Cosmetic Formulations: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the performance of hexyl salicylate (B1505791) as a fragrance ingredient in various cosmetic bases. It compares its characteristics with other common salicylates and fragrance components, supported by available experimental data and detailed methodologies for performance evaluation.

Section 1: Comparative Performance of Salicylate Esters

Hexyl salicylate is a popular fragrance ingredient valued for its sweet, floral, and slightly fruity aroma.[1][2] Its performance, particularly in terms of longevity, stability, and skin sensitization potential, is a critical consideration for formulators. Below is a comparative overview of hexyl salicylate against other commonly used salicylate esters.

Fragrance Profile and Longevity

The olfactory character and persistence of a fragrance are key determinants of consumer acceptance. Hexyl salicylate offers a distinct scent profile and demonstrates good longevity.

Fragrance Ingredient	Olfactory Profile	Fragrance Longevity (on smelling strip)	Source
Hexyl Salicylate	Sweet, floral, fruity, with green and herbaceous nuances.[3][4][5] Described as having a softer, greener tonality compared to benzyl (B1604629) salicylate.[3]	32 hours	[6]
Benzyl Salicylate	Faintly sweet, floral-balsamic.	Data not available in specific comparative studies.
Amyl Salicylate	Herbaceous-green, earthy, with a floral undertone.	Data not available in specific comparative studies.
Methyl Salicylate	Characteristic sweet, minty, wintergreen scent.	Data not available in specific comparative studies.

Stability in Different Cosmetic Bases

The chemical stability of a fragrance ingredient within a cosmetic formulation is crucial for maintaining the product's intended scent profile and ensuring its shelf life. Hexyl salicylate is noted for its excellent stability, particularly in alkaline conditions.

Cosmetic Base	Performance of Hexyl Salicylate	Comparative Performance of Other Salicylates	Source
Creams and Lotions (Emulsions)	Generally stable. Performance can be influenced by other ingredients in the formulation.	Salicylates can be prone to hydrolysis in certain emulsion systems.	[7]
Soaps and Detergents (Alkaline pH)	Excellent stability.[3][5][8]	Salicylates, in general, have poor stability in basic media.[7]
Alcohol-based Fragrances	Good stability.	Generally stable, though potential for transesterification exists.
Gels (Aqueous-based)	Good stability.	Stability can be pH-dependent.

Skin Sensitization Potential

The potential for a fragrance ingredient to cause skin sensitization is a critical safety consideration. Hexyl salicylate is classified as a skin sensitizer, although the interpretation of the data in the context of human risk is a subject of ongoing scientific discussion.

Fragrance Ingredient	Skin Sensitization Classification	Experimental Data (LLNA)	Source
Hexyl Salicylate	Category 1 Skin Sensitizer.[2]	Positive result in a Local Lymph Node Assay (LLNA).[2] Some research suggests it may be a false positive in the LLNA when compared to human data.[9]
Methyl Salicylate	Not classified as a skin sensitizer.	Negative finding in the LLNA at tested concentrations.[10]
Benzyl Salicylate	Known skin allergen.	Data on LLNA EC3 values are available in scientific literature.
Amyl Salicylate	Known skin allergen.	Data on LLNA EC3 values are available in scientific literature.

Section 2: Experimental Protocols for Performance Evaluation

To ensure objective and reproducible data, standardized experimental protocols are essential for evaluating the performance of fragrance ingredients in cosmetic bases.

Evaluation of Fragrance Longevity (Substantivity)

This protocol outlines a sensory analysis method for determining the longevity of a fragrance on the skin.

Objective: To measure and compare the odor intensity of a fragrance ingredient in a cosmetic base over time.

Materials:

• Cosmetic base (e.g., cream, lotion) with and without the fragrance ingredient (e.g., hexyl salicylate at a defined concentration).

• Trained sensory panel (minimum of 10 panelists).

• Controlled environment room with consistent temperature, humidity, and ventilation.

• Standardized application tools (e.g., micropipette).

• Data collection forms or software.

Procedure:

• Panelist Training: Panelists are trained to rate odor intensity on a standardized scale (e.g., a Labeled Magnitude Scale from 0 = no odor to 100 = strongest imaginable odor).[11]

• Sample Application: A precise amount of the cosmetic product is applied to a designated area on the panelists' forearms.

• Sensory Evaluation: At specified time intervals (e.g., 0, 1, 2, 4, 6, 8, and 24 hours), panelists evaluate the odor intensity of the applied product.

• Data Analysis: The mean odor intensity scores at each time point are calculated and plotted to generate a fragrance longevity curve. Statistical analysis is used to determine significant differences between samples.

Assessment of Fragrance Stability

This protocol describes an accelerated stability testing method using Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the degradation of a fragrance ingredient in a cosmetic base.

Objective: To determine the chemical stability of a fragrance ingredient in a cosmetic base under stressed conditions.

Materials:

• Cosmetic base containing the fragrance ingredient at a known concentration.

• Stability chambers with controlled temperature and light conditions.

• Gas Chromatograph-Mass Spectrometer (GC-MS).

• Appropriate solvents for extraction.

• Internal standard for quantification.

Procedure:

• Sample Preparation: The cosmetic product is packaged in appropriate containers and initial (time zero) samples are taken for analysis.

• Accelerated Aging: The remaining samples are placed in stability chambers under various conditions (e.g., 40°C, 75% RH; exposure to UV light).

• Sample Extraction and Analysis: At predetermined time points (e.g., 1, 2, 4, 8, and 12 weeks), samples are removed from the chambers. The fragrance ingredient is extracted from the cosmetic base using a suitable solvent and the concentration is quantified using a validated GC-MS method.

• Data Analysis: The percentage of the fragrance ingredient remaining at each time point is calculated relative to the initial concentration. A degradation curve is plotted to assess the stability profile.

Section 3: Visualizing Experimental Workflows

The following diagram illustrates a typical workflow for the comprehensive evaluation of a fragrance ingredient's performance in a cosmetic base.

Caption: Workflow for the evaluation of fragrance performance in cosmetics.

References

• 1. zurkoresearch.com [zurkoresearch.com]
• 2. SCCS Final Opinion on the use of Hexyl Salicylate in cosmetic products – CRITICAL CATALYST [criticalcatalyst.com]
• 3. Reduced specificity for the local lymph node assay for lipophilic chemicals: Implications for the validation of new approach methods for skin sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. umbrex.com [umbrex.com]
• 5. iltusa.com [iltusa.com]
• 6. perfumersworld.com [perfumersworld.com]
• 7. Scientists explore new fragrance compounds to replace salicylates [cosmeticsdesign.com]
• 8. Hexyl Salicylate (6259-76-3) – Premium Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 9. ovid.com [ovid.com]
• 10. ftp.cdc.gov [ftp.cdc.gov]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Hexyl Salicylate: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of hexyl salicylate (B1505791) is critical for laboratory safety and environmental protection. This guide provides essential information and step-by-step procedures for researchers, scientists, and drug development professionals.

Hexyl salicylate is classified as a hazardous substance that can cause skin irritation and allergic reactions.[1][2][3] It is also very toxic to aquatic life with long-lasting effects.[1][2][4] Therefore, it is imperative that this chemical is not disposed of with regular laboratory trash or poured down the drain.[1][5] Disposal must always be carried out in accordance with local, state, and federal regulations.[2][4]

Key Disposal and Safety Information

The following table summarizes crucial data regarding the handling and disposal of hexyl salicylate.

Parameter	Information	Source
Hazard Class	Skin Irritant (Category 2), Skin Sensitizer (Category 1), Hazardous to the Aquatic Environment (Acute 1, Chronic 1)	[1]
Personal Protective Equipment (PPE)	Protective gloves, protective clothing, eye protection, face protection	[1][6]
Incompatible Materials	Strong acids, strong bases, oxidizing agents	[3][4][7]
Spill Containment	Absorb with inert material (e.g., dry sand, vermiculite), collect for disposal, and prevent entry into drains and waterways.[2]	[2]
Container Requirements	Use chemically compatible, leak-proof containers.[8][9] Do not use metal containers for acids/bases.[8][10] Keep containers securely sealed.[4]	[4][8][9][10]
Storage Before Disposal	Store in a designated "Satellite Accumulation Area" away from incompatible materials.[5][11]	[5][11]

**Step-by-Step Disposal Protocol

This protocol outlines the standard procedure for the disposal of hexyl salicylate waste in a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Before handling hexyl salicylate waste, ensure you are wearing the appropriate PPE, including chemical-resistant gloves (e.g., nitrile), a lab coat, and safety goggles or a face shield.[1][6]

• Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of vapors.[3]

2. Waste Segregation:

• Hexyl salicylate waste must be segregated from other waste streams.

• Do not mix it with incompatible chemicals such as strong acids, bases, or oxidizing agents.[11]

• Keep liquid and solid waste in separate containers.[8]

3. Containerization:

• Select a waste container that is chemically compatible with hexyl salicylate. Glass or a suitable plastic container is generally appropriate.

• Ensure the container is in good condition, free from leaks or damage, and has a secure, tight-fitting lid.[8][9]

• Label the container clearly with "Hazardous Waste" and "Hexyl Salicylate." The label should also include the date of accumulation.

4. Waste Accumulation:

• Carefully transfer the hexyl salicylate waste into the designated container.

• Do not overfill the container; a general guideline is to fill it to no more than 90% of its capacity to allow for expansion and prevent spills.[10]

• Store the sealed container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation and under the control of laboratory personnel.[9][11]

5. Disposal of Contaminated Materials:

• Any materials contaminated with hexyl salicylate, such as gloves, absorbent pads, or paper towels, should be considered hazardous waste.

• Place these solid waste materials in a separate, clearly labeled container for solid hazardous waste.[10]

6. Arranging for Final Disposal:

• Once the waste container is full or has been in storage for the maximum allowed time (which can vary by jurisdiction, but is often up to 90 days or one year for partially filled containers), arrange for its disposal.[10][11]

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to collect the waste.[5]

• Provide an accurate description of the waste to the disposal personnel.[5]

Hexyl Salicylate Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of hexyl salicylate.

Hexyl Salicylate Disposal Workflow Diagram

References

• 1. directpcw.com [directpcw.com]
• 2. vigon.com [vigon.com]
• 3. johndwalsh.com [johndwalsh.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. odu.edu [odu.edu]
• 6. echemi.com [echemi.com]
• 7. chemtexusa.com [chemtexusa.com]
• 8. acewaste.com.au [acewaste.com.au]
• 9. danielshealth.com [danielshealth.com]
• 10. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]